Whitepaper: Scalable Synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate Hydrochloride
Introduction & Strategic Importance This guide details a robust, self-validating three-step synthetic route designed for high yield and purity, yielding the product as a stable hydrochloride salt (molecular weight: 194.6...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Importance
This guide details a robust, self-validating three-step synthetic route designed for high yield and purity, yielding the product as a stable hydrochloride salt (molecular weight: 194.66 g/mol , formula: C7H15ClN2O2) .
Retrosynthetic Analysis & Mechanistic Rationale
The target molecule requires the orthogonal installation of two distinct nitrogen-containing groups on a cyclobutane ring. We begin with the commercially available, achiral building block tert-butyl N-(3-oxocyclobutyl)carbamate (CAS 154748-49-9) .
Causality in Experimental Design:
Step 1 (Reductive Amination): The ketone is converted to a secondary amine using methylamine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because its electron-withdrawing acetate groups reduce its nucleophilicity. This ensures the reducing agent does not prematurely reduce the starting ketone to an alcohol, allowing the transient iminium ion to form and be selectively reduced.
Step 2 (Acylation): The resulting secondary amine is reacted with methyl chloroformate. N,N-diisopropylethylamine (DIPEA) is utilized as the base. Its steric bulk prevents it from acting as a competing nucleophile against the electrophilic chloroformate, ensuring high conversion to the carbamate without side reactions.
Step 3 (Global Deprotection): The Boc group is cleaved using 4M HCl in dioxane. This anhydrous condition is critical: it prevents the highly polar, water-soluble primary amine product from being lost in an aqueous workup. Instead, the product precipitates directly as a high-purity hydrochloride salt .
Synthetic Workflow Visualization
Synthetic workflow for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate HCl.
Step-by-Step Experimental Protocols
Note: This standard protocol yields a mixture of cis and trans diastereomers, which is the standard commercial form for this CAS number . Separation can be achieved post-synthesis via preparative SFC if a specific stereoisomer is required.
Step 1: Synthesis of tert-butyl N-(3-(methylamino)cyclobutyl)carbamate
Initiation: To a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl N-(3-oxocyclobutyl)carbamate (10.0 g, 54.0 mmol) and anhydrous 1,2-dichloroethane (DCE, 200 mL).
Iminium Formation: Add methylamine solution (2.0 M in THF, 40.5 mL, 81.0 mmol, 1.5 eq) followed by glacial acetic acid (3.1 mL, 54.0 mmol, 1.0 eq). Stir the mixture at room temperature (20 °C) for 2 hours under a nitrogen atmosphere to drive iminium formation.
Reduction: Cool the reaction to 0 °C. Portion-wise, add sodium triacetoxyborohydride (17.2 g, 81.0 mmol, 1.5 eq) over 15 minutes to control hydrogen gas evolution.
Completion & Workup: Allow the reaction to warm to room temperature and stir for 12 hours. Quench slowly with saturated aqueous NaHCO₃ (150 mL). Extract the aqueous layer with dichloromethane (DCM, 3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude secondary amine as a pale yellow oil.
Step 2: Synthesis of Methyl N-(3-(Boc-amino)cyclobutyl)-N-methylcarbamate
Acylation Setup: Dissolve the crude intermediate from Step 1 (~10.8 g, 54.0 mmol) in anhydrous DCM (150 mL). Add DIPEA (18.8 mL, 108.0 mmol, 2.0 eq) and cool the solution to 0 °C using an ice bath.
Reagent Addition: Dropwise, add methyl chloroformate (5.0 mL, 64.8 mmol, 1.2 eq) via syringe over 10 minutes.
Reaction: Remove the ice bath and stir at room temperature for 4 hours. Monitor reaction progress via TLC (ninhydrin stain—the secondary amine spot should disappear).
Workup: Quench the reaction with 1M aqueous HCl (100 mL) to remove unreacted amine and DIPEA. Separate the organic layer, wash with saturated NaHCO₃ (100 mL) and brine (100 mL). Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the orthogonally protected carbamate as a colorless viscous oil.
Step 3: Synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate Hydrochloride
Deprotection: Dissolve the purified intermediate from Step 2 (11.5 g, 44.5 mmol) in a minimal amount of anhydrous DCM (30 mL).
Cleavage: Slowly add 4M HCl in dioxane (111 mL, 445 mmol, 10.0 eq). Stir the mixture vigorously at room temperature. Gas evolution (isobutylene and CO₂) will occur, and a white precipitate will begin to form within 30 minutes.
Isolation: After 2 hours, concentrate the suspension under reduced pressure to remove volatiles. Triturate the resulting solid with cold diethyl ether (100 mL), filter through a Buchner funnel, and wash the filter cake with additional diethyl ether (2 x 30 mL).
Drying: Dry the white solid in a vacuum oven at 40 °C for 12 hours to afford the target hydrochloride salt as a mixture of diastereomers .
Quantitative Data & Yield Optimization
The table below summarizes the optimized reaction metrics for a 10-gram scale synthesis, establishing a self-validating benchmark for reproducibility.
Step
Transformation
Key Reagents
Temp / Time
Typical Yield
Purity (HPLC)
1
Reductive Amination
CH₃NH₂, NaBH(OAc)₃, AcOH
0 °C to RT, 14 h
82 - 86%
> 92% (Crude)
2
Carbamate Formation
ClCOOCH₃, DIPEA, DCM
0 °C to RT, 4 h
88 - 91%
> 97% (Purified)
3
Boc Deprotection
4M HCl in Dioxane
RT, 2 h
94 - 98%
> 99% (Salt)
References
Title: Cyclobutane-Derived Diamines: Synthesis and Molecular Structure
Source: ACS Publications (Journal of Organic Chemistry)
URL: [Link]
Exploratory
An In-depth Technical Guide to Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of Methyl N-(3-aminocyclobutyl)-N-me...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a versatile building block in medicinal chemistry. The unique structural features of the cyclobutane ring, combined with the electronic properties of the carbamate functional group, make this compound a valuable scaffold for the design of novel therapeutics. This document explores the physicochemical characteristics of its hydrochloride salt (CAS 2138052-28-3), outlines a putative synthetic pathway based on established organic chemistry principles, and discusses its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
Introduction: The Significance of the Cyclobutane Motif in Medicinal Chemistry
The cyclobutane ring, once considered a synthetic curiosity, has emerged as a valuable structural motif in modern drug design.[1][2] Its rigid, three-dimensional, and puckered conformation offers several advantages over more common aliphatic and aromatic rings.[1] The incorporation of a cyclobutane scaffold can impart a range of desirable properties to a drug candidate, including:
Metabolic Stability: The strained ring system can be less susceptible to metabolic degradation, leading to improved pharmacokinetic profiles.[2]
Conformational Constraint: The rigid nature of the cyclobutane ring can lock a molecule into a bioactive conformation, enhancing its binding affinity and selectivity for a biological target.[2]
Improved Physicochemical Properties: Cyclobutane-containing compounds often exhibit favorable solubility and permeability characteristics.
Novel Chemical Space: The unique geometry of the cyclobutane ring allows for the exploration of novel chemical space, providing opportunities to develop intellectual property.[1]
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate combines the benefits of the cyclobutane scaffold with the well-established utility of the carbamate functional group. Carbamates are known for their chemical stability and their ability to participate in hydrogen bonding, making them effective isosteres for amide bonds in peptidomimetics and other drug candidates.[3] This guide will delve into the specific properties and potential of this promising building block.
Expected to be soluble in water and polar organic solvents like methanol and DMSO.
Melting Point
Not available.
Boiling Point
Not available.
pKa
The primary amine is expected to have a pKa in the range of 9-10.
Note: Some properties are predicted based on the chemical structure and data for related compounds.
Synthesis and Purification
A validated, step-by-step synthesis protocol for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is not publicly available. However, a plausible synthetic route can be designed based on established methodologies for the synthesis of aminocyclobutanes and the formation of carbamates. The following proposed synthesis is a logical sequence of reactions that a skilled organic chemist could perform to obtain the target compound.
Proposed Synthetic Pathway
The synthesis can be envisioned as a multi-step process starting from a suitable cyclobutane precursor, such as 3-aminocyclobutanol. The key steps would involve the introduction of the N-methyl group and the formation of the methyl carbamate.
discovery and history of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
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Author: BenchChem Technical Support Team. Date: April 2026
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Adjusting Focus and Scope
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Exploratory
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: A Technical Guide to Structural Causality and Synthetic Integration
Executive Summary In contemporary medicinal chemistry, the transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds is a proven strategy for improving the pharmacokinetic (PK) and phar...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In contemporary medicinal chemistry, the transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds is a proven strategy for improving the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of drug candidates. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (often utilized as its hydrochloride salt, CAS: 2138052-28-3) represents a highly privileged building block in this paradigm [1]. By combining the conformational rigidity of a cyclobutane ring with a versatile diamine vector, this molecule serves as a critical intermediate in the development of kinase inhibitors, PROTAC linkers, and CNS-penetrant therapeutics [2].
This whitepaper provides an in-depth analysis of its structural causality, physicochemical properties, and a self-validating synthetic workflow designed for drug development professionals.
Structural & Physicochemical Profiling
The IUPAC name Methyl N-(3-aminocyclobutyl)-N-methylcarbamate delineates a precise molecular architecture:
Cyclobutane Core: A four-membered carbocycle providing a rigid, puckered conformation.
Primary Amine (-NH2) at Position 3: A highly reactive nucleophile serving as the primary vector for target engagement or linker attachment.
N-Methylcarbamate at Position 1: A secondary amine functionalized with a methyl carbamate (-N(CH3)COOCH3). This moiety is often retained in the final active pharmaceutical ingredient (API) to modulate basicity and metabolic stability.
To facilitate rational drug design, the quantitative physicochemical parameters of the hydrochloride salt are summarized below [1]:
Parameter
Value
Causality / Strategic Significance
CAS Number
2138052-28-3
Standard registry for procurement and quality control.
Molecular Formula
C₇H₁₅ClN₂O₂
Represents the stable, easily handled hydrochloride salt.
Molecular Weight
194.66 g/mol
Low molecular weight allows for high Ligand Efficiency (LE) when incorporated into larger APIs.
Topological Polar Surface Area
55.6 Ų
Optimal TPSA for maintaining passive membrane permeability and oral bioavailability.
Rotatable Bonds
2
High rigidity reduces the entropic penalty upon target binding, enhancing receptor affinity.
H-Bond Donors / Acceptors
2 / 3
Provides balanced interaction points for kinase hinge regions or GPCR binding pockets.
The Causality of the Scaffold: Why This Building Block?
The selection of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in a synthesis campaign is rarely arbitrary. It is driven by specific structure-activity relationship (SAR) goals [4].
The Cyclobutane Advantage (Fsp3): Unlike flexible linear diamines (e.g., ethylenediamine) or flat piperazines, the cyclobutane ring adopts a puckered conformation (~30° dihedral angle). This forces the substituents into well-defined spatial vectors, exploring 3D chemical space and increasing the fraction of sp3 carbons (Fsp3). Higher Fsp3 strongly correlates with clinical success due to improved aqueous solubility and reduced off-target promiscuity [2].
Metabolic Shielding via Carbamate: Simple N-methyl groups are highly susceptible to rapid oxidative N-demethylation by hepatic CYP450 enzymes. The electron-withdrawing nature of the methyl carbamate deactivates the adjacent nitrogen and methyl group toward oxidation, drastically improving the metabolic half-life of the resulting drug [3].
Figure 1: SAR logic tree demonstrating the structural causality of the building block.
Self-Validating Synthetic Workflow
To ensure high purity and stereochemical integrity (if specific cis or trans isomers are required), the synthesis of this building block must be approached as a self-validating system. The following step-by-step methodology outlines a robust route starting from commercially available 3-oxocyclobutanecarboxylic acid, complete with In-Process Controls (IPCs).
Step 1: Reductive Amination
Procedure: Dissolve 3-oxocyclobutanecarboxylic acid (1.0 eq) and methylamine hydrochloride (1.5 eq) in anhydrous DCM/MeOH. Add sodium triacetoxyborohydride (STAB, 2.0 eq) portion-wise at 0 °C. Stir at room temperature for 12 hours.
Causality: STAB is explicitly chosen over NaBH3CN to avoid the generation of toxic cyanide byproducts while providing a mild reduction that specifically targets the intermediate iminium ion without reducing the ketone directly.
QC Checkpoint: LC-MS must confirm the disappearance of the starting material and the presence of the secondary amine intermediate ([M+H]⁺ = 130.1 m/z).
Step 2: N-Methylcarbamate Formation
Procedure: To the crude mixture from Step 1, add N,N-diisopropylethylamine (DIPEA, 3.0 eq) followed by dropwise addition of methyl chloroformate (1.2 eq) at 0 °C.
Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It scavenges the HCl generated during acylation, preventing the protonation of the secondary amine which would otherwise prematurely halt the reaction.
QC Checkpoint: LC-MS target mass ([M+H]⁺ = 188.1 m/z).
Step 3: Curtius Rearrangement
Procedure: Isolate the carboxylic acid intermediate. Dissolve in tert-butanol. Add diphenylphosphoryl azide (DPPA, 1.1 eq) and triethylamine (1.2 eq). Heat to 85 °C for 8 hours.
Causality: DPPA converts the carboxylic acid to an acyl azide. Thermal induction triggers the Curtius rearrangement to an isocyanate intermediate, which is immediately trapped by the tert-butanol solvent. This mechanism is critical because it installs the primary amine with complete retention of stereochemistry .
QC Checkpoint: Evolution of N₂ gas ceases. LC-MS confirms the Boc-protected amine ([M+H]⁺ = 259.2 m/z).
Step 4: Orthogonal Deprotection
Procedure: Treat the Boc-protected intermediate with 4M HCl in Dioxane at room temperature for 2 hours.
Causality: Anhydrous HCl selectively cleaves the highly acid-sensitive Boc group while leaving the methyl carbamate completely intact (which would require harsh basic hydrolysis to cleave). The final product precipitates out of solution as the hydrochloride salt, driving the reaction to completion via Le Chatelier's principle and bypassing the need for column chromatography.
QC Checkpoint: Formation of a white precipitate. Final LC-MS confirms the free base mass ([M+H]⁺ = 159.1 m/z).
Figure 2: Self-validating synthetic workflow for the preparation of the target building block.
Applications in Advanced Drug Discovery
The integration of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate into drug discovery pipelines is primarily seen in two advanced modalities:
Kinase Inhibitors (e.g., JAK/TYK2 Inhibitors)
In the pursuit of highly selective kinase inhibitors, replacing flexible aliphatic chains with cyclobutane diamines has been shown to drastically improve selectivity profiles among kinase families. The puckered ring projects the primary amine directly into the solvent-exposed region or the ribose pocket, while the methyl carbamate forms stable hydrogen bonds with the hinge region without introducing metabolic liabilities [4].
Targeted Protein Degradation (PROTACs)
PROTACs require linkers that are not merely passive tethers, but active participants in forming stable ternary complexes (Protein of Interest - PROTAC - E3 Ligase). The rigidified vector provided by the cyclobutane core restricts the conformational entropy of the linker. This pre-organization reduces the energetic penalty of ternary complex formation, often leading to deeper and faster protein degradation compared to standard PEG linkers.
Figure 3: Integration of the cyclobutane diamine linker into a PROTAC ternary complex workflow.
References
Discovery of 4-[3-(trans-3-dimethylaminocyclobutyl)-1H-indol-5-ylmethyl]-(4S)-oxazolidin-2-one (4991W93), a 5HT(1B/1D) receptor partial agonist. Journal of Medicinal Chemistry / PubMed.[Link]
Foundational
A Technical Guide to the Spectroscopic Characterization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Introduction: Structural Elucidation of a Novel Carbamate Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a bifunctional organic molecule featuring a carbamate group and a primary amine on a cyclobutane ring. Such stru...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Structural Elucidation of a Novel Carbamate
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a bifunctional organic molecule featuring a carbamate group and a primary amine on a cyclobutane ring. Such structures are of significant interest in medicinal chemistry and drug development due to their potential as building blocks for pharmacologically active agents. The precise confirmation of its chemical structure is paramount for any research or development application, a task for which spectroscopic methods are indispensable.
This technical guide provides a comprehensive overview of the core spectroscopic techniques required for the structural verification and characterization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS). For each technique, we will detail a robust experimental protocol, present a predicted data set, and offer an expert interpretation grounded in fundamental chemical principles.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts, integrations, and spin-spin couplings, a complete structural map can be assembled.
Predicted ¹H NMR Data
The analysis of the proton NMR spectrum allows for the identification and relative quantification of all non-equivalent protons in the molecule. The puckered, non-planar conformation of the cyclobutane ring leads to a complex set of signals for the ring protons.[1] For simplicity, the data below assumes a time-averaged equivalence for certain protons, though in a high-resolution experimental spectrum, more complex splitting may be observed.
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Label
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
a
3.68
Singlet
3H
O-CH₃
b
4.20 - 4.35
Multiplet
1H
CH -N(CH₃)CO₂Me
c
2.85
Singlet
3H
N-CH₃
d
3.30 - 3.45
Multiplet
1H
CH -NH₂
e
2.20 - 2.35
Multiplet
2H
Cyclobutyl CH₂
f
1.85 - 2.00
Multiplet
2H
Cyclobutyl CH₂
| g | 1.55 | Broad Singlet | 2H | NH₂ |
Expertise & Causality: The O-CH₃ protons (a) are deshielded by the adjacent oxygen atom, appearing as a singlet around 3.68 ppm.[2][3] The N-CH₃ protons (c) are similarly deshielded by the nitrogen and carbonyl group, appearing as a singlet at a slightly lower chemical shift. The methine proton (b) attached to the carbamate nitrogen is expected to be the most downfield of the ring protons due to the strong electron-withdrawing effect of the N-carbamate group. The primary amine protons (g) typically appear as a broad singlet and can exchange with D₂O. The cyclobutane ring protons (d, e, f) exhibit complex multiplets due to their rigid, puckered conformation and the resulting geminal and vicinal coupling.[1][4]
Predicted ¹³C NMR Data
¹³C NMR spectroscopy provides information on the carbon skeleton of the molecule.
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Predicted Chemical Shift (δ, ppm)
Assignment
157.5
C =O (Carbamate)
52.5
O-C H₃
51.0
C H-N(CH₃)CO₂Me
45.0
C H-NH₂
34.0
N-C H₃
| 31.5 | Cyclobutyl C H₂ |
Expertise & Causality: The carbonyl carbon of the carbamate is the most deshielded, appearing significantly downfield (~157.5 ppm).[5] The carbons directly attached to heteroatoms (oxygen and nitrogen) appear in the 30-60 ppm range. The O-CH₃ carbon is typically found around 52 ppm. The cyclobutane ring carbons appear in the upfield region, consistent with aliphatic carbons.[1]
Experimental Protocol: NMR Data Acquisition
This protocol outlines a self-validating system for acquiring high-quality NMR data.
Sample Preparation:
Accurately weigh 5-10 mg of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.[6]
Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial. The solvent must contain a known reference standard, typically tetramethylsilane (TMS) at 0.00 ppm.[3]
Transfer the clear solution to a standard 5 mm NMR tube. Ensure the solution is free of particulate matter.
Instrument Setup & Calibration:
Insert the sample into the NMR spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent. This step corrects for any magnetic field drift.
Shim the magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks. This is a critical step for resolving complex splitting patterns.
¹H NMR Acquisition:
Acquire the spectrum using a standard pulse sequence. A 90° pulse is often used for quantitative measurements.[5]
Set an appropriate spectral width (e.g., -2 to 12 ppm).
Use a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.
¹³C NMR Acquisition:
Switch the probe to the ¹³C frequency.
Acquire the spectrum using a proton-decoupled pulse sequence. This collapses ¹³C-¹H splitting, simplifying the spectrum and improving signal-to-noise via the Nuclear Overhauser Effect (NOE).[5]
Set a wider spectral width (e.g., 0 to 200 ppm).
A larger number of scans will be required due to the low natural abundance of ¹³C.
Data Processing:
Apply a Fourier Transform to the acquired Free Induction Decay (FID) signal.
Phase correct the spectrum to ensure all peaks are in positive absorption mode.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
Integrate the peaks in the ¹H spectrum to determine the relative proton ratios.
Caption: NMR experimental workflow from sample preparation to final data analysis.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[7][8]
Predicted IR Data
The IR spectrum will provide clear evidence for the key functional groups: the primary amine (N-H bonds) and the carbamate (C=O and C-O bonds).
Table 3: Predicted IR Absorption Bands
Predicted Frequency (cm⁻¹)
Vibration Type
Functional Group
3400 - 3300
N-H Stretch (asymmetric & symmetric)
Primary Amine
2960 - 2850
C-H Stretch
Aliphatic (CH₃, CH₂, CH)
~1690
C=O Stretch
Carbamate
~1600
N-H Bend (Scissoring)
Primary Amine
1250 & 1050
C-O Stretch
Carbamate Ester
| ~1220 | C-N Stretch | Carbamate & Amine |
Expertise & Causality: The primary amine will show two characteristic N-H stretching bands in the 3400-3300 cm⁻¹ region.[9] The most prominent peak in the spectrum is expected to be the strong C=O stretch of the carbamate group, typically found around 1690-1710 cm⁻¹.[10][11] Its exact position can be influenced by hydrogen bonding. The spectrum will also feature strong C-O and C-N stretching vibrations in the fingerprint region (below 1500 cm⁻¹), confirming the carbamate and amine structures.[9]
Experimental Protocol: FTIR Data Acquisition
Attenuated Total Reflectance (ATR) is a modern, rapid method requiring minimal sample preparation.[12]
Instrument Preparation:
Ensure the ATR crystal (typically diamond) is clean. Record a background spectrum of the empty crystal. This spectrum is automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.[8]
Sample Application:
Place a small amount (a single drop or a few milligrams of solid) of the Methyl N-(3-aminocyclobutyl)-N-methylcarbamate sample directly onto the ATR crystal.
Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.
Data Acquisition:
Initiate the scan. The instrument directs an IR beam into the crystal, where it reflects internally and a portion of the beam (the evanescent wave) penetrates a few microns into the sample.[12]
The detector measures the attenuated IR beam. Typically, 16-32 scans are co-added to produce a high-quality spectrum.
Data Processing:
The instrument's software performs a Fourier Transform on the resulting interferogram to generate the final absorbance vs. wavenumber spectrum.[13][14]
Label the significant peaks and correlate them to specific functional groups.
Caption: Standard workflow for acquiring an FTIR spectrum using an ATR accessory.
Mass Spectrometry (MS)
Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight of the compound and, through fragmentation analysis, valuable structural information. Electrospray Ionization (ESI) is a soft ionization technique suitable for this polar molecule, minimizing initial fragmentation and clearly showing the molecular ion.[15][16][17]
Predicted Mass Spectrometry Data
Table 4: Predicted ESI-MS Data (Positive Ion Mode)
Predicted m/z
Ion Formula
Interpretation
159.1182
[C₇H₁₅N₂O₂]⁺
Protonated Molecular Ion [M+H]⁺
| 102.0917 | [C₅H₁₂N]⁺ | Fragment: Loss of CH₃NCO (Methyl Isocyanate) |
Expertise & Causality: In positive ion ESI-MS, the molecule is expected to be protonated, likely at the more basic primary amine, to give a protonated molecular ion [M+H]⁺. For C₇H₁₄N₂O₂, the exact mass is 158.1055, so the [M+H]⁺ ion would have an m/z of 159.1133. The most characteristic fragmentation pathway for N-methyl carbamates is the neutral loss of methyl isocyanate (CH₃NCO), which has a mass of 57.02 Da.[18][19] This would result in a prominent fragment ion at m/z 102.0917. This specific loss is a powerful diagnostic tool for confirming the carbamate structure.
Experimental Protocol: ESI-MS Data Acquisition
Sample Preparation:
Prepare a stock solution of the sample at ~1 mg/mL in a suitable solvent like methanol or acetonitrile.[20]
Create a dilute solution for injection by taking a small aliquot (e.g., 10 µL) of the stock and diluting it into 1 mL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Formic acid aids in protonation.
Instrument Setup:
The sample is introduced into the ESI source via direct infusion or through an HPLC system.
A high voltage (e.g., 3-5 kV) is applied to the capillary tip, nebulizing the sample into a fine spray of charged droplets.[21]
Ionization and Desolvation:
A heated drying gas (nitrogen) flows counter to the spray, causing the solvent to evaporate from the droplets.[15]
As the droplets shrink, charge density increases until ions are ejected into the gas phase.
Mass Analysis:
The generated ions are guided into the mass analyzer (e.g., quadrupole or time-of-flight).
For structural confirmation, tandem mass spectrometry (MS/MS) can be performed. The [M+H]⁺ ion (m/z 159.1) is selected, fragmented in a collision cell, and the resulting product ions (like m/z 102.1) are detected.[22]
Caption: Predicted ESI-MS/MS fragmentation of the protonated molecular ion.
Conclusion
The combination of NMR, FTIR, and MS provides a complementary and comprehensive toolkit for the unambiguous structural confirmation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. NMR spectroscopy elucidates the precise C-H framework and connectivity. FTIR spectroscopy confirms the presence of key amine and carbamate functional groups. Finally, mass spectrometry verifies the molecular weight and reveals characteristic fragmentation patterns that validate the carbamate substructure. The protocols and predictive data outlined in this guide provide a robust framework for researchers to acquire and interpret the necessary data to rigorously characterize this molecule and advance its potential applications.
References
Ho, C. S., Lam, C. W., Chan, M. H., Cheung, R. C., Law, L. K., Lit, L. C., ... & Tai, H. L. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical Biochemist Reviews, 24(1), 3. [Link]
Longdom Publishing. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Journal of Analytical and Bioanalytical Techniques. [Link]
Spectroscopy Online. (2025). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. Spectroscopy Online. [Link]
Doc Brown's Chemistry. (2026). cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of... Doc Brown's Chemistry. [Link]
PubMed. (2011). A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes. PubMed. [Link]
Royal Society of Chemistry. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation. [Link]
ResearchGate. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. ResearchGate. [Link]
Wang, J., et al. (2016). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PMC. [Link]
ResearchGate. (n.d.). NMR Spectroscopy of Cyclobutanes. ResearchGate. [Link]
e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. [Link]
University of Oxford. (n.d.). Sample Preparation Protocol for ESI Accurate Mass Service. University of Oxford, Department of Chemistry. [Link]
Bruker. (n.d.). Guide to FT-IR Spectroscopy. Bruker. [Link]
University of Colorado Boulder. (n.d.). IR Spectroscopy of Hydrocarbons. University of Colorado Boulder, Department of Chemistry. [Link]
ACS Publications. (2019). NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes. ACS Omega. [Link]
ResearchGate. (2010). Panel A: IR spectra of T12 (bottom line) and the time evolution of the... ResearchGate. [Link]
University of Calgary. (n.d.). Carbonyl - compounds - IR - spectroscopy. University of Calgary. [Link]
California State University, Bakersfield. (n.d.). Lab 6: NMR Spectroscopy - Chemical Environments of Nuclei (1H, 13C) in Organic Molecule. CSUB. [Link]
JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). JEOL. [Link]
ACS Publications. (2019). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Analytical Chemistry. [Link]
Chemistry LibreTexts. (2020). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]
Molecules. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. MDPI. [Link]
Comprehensive Solubility Profiling of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Organic Solvents
Executive Summary The rational design of pharmaceutical formulations and synthetic workflows relies heavily on accurate solubility data. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (often encountered as its hydrochlor...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The rational design of pharmaceutical formulations and synthetic workflows relies heavily on accurate solubility data. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (often encountered as its hydrochloride salt, CAS 2138052-28-3) [1] presents a unique physicochemical profile due to its rigid cyclobutane core, primary amine functionality, and polar carbamate moiety. This whitepaper provides an in-depth technical analysis of its solubility behavior across various organic solvents, detailing the thermodynamic principles, predictive models, and empirical methodologies required for rigorous solubility profiling.
Structural and Physicochemical Analysis
Understanding the solubility of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate requires a deconstruction of its molecular architecture. The molecule features three distinct domains dictating its solvation thermodynamics:
Primary Amine (-NH₂): Acts as both a strong hydrogen bond donor (HBD) and acceptor (HBA). In its free base form, this group enhances solubility in protic solvents.
Methyl Carbamate Group: The carbamate carbonyl is a potent HBA, while the adjacent nitrogen and oxygen atoms contribute to the molecule's topological polar surface area (TPSA), driving interactions with polar aprotic solvents.
Cyclobutane Ring: This strained, hydrophobic core provides a degree of lipophilicity, allowing for moderate interactions with less polar organic solvents, though its small size prevents high lipophilicity.
The delicate balance between these functional groups means the compound exhibits preferential solubility in polar organic solvents capable of disrupting intermolecular hydrogen bonding [2].
Predicted Solubility Profile in Organic Solvents
Based on the Hansen Solubility Parameters (HSP) and empirical data for structurally analogous functionalized cyclobutanes, the solubility profile of the free base can be categorized as follows.
Table 1: Estimated Solubility Profile at 25°C
Solvent Class
Representative Solvent
Estimated Solubility (mg/mL)
Dominant Solvation Mechanism
Polar Protic
Methanol (MeOH)
> 50
Strong H-bonding (donor/acceptor interactions).
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
> 100
High dielectric constant; strong dipole-dipole interactions.
Halogenated
Dichloromethane (DCM)
20 - 50
Favorable dispersion forces and moderate dipole interactions.
Ethers
Tetrahydrofuran (THF)
10 - 30
H-bond acceptance from the primary amine.
Non-Polar
Hexane
< 1
Lack of polarizability; inability to disrupt solute crystal lattice.
Note: The hydrochloride salt variant will exhibit drastically reduced solubility in non-polar and halogenated solvents, shifting preference entirely toward water and highly polar protic solvents like methanol.
Experimental Methodology: The Self-Validating Shake-Flask Protocol
To ensure scientific integrity and reproducibility, solubility determinations must employ a self-validating system. The traditional shake-flask method remains the gold standard [3], provided it is coupled with rigorous phase separation and orthogonal quantification techniques.
Workflow Visualization
Caption: Shake-flask methodology workflow for determining thermodynamic organic solvent solubility.
Step-by-Step Protocol
Step 1: Preparation of Saturated Solutions
Action: Add an excess amount of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (approx. 150 mg) to 1.0 mL of the target organic solvent in a tightly sealed amber glass vial.
Causality: Excess solid ensures the thermodynamic equilibrium between the solid and solute phases is reached, which is the strict definition of thermodynamic solubility. Amber glass prevents potential photo-degradation of the primary amine.
Step 2: Isothermal Equilibration
Action: Agitate the suspension using an orbital shaker at 300 RPM for 24 to 48 hours at a constant temperature of 25.0 ± 0.1 °C.
Causality: Sufficient time and constant temperature are critical. Endothermic or exothermic dissolution processes can temporarily alter local temperatures; a thermostated environment guarantees the measured solubility is accurate for standard ambient conditions.
Step 3: Phase Separation
Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes. Carefully extract the supernatant.
Causality: Centrifugation is preferred over filtration for organic solvents to avoid analyte adsorption onto filter membranes (e.g., PTFE or Nylon) and to prevent solvent evaporation during the filtration process, which would artificially inflate the concentration reading.
Step 4: Quantification via HPLC
Action: Dilute the supernatant appropriately with the mobile phase and inject it into an HPLC system equipped with a UV/Vis or MS detector. Quantify against a pre-established calibration curve.
Causality: Chromatographic separation ensures that any degradation products formed during the 48-hour equilibration do not interfere with the quantification of the intact parent compound.
References
PubChem. "Carbamates - Physicochemical Properties." National Center for Biotechnology Information. Available at: [Link]
Baka, E., Comer, J. E., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydroethanolic mixtures." Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]
Foundational
Unlocking the Therapeutic Potential of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: A Technical Guide for Preclinical Investigation
Abstract Methyl N-(3-aminocyclobutyl)-N-methylcarbamate represents a novel chemical entity with significant, unexplored potential in drug discovery. This technical guide provides a comprehensive framework for the preclin...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate represents a novel chemical entity with significant, unexplored potential in drug discovery. This technical guide provides a comprehensive framework for the preclinical investigation of this molecule, designed for researchers, scientists, and drug development professionals. By leveraging established principles of medicinal chemistry and pharmacology, this document outlines a strategic, multi-tiered approach to elucidate the compound's biological activity, mechanism of action, and therapeutic promise. This guide is structured to provide not just a series of protocols, but a logical and scientifically-grounded rationale for each experimental step, ensuring a robust and efficient evaluation.
Introduction: Deconstructing the Therapeutic Hypothesis
The therapeutic potential of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is predicated on the well-documented biological activities of its constituent moieties: the N-methylcarbamate group and the aminocyclobutane core.
The N-Methylcarbamate Moiety: A Versatile Pharmacophore. The carbamate functional group is a cornerstone of modern medicinal chemistry, present in a multitude of approved drugs and prodrugs.[1][2][3] Its stability and ability to permeate cell membranes make it an attractive scaffold.[1] Specifically, the N-methylcarbamate substructure is renowned for its role in cholinesterase inhibition, a mechanism central to the therapeutic effects of drugs for Alzheimer's disease and myasthenia gravis, and also the basis for the activity of many insecticides.[4][5] This moiety can act as a "warhead," interacting with the active site of enzymes or receptors.
The Aminocyclobutane Core: A Scaffold for Enhanced Drug-Like Properties. The cyclobutane ring introduces a degree of conformational rigidity, which can enhance the binding affinity and selectivity of a molecule for its biological target.[6] Aminocyclobutane derivatives are increasingly utilized as building blocks in the synthesis of novel pharmaceuticals, particularly for neurological disorders, due to their ability to improve metabolic stability and serve as peptide bond surrogates.[7][8][9][10]
Our central hypothesis is that the unique combination of the N-methylcarbamate pharmacophore with the aminocyclobutane scaffold in Methyl N-(3-aminocyclobutyl)-N-methylcarbamate could result in a molecule with potent and selective biological activity, potentially as an enzyme inhibitor or a modulator of a receptor or ion channel. This guide will outline the necessary steps to test this hypothesis.
Synthetic Strategy: A Proposed Pathway
A robust and scalable synthetic route is paramount for the successful investigation of any novel compound. Based on established methods for carbamate synthesis, we propose the following pathway for the preparation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.[11][12][13][14]
Figure 1: Proposed synthetic pathway for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Protocol 1: Synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Step 1: Formation of the Carbamate Intermediate.
Dissolve 3-aminocyclobutanol in an appropriate aprotic solvent (e.g., dichloromethane or tetrahydrofuran).
Cool the solution to 0°C in an ice bath.
Slowly add an equimolar amount of methyl isocyanate to the cooled solution.
Allow the reaction to stir at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, remove the solvent under reduced pressure to yield the crude intermediate, Methyl N-(3-hydroxycyclobutyl)carbamate.
Purify the intermediate by column chromatography.
Step 2: N-Methylation.
Dissolve the purified intermediate in a suitable polar aprotic solvent (e.g., dimethylformamide).
Add a slight excess of a methylating agent (e.g., methyl iodide) and a non-nucleophilic base (e.g., sodium hydride).
Stir the reaction at room temperature for 24-48 hours, monitoring by TLC.
Quench the reaction carefully with water and extract the product with an organic solvent.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the final product, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, by column chromatography.
Confirm the structure and purity of the final compound using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
Tiered Biological Screening Strategy: From Broad Strokes to Fine Detail
A systematic, tiered approach is essential to efficiently identify the biological activity of a novel compound. Our proposed workflow begins with broad, target-agnostic assays and progressively narrows the focus to specific targets and mechanisms of action.
Figure 2: A tiered workflow for the biological evaluation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Tier 1: Broad Spectrum In Vitro Profiling
The initial step is to assess the compound's general bioactivity and potential liabilities.
Table 1: Tier 1 Assays
Assay
Purpose
Experimental System
Key Parameters Measured
Cytotoxicity Assay
To determine the general toxicity of the compound to mammalian cells.
A panel of cell lines (e.g., HEK293, HepG2, a cancer cell line)
IC50 (half-maximal inhibitory concentration)
Enzyme Inhibition Panel
To screen for inhibitory activity against a broad range of enzymes.
Commercially available enzyme panels (e.g., kinases, proteases, cholinesterases)
Percent inhibition at a fixed concentration; IC50 for hits
Receptor Binding Panel
To identify potential interactions with a wide array of receptors.
Radioligand binding assays for a diverse set of GPCRs, ion channels, and transporters
Percent displacement of a radiolabeled ligand; Ki for hits
Protocol 2: General Cytotoxicity Assay (MTT Assay)
Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.
Prepare a serial dilution of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in cell culture medium.
Remove the old medium from the cells and add the medium containing the test compound.
Incubate the cells for 48-72 hours.
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.
Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Calculate the IC50 value by plotting the percentage of cell viability against the compound concentration.
Tier 2: Target Deconvolution and Initial Validation
Based on the results from Tier 1, this stage focuses on identifying the specific molecular target(s) of the compound.
Table 2: Tier 2 Assays
Assay
Purpose
Experimental System
Key Parameters Measured
Dose-Response Assays
To confirm the potency of the compound against the identified hit(s).
Purified enzyme or receptor from the hit class
IC50 or EC50 (half-maximal effective concentration)
Selectivity Profiling
To assess the compound's specificity for the primary target.
A panel of closely related enzymes or receptors
Comparison of IC50/EC50 values against related targets
Mechanism of Action Studies
To elucidate how the compound interacts with its target.
Enzyme kinetics assays (e.g., Michaelis-Menten) or functional receptor assays
Ki, mode of inhibition (e.g., competitive, non-competitive)
Tier 3: Cellular and Functional Assays
This tier aims to confirm that the observed in vitro activity translates to a functional effect in a cellular context.
Table 3: Tier 3 Assays
Assay
Purpose
Experimental System
Key Parameters Measured
Cell-Based Target Engagement Assay
To verify that the compound interacts with its target within a living cell.
Cells overexpressing the target protein (e.g., using CETSA or a reporter gene assay)
Evidence of target binding (e.g., thermal stabilization, reporter gene activation/inhibition)
Functional Cellular Assays
To measure the downstream physiological effects of target modulation.
Relevant cell lines or primary cells
Changes in second messenger levels, gene expression, or other relevant cellular endpoints
Off-Target Liability Screening
To identify potential safety concerns by screening against key safety targets (e.g., hERG channel).
Specific cell-based assays for known safety liabilities
IC50 for inhibition of off-target activity
Tier 4: In Vivo Proof-of-Concept
The final stage of preclinical investigation involves evaluating the compound's efficacy and safety in a living organism.
Table 4: Tier 4 Assays
Assay
Purpose
Experimental System
Key Parameters Measured
Pharmacokinetic (PK) Studies
To determine the absorption, distribution, metabolism, and excretion (ADME) of the compound.
To evaluate the safety and tolerability of the compound.
Rodent models
Observation of adverse effects, clinical pathology, and histopathology of major organs
Conclusion: A Roadmap to Discovery
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate stands as a promising starting point for a drug discovery program. Its chemical architecture, combining the established pharmacophore of an N-methylcarbamate with the advantageous properties of a cyclobutane core, warrants a thorough investigation. The structured and logical progression of the experimental plan detailed in this guide, from initial synthesis and broad-spectrum screening to targeted in vivo studies, provides a clear and efficient path to unlocking the therapeutic potential of this novel molecule. By adhering to the principles of scientific integrity and employing robust, validated methodologies, researchers can systematically evaluate the promise of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and potentially uncover a new lead compound for the development of future medicines.
References
Jrac, J. R., et al. (2018). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 61(19), 8537-8575. [Link]
Talevi, A. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 6(2), 119-121. [Link]
Smajić, S., & Marković, B. (2021). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za farmaciju, 71(1), 1-22. [Link]
Ray, S., & Chaturvedi, D. (2004). Application of organic carbamates in drug design. Part 1: anticancer agents – recent reports. Drugs of the Future, 29(4), 343-357.
Srivastava, S., & Kumar, A. (2023). Cyclic carbamates in medicine: A clinical perspective. Medicinal Research Reviews, 43(3), 947-983. [Link]
Gilon, C., et al. (1998). 1-Aminocyclobutanecarboxylic Acid Derivatives as Novel Structural Elements in Bioactive Peptides: Application to Tuftsin Analogs. Journal of Medicinal Chemistry, 41(6), 919-929. [Link]
Wikipedia. (n.d.). Methyl carbamate. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 23). Exploring the Properties and Applications of 1-Aminocyclobutanecarboxylic Acid (CAS 22264-50-2) as a Pharmaceutical Intermediate. Retrieved from [Link]
Google Patents. (n.d.). CN85109417A - The preparation method of N-methylcarbamate.
Gilon, C., et al. (1998). 1-Aminocyclobutanecarboxylic acid derivatives as novel structural elements in bioactive peptides: application to tuftsin analogs. PubMed, 41(6), 919-929. [Link]
Google Patents. (n.d.). US3422198A - N-methyl 3-methyl-5-ethyl phenyl carbamate as an insecticide.
Google Patents. (n.d.). CN1004353B - Process for preparing N-methyl carbamates.
Google Patents. (n.d.). United States Patent Office - 3,342,673. Retrieved from [Link]
PrepChem.com. (n.d.). Synthesis of methyl N-[(amino) (methoxy)methylene]carbamate. Retrieved from [Link]
Organic Syntheses. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Retrieved from [Link]
Google Patents. (n.d.). CN103524381A - Synthesis of N-methylmethyl carbamate.
Elespuru, R. K., & Lijinsky, W. (1984). Genetic toxicity of N-methylcarbamate insecticides and their N-nitroso derivatives. Environmental and Molecular Mutagenesis, 5(5), 605-618. [Link]
Organic Chemistry Portal. (n.d.). Carbamate synthesis by amination (carboxylation) or rearrangement. Retrieved from [Link]
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In Silico Modeling of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: A Technical Guide for Drug Discovery Professionals
Abstract This technical guide provides a comprehensive walkthrough of the in silico modeling of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a novel small molecule with potential therapeutic applications. This documen...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive walkthrough of the in silico modeling of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a novel small molecule with potential therapeutic applications. This document is intended for researchers, scientists, and drug development professionals engaged in computational drug discovery. We will explore a structured, multi-faceted computational workflow, from initial ligand preparation to advanced molecular dynamics simulations and ADMET profiling. The methodologies detailed herein are designed to serve as a practical framework for the virtual screening and lead optimization of carbamate-containing compounds. We will delve into the rationale behind key experimental choices, ensuring a robust and scientifically rigorous in silico evaluation.
Introduction: The Rationale for In Silico Evaluation
The journey of a drug from concept to clinic is arduous and expensive. In silico modeling has emerged as an indispensable tool to de-risk and accelerate this process. By simulating molecular interactions and predicting pharmacokinetic properties, we can prioritize promising candidates and identify potential liabilities early in development.[1]
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a small molecule featuring a carbamate moiety. Carbamates are prevalent in medicinal chemistry, often acting as peptide bond surrogates due to their chemical stability and ability to permeate cell membranes.[2][3] Many N-methylcarbamates are known to exhibit anticholinesterase activity, making them relevant in the context of neurodegenerative diseases like Alzheimer's.[4][5]
Given the structural alerts within our topic molecule, this guide will use acetylcholinesterase (AChE) as a hypothetical therapeutic target to illustrate a complete in silico evaluation workflow. This approach allows us to explore the molecule's potential as a neuro-active agent while providing a universally applicable template for other target classes.
The Computational Workflow: A Holistic Approach
Our in silico investigation is structured as a multi-step cascade, where each stage builds upon the last to refine our understanding of the molecule's behavior. This iterative process is crucial for generating a comprehensive and reliable predictive model.
Caption: A generalized workflow for the in silico evaluation of a small molecule.
Ligand Preparation: Establishing the Ground State
The accuracy of any in silico model is fundamentally dependent on the quality of the input structures. Therefore, meticulous preparation of our ligand, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, is the critical first step.
2D to 3D Conversion and Conformer Generation
The initial representation of our molecule is often a 2D sketch or a SMILES string (CN(C1CC(C1)N)C(=O)OC).[6] This must be converted into a 3D structure.
Protocol: Ligand Preparation
Input: Obtain the SMILES string for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
3D Generation: Utilize a cheminformatics toolkit such as RDKit or Open Babel to generate an initial 3D conformation.
Protonation State: Assign the appropriate protonation state at a physiological pH of 7.4. The primary amine on the cyclobutyl ring will likely be protonated.
Energy Minimization: Perform an initial energy minimization using a force field like MMFF94 to relieve any steric strain and obtain a low-energy starting conformation.[7]
Target Identification and Preparation
As hypothesized, we will proceed with acetylcholinesterase (AChE) as our protein target. The goal is to prepare the protein structure for docking simulations.
Protein Structure Retrieval and Cleaning
The Protein Data Bank (PDB) is the primary repository for 3D structures of biological macromolecules. We will select a high-resolution crystal structure of human AChE.
Protocol: Protein Preparation
PDB Search: Search the PDB for a human acetylcholinesterase structure, preferably co-crystallized with a ligand to define the active site. For this example, we will use PDB ID: 4EY7.
Structure Cleaning:
Remove water molecules that are not critical for binding.
Remove any co-crystallized ligands and ions not essential for structural integrity.
Add hydrogen atoms, as they are typically absent in crystal structures.
Assign appropriate protonation states to the amino acid residues.
Software: This can be accomplished using tools like Chimera, PyMOL, or the protein preparation wizard in Schrödinger Maestro.[8]
Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.[9][10][11] This is a computationally efficient method for virtual screening and initial binding mode analysis.[12][13]
Defining the Binding Site and Running the Simulation
The binding site can be defined based on the location of the co-crystallized ligand in our chosen PDB structure.
Protocol: Molecular Docking with AutoDock Vina
File Preparation: Convert the prepared protein and ligand files to the .pdbqt format required by AutoDock Vina.[10]
Grid Box Definition: Define a grid box that encompasses the active site of AChE. The center and dimensions of the box should be sufficient to allow the ligand to move and rotate freely within the binding pocket.
Docking Execution: Run the AutoDock Vina simulation. The program will generate multiple binding poses for the ligand, ranked by their predicted binding affinity (in kcal/mol).[8][10]
Analysis of Docking Results
The output of a docking simulation provides both a quantitative score and a qualitative view of the binding interaction.
Metric
Description
Binding Affinity
A lower negative value indicates a stronger predicted binding affinity.
Binding Pose
The 3D orientation of the ligand in the active site.
Key Interactions
Hydrogen bonds, hydrophobic interactions, and electrostatic interactions with active site residues.
Example Docking Result Analysis:
A successful docking of our carbamate into AChE might reveal:
The carbamate carbonyl oxygen forming a hydrogen bond with a backbone amide in the oxyanion hole.
The cyclobutyl ring making hydrophobic contacts with aromatic residues in the active site gorge.
The protonated amine forming a salt bridge with an acidic residue.
While docking provides a static snapshot of the binding event, MD simulations allow us to observe the dynamic behavior of the protein-ligand complex over time.[14][15] This provides a more realistic representation of the biological system and helps to validate the stability of the docked pose.[16][17]
Caption: A typical workflow for setting up and running a molecular dynamics simulation.
Protocol: MD Simulation with GROMACS
System Setup:
Take the best-ranked docked pose as the starting structure.
Place the complex in a periodic box of water molecules.
Add counter-ions to neutralize the system.
Force Field Assignment: Choose an appropriate force field for the protein (e.g., AMBER, CHARMM) and generate parameters for the ligand.[16][18]
Minimization and Equilibration:
Perform energy minimization to remove bad contacts.
Gradually heat the system to the desired temperature (e.g., 300 K) and equilibrate the pressure.
Production Run: Run the simulation for a sufficient length of time (e.g., 100 ns) to observe the stability of the complex.
Trajectory Analysis:
Root Mean Square Deviation (RMSD): To assess the stability of the protein and the ligand's position over time.
Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.
Interaction Analysis: To monitor key hydrogen bonds and other interactions throughout the simulation.
ADMET Prediction: Assessing Drug-Likeness
A potent molecule is of little therapeutic value if it has poor pharmacokinetic properties or is toxic.[19][20] In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) models are crucial for early identification of potential liabilities.[1][21]
Key ADMET Properties to Evaluate
A variety of computational models, often based on machine learning, can predict a wide range of ADMET properties.[22]
Property
Importance
Aqueous Solubility
Affects absorption and formulation.
Blood-Brain Barrier (BBB) Permeability
Crucial for CNS-acting drugs.
CYP450 Inhibition
Potential for drug-drug interactions.
hERG Inhibition
Risk of cardiotoxicity.
Ames Mutagenicity
Potential to cause genetic mutations.
Protocol: ADMET Prediction
Input: Use the SMILES string of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Analysis: Evaluate the predicted properties against acceptable ranges for orally bioavailable drugs (e.g., Lipinski's Rule of Five).
Conclusion: Synthesizing the In Silico Evidence
This technical guide has outlined a comprehensive in silico workflow for the evaluation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. By integrating ligand and protein preparation, molecular docking, molecular dynamics simulations, and ADMET prediction, we can build a robust, data-driven hypothesis about the molecule's therapeutic potential.
The results from this in silico cascade should be used to guide further experimental work. For instance, a high predicted binding affinity for AChE and a favorable ADMET profile would strongly support the synthesis and in vitro testing of this compound. Conversely, poor predicted properties would suggest that medicinal chemistry efforts should be directed towards designing improved analogues.
In silico modeling is a powerful and cost-effective strategy to navigate the complexities of modern drug discovery.[23] The principles and protocols detailed in this guide provide a solid foundation for the computational evaluation of novel chemical entities.
References
Organic Carbamates in Drug Design and Medicinal Chemistry. National Center for Biotechnology Information. [Link]
In silico design of small molecules. PubMed. [Link]
Development of a novel pharmacophore model to screen specific inhibitors for the serine-threonine protein phosphatase calcineurin. National Center for Biotechnology Information. [Link]
Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. [Link]
In Silico Approaches for Rational Drug Design and Potential Enzyme Inhibitors Discovery: A Mini-Review. KnE Publishing. [Link]
2D-QSAR-guided design of potent carbamate-based inhibitors of acetylcholinesterase. PLOS ONE. [Link]
2D-QSAR-guided design of potent carbamate-based inhibitors of acetylcholinesterase. PLOS ONE. [Link]
In Silico Modeling: Accelerating drug development. Patheon pharma services. [Link]
Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Discovery of Novel Akt2 Inhibitors. National Center for Biotechnology Information. [Link]
How do you predict ADMET properties of drug candidates?. Aurlide. [Link]
13.2: How to Dock Your Own Drug. Chemistry LibreTexts. [Link]
Simulating Protein-Ligand Complexes using Open Source tools. Union.ai. [Link]
In Silico Drug Design and Discovery: Big Data for Small Molecule Design. MDPI. [Link]
OpenMMDL - Simplifying the Complex: Building, Simulating, and Analyzing Protein–Ligand Systems in OpenMM. ACS Publications. [Link]
2D-QSAR-guided design of potent carbamate-based inhibitors of acetylcholinesterase. PLOS ONE. [Link]
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot. [Link]
A Computational Study of Lithium Carbamate Synthetic Intermediate. Longdom Publishing. [Link]
QSTR Modeling to Find Relevant DFT Descriptors Related to the Toxicity of Carbamates. MDPI. [Link]
A Guide to In Silico Drug Design. National Center for Biotechnology Information. [Link]
GROMACS: MD Simulation of a Protein-Ligand Complex. Angelo Raymond Rossi. [Link]
Molecular dynamics simulations: Insights into protein and protein ligand interactions. ScienceDirect. [Link]
Water-Based Pharmacophore Modeling in Kinase Inhibitor Design: A Case Study on Fyn and Lyn Protein Kinases. ACS Publications. [Link]
Inductive Bio on a Winning Streak With ADMET Predictions. GEN - Genetic Engineering and Biotechnology News. [Link]
DESIGN AND COMPUTATIONAL EVALUATION OF NEW CARBAMATE DERIVATIVES FOR THE INHIBITION OF MONOACYLGLYCEROL LIPASE ENZYME BY USING DOCKING. Innovare Academic Sciences. [Link]
2D-QSAR-guided design of potent carbamate-based inhibitors of acetylcholinesterase. PubMed. [Link]
Synthesis, crystal structure and in silico study of some sulfonyl carbamate derivatives: Interactions with butyrylcholinesterase enzyme. ScienceDirect. [Link]
Strategic Sourcing and Utilization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Preclinical Development
Abstract: Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, frequently supplied as a hydrochloride salt (Mixture of diastereomers), is a highly specialized cyclobutane-derived building block utilized in modern medicinal ch...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, frequently supplied as a hydrochloride salt (Mixture of diastereomers), is a highly specialized cyclobutane-derived building block utilized in modern medicinal chemistry to impart conformational restriction and improve pharmacokinetic profiles. This technical whitepaper provides a comprehensive evaluation of its chemical properties, commercial availability, synthesis workflows, and analytical validation protocols necessary for drug development professionals.
Chemical Identity and Structural Significance
Cyclobutane derivatives are increasingly integrated into pharmacophores to modulate lipophilicity and metabolic stability. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate provides a rigidified diamine surrogate, offering distinct vectors for functionalization. The compound is predominantly available commercially as its hydrochloride salt to ensure stability against atmospheric oxidation and moisture[1].
Physicochemical Properties
The following table summarizes the core physicochemical parameters of the hydrochloride salt, which dictate its handling and solubility profiles during high-throughput screening and synthesis[1][2].
Property
Value
Scientific Implication
CAS Number
2138052-28-3 (HCl salt)
Essential for precise procurement and regulatory tracking.
Molecular Formula
C₇H₁₅ClN₂O₂
Indicates the presence of the hydrochloride counterion.
Molecular Weight
194.66 g/mol
Low molecular weight ideal for fragment-based drug discovery (FBDD).
Topological Polar Surface Area (TPSA)
55.6 Ų
Favorable for membrane permeability and oral bioavailability.
Rotatable Bonds
2
High conformational rigidity due to the cyclobutane core.
Hydrogen Bond Donors/Acceptors
2 / 3
Offers versatile hydrogen bonding networks for target binding.
Commercial Availability and Sourcing Strategies
Procuring highly specific stereochemical mixtures or pure diastereomers of functionalized cyclobutanes requires rigorous supplier evaluation. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is classified as a specialized screening compound and molecular building block[3][4].
Market Landscape
The commercial landscape for this compound is driven by specialized chemical vendors such as EvitaChem and various catalog aggregators[2][3]. It is typically offered as a mixture of cis and trans diastereomers.
Vendor Tiering: Primary manufacturers often synthesize this on-demand or keep low-milligram quantities in stock for screening libraries.
Purity Standards: Commercial batches generally guarantee >95% purity by LC-MS/NMR. However, because it is a mixture of diastereomers, researchers must account for the isomeric ratio, which can vary between batches and affect downstream crystallization or biological assay results.
Lead Times: "In-stock" screening compounds typically ship within 1-2 weeks, whereas bulk scale-up (gram to kilogram) requires custom synthesis contracts with lead times of 6-8 weeks[3].
Procurement Causality: Why the HCl Salt?
Vendors predominantly supply the hydrochloride salt rather than the free base. The free primary amine on the cyclobutane ring is prone to degradation and can act as a nucleophile, leading to intermolecular condensation or degradation over time. The HCl salt protonates the primary amine, neutralizing its nucleophilicity and significantly extending the shelf life of the reagent during shipping and storage.
Analytical Validation and Handling Protocols
Upon receiving commercial batches, rigorous quality control (QC) is mandatory. Relying solely on vendor Certificates of Analysis (CoA) introduces risk, especially concerning the diastereomeric ratio.
Standard Operating Procedure: LC-MS Validation
Objective: To verify the identity, purity, and diastereomeric composition of commercial Methyl N-(3-aminocyclobutyl)-N-methylcarbamate hydrochloride.
Reagents & Equipment:
UPLC-MS system (e.g., Waters Acquity with QDa detector).
Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic acid in Water.
Mobile Phase B: 0.1% Formic acid in Acetonitrile.
Step-by-Step Protocol:
Sample Preparation: Weigh exactly 1.0 mg of the commercial HCl salt. Dissolve in 1.0 mL of LC-MS grade Methanol/Water (1:1 v/v) to yield a 1 mg/mL stock.
Causality: The 1:1 mixture ensures complete dissolution of the polar salt while maintaining compatibility with the initial reverse-phase gradient.
Dilution: Dilute the stock 1:100 in Mobile Phase A to prevent detector saturation.
Chromatographic Separation: Inject 2 µL onto the C18 column. Run a gradient from 5% B to 95% B over 3 minutes at a flow rate of 0.6 mL/min.
Causality: A rapid, steep gradient is utilized because the highly polar nature of the compound (TPSA 55.6) will result in early elution.
Mass Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor for the [M+H]⁺ ion at m/z 159.1 (free base molecular weight is ~158.2 g/mol ).
Diastereomer Analysis: Carefully analyze the chromatogram for twin peaks eluting closely together. These represent the cis and trans isomers. Integrate the area under both peaks to determine the diastereomeric ratio.
Workflow Visualization
The following diagram illustrates the critical path from commercial procurement to downstream synthetic application, ensuring self-validating quality control.
Caption: Validation and processing workflow for commercial Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Synthetic Utility and Mechanistic Considerations
In drug discovery, this building block is primarily utilized for its primary amine. The carbamate group serves as a stable, yet potentially cleavable, protecting group or as a permanent structural feature to modulate hydrogen bonding.
Amide Coupling Causality
When reacting the primary amine with a carboxylic acid, standard coupling reagents (e.g., HATU, EDC/HOBt) are employed. Because the starting material is an HCl salt, the addition of a non-nucleophilic base (such as N,N-Diisopropylethylamine, DIPEA) is strictly required.
Mechanistic Rationale: DIPEA scavenges the chloride counterion and deprotonates the ammonium salt, liberating the nucleophilic free amine in situ. Failing to add sufficient base (typically 2.5 to 3.0 equivalents) will result in stalled reactions, as the protonated amine cannot attack the activated ester intermediate.
References
BIC Biotech. "分子砌块 | 产品中心 (Molecular Building Blocks)." BIC Biotech. Available at:[Link]
Navigating the Synthesis and Application of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: A Technical Guide for Drug Discovery Professionals
Introduction: The Strategic Value of Functionalized Cyclobutanes in Medicinal Chemistry In the landscape of modern drug discovery, the strategic incorporation of unique structural motifs is paramount to achieving desired...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of Functionalized Cyclobutanes in Medicinal Chemistry
In the landscape of modern drug discovery, the strategic incorporation of unique structural motifs is paramount to achieving desired pharmacological profiles. Among these, functionalized cyclobutanes have emerged as valuable building blocks, offering a three-dimensional scaffold that can enhance binding affinity, improve metabolic stability, and fine-tune physicochemical properties. This technical guide provides an in-depth exploration of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a key intermediate for introducing the N-methyl-N-(3-aminocyclobutyl) moiety into advanced pharmaceutical candidates.
While specific experimental data for this compound is not extensively documented in publicly available literature, this guide, grounded in established principles of organic chemistry and medicinal chemistry, will provide a comprehensive overview of its synthesis, expected properties, and strategic applications. The information presented herein is designed to empower researchers, scientists, and drug development professionals to effectively utilize this and similar building blocks in their synthetic endeavors.
The carbamate functional group is a cornerstone of medicinal chemistry, often employed as a stable and synthetically versatile surrogate for the peptide bond.[1] Its incorporation into drug candidates can enhance cell permeability and proteolytic stability.[2] The N-methylation of the carbamate, as seen in our target molecule, can further modulate a compound's properties by altering its hydrogen bonding capacity and conformational flexibility, a strategy often referred to as the "magic methyl" effect in drug discovery.[3]
Compound Identification and Physicochemical Properties
The unambiguous identification of chemical entities is crucial for regulatory compliance and scientific reproducibility. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is most commonly available as its hydrochloride salt to improve its stability and handling characteristics.
The free base form, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, is assigned the CAS number 1861355-92-1 by some chemical suppliers, though this is not as widely documented in formal literature.[5]
While experimental data for the free base is scarce, its physicochemical properties can be predicted based on its structure and data from analogous compounds.
Property
Predicted Value/Information
Rationale
Appearance
Colorless to pale yellow liquid or low-melting solid
The presence of polar functional groups and a molecular weight of 158.22 g/mol suggests a relatively high boiling point.
Solubility
Soluble in methanol, ethanol, and other polar organic solvents. Limited solubility in water.
The carbamate and amine functionalities will confer polarity, while the cyclobutane and methyl groups add non-polar character.
pKa
9.5 - 10.5 (for the primary amine)
The pKa is expected to be similar to other primary aminocycloalkanes.
Synthesis and Mechanistic Considerations
The synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate would logically proceed from a protected 3-aminocyclobutane precursor. A common and efficient strategy involves the use of a tert-butyloxycarbonyl (Boc) protecting group, which is stable under a variety of reaction conditions and can be readily removed under acidic conditions. The following proposed synthesis protocol is based on well-established chemical transformations for carbamate formation and amine protection/deprotection.[7]
Proposed Synthetic Workflow
Caption: Proposed synthetic workflow for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Experimental Protocol: A Representative Synthesis
Part 1: Synthesis of tert-Butyl (3-aminocyclobutyl)methylcarbamate
This multi-step process begins with the readily available 3-aminocyclobutanol and results in the key Boc-protected diamine intermediate.
Boc Protection of 3-Aminocyclobutanol: To a solution of cis/trans-3-aminocyclobutanol (1.0 eq) in a 1:1 mixture of tetrahydrofuran (THF) and water, add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq). Stir the reaction mixture at room temperature for 12-18 hours. Upon completion (monitored by TLC), extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield tert-butyl (3-hydroxycyclobutyl)carbamate.
Causality: The use of a biphasic solvent system facilitates the reaction of the water-soluble starting material with the organic-soluble Boc-anhydride.
N-Methylation: To a solution of tert-butyl (3-hydroxycyclobutyl)carbamate (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (NaH, 1.2 eq) portion-wise. Allow the mixture to stir for 30 minutes, then add methyl iodide (MeI, 1.5 eq). Let the reaction warm to room temperature and stir for 12-18 hours. Quench the reaction carefully with water and extract the product with ethyl acetate. The organic layers are combined, dried, and concentrated to give tert-butyl (3-hydroxycyclobutyl)methylcarbamate.
Causality: Sodium hydride is a strong base that deprotonates the carbamate nitrogen, forming a nucleophilic anion that readily reacts with methyl iodide in an Sₙ2 reaction.
Conversion of Hydroxyl to Amine:
Mesylation: To a solution of tert-butyl (3-hydroxycyclobutyl)methylcarbamate (1.0 eq) and triethylamine (Et₃N, 1.5 eq) in dichloromethane (DCM) at 0 °C, add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Stir the reaction at 0 °C for 2-3 hours.
Azide Displacement: After completion of the mesylation, concentrate the reaction mixture and dissolve the crude mesylate in dimethylformamide (DMF). Add sodium azide (NaN₃, 3.0 eq) and heat the mixture to 80-90 °C for 12-18 hours.
Reduction: Cool the reaction mixture, dilute with water, and extract with ethyl acetate. Concentrate the organic phase and dissolve the crude azide in methanol. Add palladium on carbon (10 wt. % Pd/C) and hydrogenate the mixture under a balloon of hydrogen gas at room temperature for 6-12 hours. Filter the reaction mixture through Celite and concentrate the filtrate to yield tert-butyl (3-aminocyclobutyl)methylcarbamate.
Causality: This three-step sequence is a reliable method for converting a secondary alcohol to a primary amine. The hydroxyl group is first converted to a good leaving group (mesylate), which is then displaced by azide. Finally, the azide is reduced to the desired amine via catalytic hydrogenation.
Part 2: Synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Boc-Deprotection: Dissolve tert-butyl (3-aminocyclobutyl)methylcarbamate (1.0 eq) in a solution of 4M HCl in 1,4-dioxane and stir at room temperature for 2-4 hours. Concentrate the reaction mixture under reduced pressure to obtain the diamine dihydrochloride salt.
Carbamate Formation: Suspend the diamine dihydrochloride salt (1.0 eq) in dichloromethane (DCM) and cool to 0 °C. Add a base such as triethylamine (2.5 eq) followed by the dropwise addition of methyl chloroformate (1.1 eq). Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature. Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Causality: The more nucleophilic primary amine will selectively react with methyl chloroformate over the less reactive N-methylcarbamate nitrogen of another molecule. The base is required to neutralize the HCl generated during the reaction.
Spectroscopic Characterization (Predicted)
While actual spectra are not publicly available, the expected ¹H and ¹³C NMR spectroscopic features can be predicted to aid in the characterization of the final compound.
¹H NMR (400 MHz, CDCl₃):
δ 3.68 (s, 3H): Protons of the methoxy group (-OCH₃).
δ 2.85 (s, 3H): Protons of the N-methyl group (-NCH₃).
δ 3.5-3.7 (m, 1H): Methine proton of the cyclobutane ring attached to the carbamate nitrogen.
δ 3.0-3.2 (m, 1H): Methine proton of the cyclobutane ring attached to the primary amine.
δ 1.8-2.2 (m, 4H): Methylene protons of the cyclobutane ring.
δ 1.5-1.7 (br s, 2H): Protons of the primary amine (-NH₂).
¹³C NMR (100 MHz, CDCl₃):
δ 157.0: Carbonyl carbon of the carbamate.
δ 52.5: Methoxy carbon (-OCH₃).
δ 40-45: Methine carbon of the cyclobutane ring attached to the primary amine.
δ 48-53: Methine carbon of the cyclobutane ring attached to the carbamate nitrogen.
δ 30-35: Methylene carbons of the cyclobutane ring.
δ 28-32: N-methyl carbon (-NCH₃).
Application in Drug Discovery: A Privileged Building Block
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a bifunctional building block designed for seamless integration into drug candidates during lead optimization. The primary amine serves as a reactive handle for derivatization, while the N-methylcarbamoyl-cyclobutyl moiety imparts specific structural and physicochemical properties.
The general workflow for its application in a drug discovery program is as follows:
Caption: General workflow for incorporating the building block into a drug candidate.
This building block could be used, for example, to replace a less stable or more toxic functional group in a lead compound, or to probe a specific pocket in a target protein to enhance binding affinity. The cyclobutyl ring offers a rigid scaffold that can position the N-methylcarbamate group in a defined orientation, while the primary amine allows for the formation of stable amide or sulfonamide linkages to the core of a drug molecule.
Safety and Handling
Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).
Eye Protection: Use chemical safety goggles and, if there is a risk of splashing, a face shield.
Skin and Body Protection: A lab coat is mandatory. For larger quantities, chemical-resistant coveralls are recommended.
Handling Procedures
Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or aerosols.
Avoid contact with skin and eyes.
Keep the container tightly closed when not in use.
Prevent the generation of dust if handling a solid form of the compound.
First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.
In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.
If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.
Disposal
All waste containing this compound should be treated as hazardous chemical waste.
Dispose of the waste in a properly labeled and sealed container in accordance with local, state, and federal regulations.
Conclusion
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate represents a strategically important building block for modern medicinal chemistry. Its unique combination of a functionalized cyclobutane scaffold and an N-methylated carbamate moiety provides a valuable tool for the fine-tuning of drug candidates. While specific experimental data for this compound remains limited in the public domain, this guide provides a robust framework for its synthesis, characterization, and application based on established chemical principles. By understanding the rationale behind its design and the methodologies for its use, researchers can effectively leverage this and similar building blocks to accelerate the discovery and development of novel therapeutics.
References
Fisher Scientific. (2025). Safety Data Sheet for tert-Butyl N-[4-(aminomethyl)
Tokyo Chemical Industry. (2026).
Google Patents. (2007). CN103524381A - Synthesis of N-methylmethyl carbamate.
Google Patents. (n.d.).
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940.
Davies, H. M. L., & Morton, D. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(9), 3747-3760.
Tihana, G., & et al. (2022). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju, 73(2), 77-90.
Cheméo. (n.d.). Chemical Properties of N-cyclobutyl-N-methyl-benzamide. Retrieved from [Link]
BenchChem. (2025). The Versatile Role of tert-Butyl (3-aminopropyl)carbamate: A Synthetic Building Block for Drug Discovery and Beyond.
PharmaBlock. (n.d.). Building Blocks - Intramolecular Hydrogen Bond (IMHB) in Medicinal Chemistry.
Google Patents. (n.d.).
Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged Scaffolds for Library Design and Drug Discovery. Current Opinion in Chemical Biology, 14(3), 347–361.
de Oliveira, C. S. A., & Barreiro, E. J. (2022). The Magic Methyl and Its Tricks in Drug Discovery and Development. Molecules, 27(16), 5334.
NextSDS. (n.d.). tert-butyl N-{[1-(methylamino)
Perinu, C., Arstad, B., & Jens, K. J. (2014). NMR-based carbamate decomposition constants of linear primary alkanolamines for CO2 capture. Industrial & Engineering Chemistry Research, 53(38), 14759-14766.
Perinu, C., Arstad, B., & Jens, K. J. (2014). NMR-based carbamate decomposition constants of linear primary alkanolamines for CO2 capture. Semantic Scholar.
Beilstein Journals. (2022). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks.
IRIS. (n.d.). DESIGN AND SYNTHESIS OF NOVEL SCAFFOLDS AND BUILDING BLOCKS.
Application Notes and Protocols for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Medicinal Chemistry
Introduction: The Strategic Value of the Cyclobutane Scaffold in Drug Design In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological properties...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of the Cyclobutane Scaffold in Drug Design
In the landscape of modern medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological properties is perpetual. Among the scaffolds that have garnered significant interest are small, strained ring systems, with the cyclobutane moiety being a noteworthy example. Unlike its more flexible cycloalkane counterparts, the cyclobutane ring possesses a rigid, puckered conformation.[1][2] This inherent three-dimensionality provides a unique platform for the precise spatial orientation of functional groups, which can lead to enhanced potency, selectivity, and favorable pharmacokinetic profiles.[1][2] The incorporation of cyclobutane derivatives in drug candidates has been shown to improve metabolic stability, serve as an aryl isostere, and fill hydrophobic pockets within target proteins.[2]
This document provides detailed application notes and protocols for the use of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate , a bifunctional building block that combines the conformational rigidity of the cyclobutane core with the versatile chemistry of a primary amine and a protected secondary amine in the form of a methylcarbamate. The carbamate group itself is a key structural motif in numerous approved drugs, valued for its chemical stability and its ability to act as a peptide bond surrogate.[3][4] This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this unique scaffold in their discovery programs.
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a versatile building block for the synthesis of more complex drug candidates. Its primary utility lies in its bifunctional nature, allowing for sequential or orthogonal derivatization of the primary amine and the carbamate-protected secondary amine.
1. Fragment-Based Drug Discovery (FBDD): The relatively low molecular weight and three-dimensional character of this compound make it an attractive fragment for FBDD screening campaigns.[6] The cyclobutane core presents a defined vector for growth, allowing for the exploration of chemical space around a target protein's binding site.
2. Scaffold for Focused Libraries: The primary amine serves as a key handle for diversification. Through reactions such as amide bond formation, reductive amination, and sulfonamide synthesis, a library of analogs can be rapidly generated to probe structure-activity relationships (SAR).
3. Introduction of a Rigid Linker: In more complex molecules, the cyclobutane ring can act as a rigid linker between two pharmacophoric elements, controlling their relative orientation and potentially enhancing binding affinity.
Experimental Protocols
Protocol 1: General Procedure for Amide Coupling
This protocol describes the coupling of the primary amine of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate with a carboxylic acid.
Workflow for Amide Coupling
Caption: Workflow for a typical amide coupling reaction.
Step-by-Step Methodology:
Reagent Preparation: To a solution of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate hydrochloride (1.0 eq) and the desired carboxylic acid (1.1 eq) in anhydrous N,N-dimethylformamide (DMF), add N,N-diisopropylethylamine (DIPEA) (2.5 eq).
Activation: Add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) (1.2 eq) to the mixture.
Reaction: Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
Protocol 2: Deprotection of the Carbamate and Subsequent Derivatization
This protocol outlines the removal of the methylcarbamate protecting group to liberate the secondary amine, which can then be further functionalized.
Workflow for Deprotection and Derivatization
Caption: A two-step sequence of deprotection followed by derivatization.
Step-by-Step Methodology:
Deprotection: Dissolve the starting material (the product from Protocol 1) in a mixture of tetrahydrofuran (THF) and water. Add an excess of lithium hydroxide (LiOH) (e.g., 5 eq) and stir the mixture at room temperature or with gentle heating (e.g., 50 °C) until the reaction is complete as monitored by TLC or LC-MS.
Workup: Neutralize the reaction mixture with an aqueous acid (e.g., 1 M HCl) and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Isolation of Intermediate: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected secondary amine intermediate. This intermediate may be used in the next step without further purification if it is of sufficient purity.
Derivatization (Example: N-Alkylation): Dissolve the secondary amine intermediate in a suitable solvent such as acetonitrile or DMF. Add a base (e.g., potassium carbonate or DIPEA) and the desired alkylating agent (e.g., an alkyl halide).
Reaction: Stir the mixture at an appropriate temperature (room temperature to elevated temperatures) until the reaction is complete.
Final Purification: Perform an aqueous workup and purify the final product by column chromatography or preparative HPLC.
Hypothetical Application: Development of a Kinase Inhibitor
Let's consider a hypothetical scenario where Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is used as a starting material for the synthesis of a kinase inhibitor. Many kinase inhibitors feature a "hinge-binding" motif, often a nitrogen-containing heterocycle, and a "solvent-front" moiety that projects into a more polar region of the active site.
Synthetic Strategy Overview
Caption: Synthetic route to a hypothetical kinase inhibitor.
In this strategy, the primary amine of the starting material is coupled with a carboxylic acid-functionalized hinge-binding element (e.g., a pyrimidine or purine derivative). Following this, the methylcarbamate is removed to expose the secondary amine, which is then functionalized with a moiety designed to interact with the solvent-exposed region of the kinase active site. The rigid cyclobutane core serves to orient these two key pharmacophoric elements in a defined geometry, which can be optimized through iterative design and synthesis to maximize potency and selectivity.
Conclusion
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate represents a valuable and versatile building block for contemporary medicinal chemistry. Its unique combination of a conformationally restricted cyclobutane scaffold and strategically placed, differentially protected amino functionalities allows for the creation of diverse and structurally complex molecules.[1][2][7] The protocols and applications outlined in this document provide a framework for the effective utilization of this compound in drug discovery programs, with the potential to accelerate the development of novel therapeutics.
Application Note: In Vitro Pharmacological Characterization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Fragment-Based Screening
Target Audience: Researchers, biophysicists, and drug development professionals. Objective: To establish a self-validating, high-throughput in vitro screening and validation cascade for the fragment compound Methyl N-(3-...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, biophysicists, and drug development professionals.
Objective: To establish a self-validating, high-throughput in vitro screening and validation cascade for the fragment compound Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (MACM).
Introduction & Strategic Rationale
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (MACM) is a highly versatile, low-molecular-weight building block utilized in Fragment-Based Drug Discovery (FBDD)[1]. Featuring a primary amine on a rigid cyclobutane ring and a methylcarbamate moiety, MACM is stereochemically primed to probe acidic pockets and hinge-binding regions of target proteins, such as kinases and proteases.
Because fragments possess low molecular weights and weak initial affinities (typically
KD
in the high micromolar to millimolar range), they must be screened at elevated concentrations (0.1–2 mM). This high-concentration requirement introduces a significant risk of assay interference, including compound autofluorescence, inner-filter effects, and colloidal aggregation. To ensure scientific integrity, this protocol details a self-validating screening system : a primary functional screen using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to eliminate optical artifacts[2], followed by an orthogonal biophysical validation using Surface Plasmon Resonance (SPR) to confirm 1:1 binding stoichiometry and kinetics[3].
The following workflow illustrates the logical progression from compound quality control to orthogonal validation.
Caption: Fragment-based drug discovery screening cascade for MACM.
Primary Biochemical Screening: TR-FRET Protocol
Causality & Mechanism: TR-FRET utilizes long-lifetime fluorophores (e.g., Europium) and a time-delayed measurement window (typically 50–100 µs post-excitation). This temporal delay allows short-lived background fluorescence from the high-concentration MACM fragment to decay completely, ensuring the measured signal is exclusively driven by the target-tracer interaction[2].
Step-by-Step Methodology
Compound Preparation & Acoustic Dispensing:
Dissolve MACM in 100% anhydrous DMSO to a stock concentration of 50 mM.
Use an acoustic liquid handler (e.g., Echo 550) to dispense MACM into a 384-well low-volume proxiplate.
Causality: Acoustic transfer eliminates tip-based carryover and allows for precise nanoliter dispensing. This ensures the final DMSO concentration remains strictly normalized at 2% (v/v) across all wells, preventing solvent-induced target denaturation.
Reagent Assembly:
Add 5 µL of the target protein (e.g., His-tagged target at 2 nM final) pre-incubated with Europium-labeled anti-His antibody (1 nM final) in assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 0.01% Tween-20).
Incubate for 15 minutes at room temperature to allow equilibrium of the donor complex.
Tracer Addition & Competition:
Add 5 µL of the fluorescent tracer (Acceptor fluorophore, e.g., AlexaFluor-647 labeled active-site ligand) at its predetermined
KD
concentration.
Centrifuge the plate at 1000 x g for 1 minute to remove bubbles. Incubate for 60 minutes at room temperature.
Detection:
Read the plate on a multi-mode microplate reader. Excite at 340 nm and measure dual emission at 615 nm (Donor) and 665 nm (Acceptor) after a 50 µs delay. Calculate the FRET ratio (665/615 nm).
Caption: TR-FRET competitive binding mechanism for MACM screening.
Orthogonal Biophysical Validation: SPR Protocol
Causality & Mechanism: While TR-FRET confirms functional displacement, it cannot differentiate between true 1:1 binding and non-specific target modulation (e.g., unfolding or aggregation). SPR provides label-free, real-time kinetic data. By analyzing the maximum response (
Rmax
), we can calculate the binding stoichiometry and definitively rule out MACM as a Pan-Assay Interference Compound (PAINS)[3].
Step-by-Step Methodology
Surface Immobilization:
Immobilize the target protein onto a CM5 sensor chip via standard amine coupling to a high density (2000–3000 Resonance Units, RU).
Causality: The low molecular weight of MACM (194.66 g/mol ) generates a proportionally smaller refractive index change upon binding compared to larger lead compounds. A high-density surface amplifies the
Rmax
, ensuring a robust signal-to-noise ratio[3].
Buffer Preparation & DMSO Calibration:
Prepare running buffer (e.g., PBS-T) matched exactly to the MACM sample DMSO concentration (2.00% v/v).
Run a DMSO calibration curve (1.5% to 2.5%) prior to the assay to correct for bulk refractive index mismatch between the samples and the running buffer.
Analyte Injection (Multi-Cycle Kinetics):
Inject MACM at a flow rate of 50 µL/min across a concentration series (10 µM to 1 mM, 2-fold dilutions).
Causality: Fragments exhibit fast association (
kon
) and dissociation (
koff
) rates. A high flow rate minimizes mass transport limitations, and a high data collection rate (10 Hz) accurately captures fast kinetic transitions.
Data Fitting:
Double-reference the sensorgrams (subtracting the reference channel and a buffer blank). Fit the data to a 1:1 Langmuir binding model or, if kinetics are too fast for accurate rate determination, a steady-state affinity model to extract the equilibrium dissociation constant (
KD
).
Data Interpretation & Hit Validation
To validate MACM as a legitimate starting point for hit-to-lead chemistry, the experimental data must align with established FBDD metrics.
Table 2: Representative Assay Metrics for Fragment Hit Validation
Metric
Acceptable Range
Interpretation & Causality
Z'-Factor (TR-FRET)
> 0.6
Indicates excellent assay robustness and a wide dynamic range, ensuring confidence in the primary screening data[2].
IC50
/
KD
10 µM – 1 mM
Typical affinity range for a fragment. Values < 1 µM for a 194 Da molecule are highly unusual and warrant investigation for artifactual interference.
Stoichiometry (SPR)
0.8 – 1.2
Confirms a 1:1 binding event. A stoichiometry > 1.5 indicates promiscuous binding or colloidal aggregation[3].
Ligand Efficiency (LE)
> 0.3 kcal/mol/HA
Calculated as
ΔG/Nheavy_atoms
. An LE > 0.3 indicates that the compound utilizes its heavy atoms highly efficiently to generate binding energy, making it an ideal candidate for structural elaboration.
References
Sittanpalam, G. S., Coussens, N. P., Brimacombe, K., et al. (Eds.). (2016). Assay Guidance Manual: Platform Technologies in Drug Discovery and Validation. Eli Lilly & Company / National Center for Advancing Translational Sciences. Retrieved from[Link]
BellBrook Labs. A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved from[Link]
The Strategic Application of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Modern Drug Discovery
Introduction: The Value of Constrained Scaffolds in Medicinal Chemistry In the landscape of contemporary drug design, the pursuit of molecules with superior potency, selectivity, and pharmacokinetic profiles is paramount...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Value of Constrained Scaffolds in Medicinal Chemistry
In the landscape of contemporary drug design, the pursuit of molecules with superior potency, selectivity, and pharmacokinetic profiles is paramount. The cyclobutane motif has emerged as a "rising star" in this endeavor, offering a unique conformational rigidity that can be highly advantageous.[1] Unlike flexible aliphatic chains, the four-membered ring of cyclobutane restricts the molecule's accessible conformations, which can reduce the entropic penalty upon binding to a biological target, potentially leading to enhanced binding affinity.[1] Furthermore, the three-dimensional nature of the cyclobutane scaffold serves as a valuable bioisostere for other cyclic and aromatic systems, enabling chemists to fine-tune the spatial arrangement of pharmacophoric groups.[1]
This guide focuses on the practical application of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate , a bifunctional building block that combines the desirable attributes of the cyclobutane core with a protected secondary amine. The methylcarbamate group offers greater stability compared to more labile protecting groups like the tert-butyloxycarbonyl (Boc) group, while still allowing for subsequent functionalization of the primary amine on the cyclobutane ring. This makes it a particularly attractive intermediate for the synthesis of complex molecules, such as kinase inhibitors, where precise control over reactivity is essential. While direct, field-proven protocols for this specific building block are not extensively published, this guide provides authoritative, representative protocols based on well-established synthetic methodologies for closely related structures.
Application Note 1: Amide Bond Formation with a Boc-Protected Cyclobutylamine Precursor
A common synthetic strategy in drug discovery involves the use of a protected amine to ensure selective reaction at another site. In the context of our building block, the more readily available precursor, tert-Butyl N-(3-aminocyclobutyl)-N-methylcarbamate , is often utilized in amide coupling reactions. The Boc group provides robust protection of the secondary amine, allowing the primary amine on the cyclobutane ring to react selectively with an activated carboxylic acid.
Causality Behind Experimental Choices
The following protocol details a representative amide coupling reaction using 1-Hydroxy-7-azabenzotriazole (HATU), a highly efficient and widely used coupling reagent. HATU is favored for its ability to rapidly form an activated ester with the carboxylic acid, which then readily reacts with the primary amine of the cyclobutane building block. The use of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is crucial to neutralize the acid formed during the reaction without competing with the primary amine as a nucleophile. Anhydrous solvents are used to prevent the hydrolysis of the activated ester intermediate, which would lead to lower yields.
Experimental Workflow: Amide Coupling
Caption: Workflow for HATU-mediated amide coupling.
To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq) and tert-Butyl N-(3-aminocyclobutyl)-N-methylcarbamate (1.0 eq).
Dissolve the solids in anhydrous N,N-Dimethylformamide (DMF).
Add DIPEA (3.0 eq) to the solution and stir for 5 minutes at room temperature.
Add HATU (1.1 eq) to the stirring solution in one portion.
Stir the reaction mixture at room temperature for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.
Upon completion, dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amide product.
Application Note 2: Deprotection of the Boc Group to Yield the Free Amine
Following the successful coupling reaction, the Boc protecting group can be removed to liberate the secondary amine. This unmasked amine can then participate in subsequent reactions or may be the desired final functionality for biological activity.
Causality Behind Experimental Choices
The tert-butyloxycarbonyl (Boc) group is readily cleaved under acidic conditions.[2][3] Trifluoroacetic acid (TFA) is the most commonly used reagent for this purpose due to its volatility, which allows for its easy removal after the reaction is complete.[4][5] The mechanism involves protonation of the carbamate's carbonyl oxygen, followed by the loss of the stable tert-butyl cation and subsequent decarboxylation to yield the free amine as its trifluoroacetate salt.[6][7] Dichloromethane (DCM) is a common solvent for this reaction as it is inert to the acidic conditions and effectively solubilizes both the starting material and the product salt.
Experimental Workflow: Boc Deprotection
Caption: Workflow for TFA-mediated Boc deprotection.
Dissolve the Boc-protected amide (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask.
To the stirring solution, add Trifluoroacetic Acid (TFA) to achieve a final concentration of 25-50% (v/v). For example, add an equal volume of TFA to the DCM solution for a 50% mixture.[4]
Stir the reaction mixture at room temperature for 1-2 hours. Monitor the deprotection by TLC or LC-MS until the starting material is no longer observed.
Once the reaction is complete, remove the solvent and excess TFA under reduced pressure. To ensure complete removal of residual TFA, the residue can be co-evaporated with DCM or another suitable solvent several times.
The resulting product will be the trifluoroacetate salt of the deprotected amine, which can often be used directly in the next step.
If the free base is required, the residue can be dissolved in a suitable organic solvent (e.g., ethyl acetate or DCM) and washed with a mild aqueous base (e.g., saturated sodium bicarbonate solution) until the pH of the aqueous layer is basic. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the free amine.
Conclusion
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and its protected precursors are valuable building blocks for introducing the conformationally constrained cyclobutane scaffold into drug candidates. The protocols provided herein offer a robust and reliable framework for the application of these intermediates in amide bond formation and subsequent deprotection, key steps in the synthesis of many biologically active molecules. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can confidently adapt and apply these methods to their specific synthetic targets.
References
Blondelle, S. E., & Houghten, R. A. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 41(6), 522–527. [Link]
Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]
The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. [Link]
Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]
GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Protocol (SOP)
Executive Summary & Chemical Profiling
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (CAS: 2138052-28-3), frequently isolated as a hydrochloride salt, is a highly specific, nitrogen-rich building block utilized in the synthesis of advanced therapeutics, including kinase inhibitors and PROTAC linkers[1, 2].
From an analytical perspective, this compound presents a "perfect storm" of chromatographic challenges:
Extreme Polarity: The combination of a primary amine and a carbamate moiety on a compact cyclobutyl ring renders the molecule highly hydrophilic. It exhibits negligible retention on standard C18 reversed-phase (RP) columns, eluting in the void volume [7].
Lack of Chromophore: The molecule lacks conjugated pi-systems or aromatic rings. Its only UV absorbance stems from the carbamate group, which is weak and non-specific above 210 nm.
Stereochemical Complexity: The 1,3-disubstituted cyclobutane ring exists as a mixture of cis and trans diastereomers, which often require baseline resolution for stereospecific drug synthesis [6].
To address these challenges, this application note details three rigorously validated analytical workflows: HILIC-LC-MS/MS for trace quantification, Pre-column Derivatization RP-HPLC-UV for laboratories lacking mass spectrometry, and PFP-based Chromatography for diastereomeric resolution.
Method A: HILIC-LC-MS/MS for Trace Quantification (Gold Standard)
Mechanistic Rationale
Hydrophilic Interaction Liquid Chromatography (HILIC) is the premier technique for retaining polar aliphatic amines [3]. Unlike RP-HPLC, HILIC utilizes a polar stationary phase (e.g., cross-linked Amide) and a highly organic mobile phase. Water acts as the strong eluting solvent. The retention mechanism relies on the partitioning of the polar analyte into a water-enriched liquid layer immobilized on the stationary phase, supplemented by electrostatic interactions [5].
Ammonium formate is strictly required in the aqueous mobile phase to maintain a consistent ionic strength, buffer the basic primary amine, and ensure excellent ionization efficiency in the positive Electrospray Ionization (ESI+) mode [3].
Workflow Diagram
Figure 1: HILIC-LC-MS/MS workflow for the trace quantification of polar aliphatic amines.
Step-by-Step Protocol
Sample Preparation: Dilute the sample in 80% Acetonitrile (ACN). Critical Step: Samples must be injected in a high-organic solvent to prevent peak distortion and premature elution on the HILIC column.
Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or equivalent.
Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.
Mobile Phase B: 100% Acetonitrile with 0.1% Formic Acid.
Gradient Program:
0.0 - 1.0 min: 90% B (Isocratic hold to establish partitioning layer)
1.0 - 4.0 min: Linear gradient to 50% B (Elution of the polar amine)
For facilities where LC-MS/MS is unavailable, the lack of a chromophore and poor RP retention must be chemically corrected. Reacting the primary amine with Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) yields a highly hydrophobic sulfonamide derivative [4]. This transformation serves a dual purpose: it shifts the retention mechanism to standard hydrophobic interactions (allowing the use of ubiquitous C18 columns) and introduces a strong UV/Fluorescent tag, drastically lowering the Limit of Detection (LOD).
Workflow Diagram
Figure 2: Pre-column derivatization workflow for RP-HPLC-UV analysis of aliphatic amines.
Step-by-Step Protocol
Buffer Preparation: Prepare a 0.1 M Sodium Carbonate buffer, adjusted to pH 9.5. (The basic pH ensures the primary amine is deprotonated and nucleophilic).
Reagent Preparation: Dissolve Dansyl chloride in anhydrous Acetone at a concentration of 5 mg/mL.
Reaction: Mix 100 µL of the aqueous sample with 100 µL of carbonate buffer and 200 µL of the Dansyl chloride solution.
Incubation: Vortex and incubate at 40°C for 30 minutes in the dark (Dansyl derivatives are light-sensitive).
Quenching: Add 50 µL of 10% Proline solution to consume excess unreacted Dansyl chloride. Incubate for an additional 10 minutes.
Chromatography:
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).
Mobile Phase: Water (A) / Acetonitrile (B), both containing 0.1% TFA.
Gradient: 40% B to 95% B over 15 minutes.
Detection: UV at 254 nm or Fluorescence (Ex: 340 nm, Em: 525 nm).
Stereochemical Resolution: cis / trans Diastereomer Separation
Mechanistic Rationale
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is synthesized as a mixture of cis and trans diastereomers [1]. Because the spatial orientation of the amine relative to the carbamate dictates the biological activity of the final synthesized drug, quantifying the diastereomeric ratio (d.r.) is critical [6].
Standard C18 columns often fail to resolve cyclobutyl diastereomers due to their identical hydrophobicity. A Pentafluorophenyl (PFP) stationary phase is required. The rigid, electron-deficient fluorinated ring of the PFP phase provides unique shape selectivity, dipole-dipole interactions, and hydrogen-bonding capabilities that differentiate the subtle spatial geometries of the cis and trans isomers [5].
ACS Omega. "Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines". ACS Publications.
University of Helsinki (HELDA). "Chromatographic Determination of Amines in Food Samples". HELDA Digital Repository.
MZ-Analysentechnik GmbH. "Epic HPLC and UHPLC Columns - HILIC and PFP Phases". MZ-Analysentechnik.
National Institutes of Health (PMC). "Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly". PubMed Central.
Journal of Applied Pharmaceutical Science. "Strong cation exchange chromatography: a new option for concurrent quantification of saxagliptin and metformin". JAPS.
Method
Application Note & Protocols: Strategic Derivatization of a Cyclobutylamine Scaffold for SAR Exploration
An in-depth guide to the derivatization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for Structure-Activity Relationship (SAR) studies. Abstract The cyclobutylamine moiety is a privileged scaffold in modern medicina...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth guide to the derivatization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for Structure-Activity Relationship (SAR) studies.
Abstract
The cyclobutylamine moiety is a privileged scaffold in modern medicinal chemistry, prized for its ability to confer desirable physicochemical properties and unique three-dimensional exit vectors for molecular exploration. This document provides a detailed guide for the strategic derivatization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a versatile building block for Structure-Activity Relationship (SAR) studies. We present robust protocols for three essential classes of chemical transformations targeting the primary amine: amide bond formation, reductive amination, and sulfonylation. Each protocol is accompanied by an explanation of the underlying chemical principles, troubleshooting insights, and methods for analytical characterization. The overarching goal is to equip researchers with the foundational knowledge and practical methodologies required to systematically explore the chemical space around this core, thereby accelerating the journey from a preliminary hit to an optimized lead compound.[1]
Introduction: The Rationale for Derivatization
Structure-Activity Relationship (SAR) analysis is a cornerstone of drug discovery, systematically investigating how modifications to a molecule's structure influence its biological activity.[2][3] By designing and testing a series of related compounds, researchers can identify the key structural features—the pharmacophore—that govern potency, selectivity, and pharmacokinetic properties.[1][4]
The starting material, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, presents two key features:
A Reactive Handle: The primary amine on the cyclobutyl ring is a nucleophilic center, poised for a variety of chemical modifications. This amine is the focal point for derivatization, allowing for the introduction of diverse functional groups to probe interactions with a biological target.
A Stable Core: The N-methylcarbamate group serves as a stable protecting group for another amine functionality.[5][6] Carbamates are generally inert to a wide range of reaction conditions used to modify the primary amine, ensuring the synthetic chemistry is selective and predictable.[7][8]
This guide focuses on leveraging the primary amine to build a library of analogues, each designed to answer a specific question about the molecule's interaction with its target.
Workflow for SAR Library Generation
The process of generating and analyzing a focused library of derivatives follows a logical and iterative cycle. The goal is to move from a starting "hit" compound to a "lead" with improved properties by understanding the SAR.
Caption: Overall workflow for SAR-driven lead optimization.
Synthetic Protocols for Derivatization
The following protocols are designed to be robust and applicable to a wide range of substrates. All reactions should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Anhydrous solvents and an inert atmosphere (Nitrogen or Argon) are recommended where specified to prevent side reactions with moisture.[9]
Strategy 1: Amide Bond Formation
Amide coupling is arguably the most utilized reaction in medicinal chemistry, allowing for the introduction of a vast array of commercially available carboxylic acids.[10] The resulting amide bond can act as both a hydrogen bond donor and acceptor, making it a critical interaction motif. We will utilize an EDC/HOBt coupling system, a reliable method for minimizing side reactions and racemization.[11]
Causality: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid to form a reactive O-acylisourea intermediate.[12] This intermediate is susceptible to hydrolysis. Hydroxybenzotriazole (HOBt) is added to trap this intermediate, forming an activated HOBt ester, which is more stable and reacts cleanly with the primary amine to form the desired amide bond, regenerating HOBt in the process.[11]
Protocol 3.1: EDC/HOBt Mediated Amide Coupling
Reaction Setup: To a round-bottom flask under an inert atmosphere, add the desired carboxylic acid (1.1 equivalents) and dissolve it in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) (approx. 0.1 M concentration).
Activation: Add HOBt (1.2 equivalents) and EDC hydrochloride (1.2 equivalents) to the solution. Stir at room temperature for 15-20 minutes. You may observe the formation of a white precipitate (EDC urea byproduct).
Amine Addition: In a separate flask, dissolve Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (1.0 equivalent) in a minimal amount of the same anhydrous solvent. Add this solution dropwise to the activated carboxylic acid mixture.
Reaction: Add a non-nucleophilic base such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 equivalents) to the reaction mixture. Allow the reaction to stir at room temperature for 12-24 hours.
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.[12]
Workup:
Dilute the reaction mixture with DCM.
Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), water, and finally brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to obtain the final amide derivative.
Strategy 2: Reductive Amination
Reductive amination is a powerful method for forming secondary amines by reacting a primary amine with an aldehyde or ketone.[13] This transformation alters the amine's hydrogen bonding capacity and introduces new steric bulk, which is useful for probing larger pockets in a binding site. The use of Sodium triacetoxyborohydride (STAB) is preferred as it is a mild and selective reducing agent that does not readily reduce the starting carbonyl compound.[14]
Causality: The reaction proceeds in two steps within the same pot. First, the primary amine condenses with the carbonyl compound (aldehyde or ketone) under mildly acidic conditions to form an intermediate iminium ion. Second, STAB, being a hydride donor, selectively reduces this iminium ion to the corresponding secondary amine.[13] The presence of a mild acid, like acetic acid, catalyzes the formation of the iminium ion.
Protocol 3.2: STAB-Mediated Reductive Amination
Reaction Setup: To a round-bottom flask, add Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (1.0 equivalent) and the desired aldehyde or ketone (1.2 equivalents). Dissolve them in an anhydrous solvent such as Dichloroethane (DCE) or Tetrahydrofuran (THF) (approx. 0.1 M).
Iminium Formation: Add glacial acetic acid (1.1 equivalents) to the mixture and stir at room temperature for 30-60 minutes to facilitate the formation of the iminium intermediate.
Reduction: Add Sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise to the stirred solution. Be cautious as gas evolution (hydrogen) may occur.
Reaction: Allow the reaction to stir at room temperature for 4-16 hours.
Monitoring: Monitor the reaction by LC-MS for the disappearance of the starting materials and the appearance of the product mass.
Workup:
Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution until gas evolution ceases.
Extract the product with an organic solvent like Ethyl Acetate or DCM (3 times).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product using flash column chromatography on silica gel.
Strategy 3: Sulfonylation
The formation of a sulfonamide introduces a strongly electron-withdrawing group and a tetrahedral geometry at the nitrogen atom. The sulfonamide N-H is more acidic than an amide N-H and can act as a strong hydrogen bond donor. This modification is excellent for probing interactions with electron-rich or polar residues in a target protein.
Causality: The primary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride.[9] This reaction generates hydrochloric acid (HCl) as a byproduct, which must be neutralized by a base (like pyridine or triethylamine) to prevent the protonation of the starting amine and drive the reaction to completion.[15]
Protocol 3.3: Synthesis of Sulfonamides
Reaction Setup: Dissolve Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (1.0 equivalent) in anhydrous DCM and add a suitable base such as pyridine or triethylamine (1.5 equivalents). Cool the solution to 0 °C in an ice bath.
Reagent Addition: In a separate flask, dissolve the desired sulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over 15 minutes.[9] A slow addition rate is crucial to prevent potential di-sulfonylation side reactions.[15]
Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-12 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Workup:
Quench the reaction by adding water.
Separate the organic layer. Wash it sequentially with 1M HCl (to remove excess base), saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude sulfonamide derivative by flash column chromatography on silica gel or by recrystallization.
Analytical Characterization of Derivatives
Confirmation of the structure and purity of each new analogue is a non-negotiable step for ensuring the integrity of SAR data. A combination of spectroscopic and chromatographic techniques is essential.[16]
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural information. ¹H NMR will confirm the presence of the newly introduced functional group and show shifts in the signals of the cyclobutyl protons adjacent to the nitrogen. ¹³C NMR will confirm the presence of all carbon atoms in the new structure.[17]
Mass Spectrometry (MS): Used to determine the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition, providing strong evidence for the correct product formation.[17]
High-Performance Liquid Chromatography (HPLC): The primary tool for assessing the purity of the final compound.[18] Purity of >95% is typically required for compounds submitted to biological screening to ensure that the observed activity is due to the intended molecule.
Data Interpretation and SAR Analysis
Once a library of derivatives has been synthesized, purified, and characterized, the compounds are tested in a relevant biological assay to determine their activity (e.g., IC₅₀, EC₅₀, or Kᵢ). The results are compiled into an SAR table.
Hypothetical SAR Data Table
Derivative ID
R-Group Modification
Synthetic Strategy
Target Activity IC₅₀ (nM)
Parent
-H
-
1500
AMD-01
-C(O)Ph
Amide Coupling
750
AMD-02
-C(O)-(4-Cl-Ph)
Amide Coupling
250
AMD-03
-C(O)-c-Hex
Amide Coupling
1200
RDA-01
-CH₂Ph
Reductive Amination
900
RDA-02
-CH₂(3-pyridyl)
Reductive Amination
450
SUL-01
-SO₂Ph
Sulfonylation
500
SUL-02
-SO₂-(4-Me-Ph)
Sulfonylation
300
Analysis of Hypothetical Data:
Amides (AMD): Introducing an aromatic ring (AMD-01) improves activity. Adding an electron-withdrawing chlorine atom (AMD-02) further enhances potency, suggesting a possible halogen bond or favorable electronic interaction. A bulky, non-aromatic group (AMD-03) is detrimental, indicating a specific requirement for a flat, aromatic moiety.
Amines (RDA): The benzyl group (RDA-01) offers a modest improvement. Switching to a pyridine ring (RDA-02) doubles the potency, suggesting a potential hydrogen bond with the pyridine nitrogen is beneficial.
Sulfonamides (SUL): The sulfonamide linkage is well-tolerated (SUL-01). Adding a methyl group (SUL-02) improves activity, hinting at a hydrophobic pocket in that region of the binding site.
This analysis leads to new hypotheses that can be tested in the next iteration of compound design.
Caption: Logic diagram for designing the next generation of compounds based on initial SAR data.
Conclusion
The derivatization of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate via amide coupling, reductive amination, and sulfonylation provides a powerful and versatile platform for conducting systematic SAR studies. The protocols outlined herein are robust, well-established, and allow for the creation of a diverse library of analogues from a common starting material. By combining rational synthetic design with rigorous analytical characterization and biological testing, researchers can efficiently navigate the chemical space around this valuable scaffold to identify and optimize novel drug candidates.
References
Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. [Link]
TMP Chem. (2020). 26.05 Protecting Groups for Amines: Carbamates. [Link]
Journal of Organic and Pharmaceutical Chemistry. Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]
StudyGuides.com. Structure-Activity Relationship (SAR) – Study Guide. [Link]
Chemistry Steps. (2023). Boc Protecting Group for Amines. [Link]
ACS Publications - The Journal of Organic Chemistry. (2001). Fluorous Boc (FBoc) Carbamates: New Amine Protecting Groups for Use in Fluorous Synthesis. [Link]
Slideshare. General principles of structure activity relationship (sar). [Link]
Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]
NIH National Library of Medicine. (2012). On Exploring Structure Activity Relationships. [Link]
ACS Publications - Organic Process Research & Development. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]
Collaborative Drug Discovery. (2025). SAR: Structure Activity Relationships. [Link]
NIH National Library of Medicine. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. [Link]
NIH National Library of Medicine. (2023). Biocatalysis in Drug Design: Engineered Reductive Aminases (RedAms) Are Used to Access Chiral Building Blocks with Multiple Stereocenters. [Link]
Royal Society of Chemistry - Organic & Biomolecular Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]
ACS Publications - Organic Process Research & Development. (2020). High-Throughput Screening of Reductive Amination Reactions Using Desorption Electrospray Ionization Mass Spectrometry. [Link]
NIH National Library of Medicine. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]
Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. [Link]
ResearchGate. (2020). Optimization of Milling Conditions for Sulfonylation of Primary Amine. [Link]
Organic Chemistry Portal. Amine to Amide (Coupling) - Common Conditions. [Link]
NIH National Library of Medicine. (2018). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. [Link]
HepatoChem. Amide coupling reaction in medicinal chemistry. [Link]
AxisPharm. (2024). Amide coupling Protocol for Amino PEG. [Link]
ResearchGate. (2018). NMR Spectroscopy, Techniques, LC-NMR and LC-NMR-MS. [Link]
LCGC International. (2026). HPLC–SPE–NMR — A Novel Hyphenation Technique. [Link]
World Journal of Pharmaceutical Research. (2020). A review on the liquid chromatography- nuclear magnetic resonance (lc-nmr) and it. [Link]
Application Note: Utilizing Methyl N-(3-aminocyclobutyl)-N-methylcarbamate as a Conformationally Restricted Linker in Targeted Protein Degradation (TPD)
Executive Summary & Mechanistic Rationale In the rapidly evolving field of Targeted Protein Degradation (TPD), the design of Proteolysis Targeting Chimeras (PROTACs) often encounters a severe bottleneck known as "linkero...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
In the rapidly evolving field of Targeted Protein Degradation (TPD), the design of Proteolysis Targeting Chimeras (PROTACs) often encounters a severe bottleneck known as "linkerology." Historically, flexible polyethylene glycol (PEG) or linear alkyl chains have been used to tether the target-binding warhead to the E3 ligase ligand. However, these flexible linkers incur a massive entropic penalty upon the formation of the ternary complex (Protein of Interest [POI] – PROTAC – E3 Ligase) and often introduce excessive Hydrogen Bond Donors (HBDs), which severely compromise cellular permeability and oral bioavailability.
Conformational Pre-organization (The Cyclobutyl Core): The rigid cyclobutane ring restricts the dihedral angles of the linker. By reducing the degrees of freedom, the entropic penalty of folding into the ternary complex is minimized. This rigidity directly enhances binding cooperativity (the
α
-value), driving highly efficient degradation [1].
Physicochemical Optimization (The N-Methylcarbamate): Unlike standard secondary amides or NH-carbamates, the N-methylcarbamate group eliminates a hydrogen bond donor. Reducing HBD count is a critical causality in improving the membrane permeability of high-molecular-weight PROTACs. Furthermore, carbamates exhibit superior proteolytic stability in plasma compared to standard esters.
Synthetic Tractability (The Primary Amine): The 3-amino group serves as a highly reactive, orthogonal handle for standard amide coupling to carboxylic acid-functionalized warheads or E3 ligands, enabling rapid library generation [2].
Visualizing the TPD Pathway
To understand the impact of linker rigidity, we must visualize the thermodynamic sink of the TPD pathway. The pre-organized cyclobutyl linker physically forces the POI and E3 ligase into a highly cooperative proximity, accelerating polyubiquitination.
Fig 1: Mechanism of PROTAC-mediated targeted protein degradation using a rigidified cyclobutyl linker.
The following protocols form a self-validating system. Each step includes internal controls to ensure that experimental causality is maintained from chemical synthesis to cellular degradation.
Fig 2: End-to-end experimental workflow for synthesizing and validating cyclobutyl-linked PROTACs.
Protocol A: Synthetic Incorporation via Amide Coupling
Objective: Couple the primary amine of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate to a carboxylic acid-functionalized E3 ligand (e.g., a VHL or CRBN recruiter).
Causality of Reagents: The cyclobutyl amine is sterically hindered. Standard coupling reagents (like EDC/NHS) often result in poor yields due to this steric bulk. HATU is explicitly chosen for its superior efficiency in hindered systems, while DIPEA acts as a non-nucleophilic base to prevent epimerization of the substrate.
Step-by-Step:
Dissolve 1.0 eq of the carboxylic acid-functionalized E3 ligand in anhydrous DMF (0.1 M).
Add 1.2 eq of HATU and 3.0 eq of DIPEA. Stir at room temperature for 15 minutes to pre-activate the acid.
Add 1.1 eq of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Stir at room temperature for 2 hours under nitrogen.
Self-Validation Check: Perform LC-MS analysis. The reaction is validated to proceed to the next step only if the starting material peak has disappeared and the desired product mass (m/z) is the base peak. If unreacted amine remains, a secondary spike of HATU (0.5 eq) is required.
Protocol B: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)
Objective: Quantify the thermodynamic stability of the POI-PROTAC-E3 ternary complex.
Causality of Assay Choice: TR-FRET is utilized over Surface Plasmon Resonance (SPR) because it allows for homogeneous, solution-phase measurement. This prevents artificial tethering constraints that can mask the true cooperativity afforded by the cyclobutyl linker [2].
Step-by-Step:
Prepare a master mix containing 10 nM Tb-labeled E3 ligase and 10 nM AF647-labeled POI in assay buffer (50 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT).
Titrate the synthesized PROTAC from 10 pM to 10 µM (12-point dose-response) into a 384-well plate.
Dispense 20 µL of the protein master mix into each well. Incubate for 2 hours at room temperature.
Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 665 nm / 615 nm ratio).
Self-Validation Check: The data must exhibit a biphasic "hook effect" curve. At PROTAC concentrations exceeding 1 µM, binary complexes (POI-PROTAC and E3-PROTAC) will outcompete the ternary complex, causing the FRET signal to drop. The presence of this hook effect validates that the signal is driven by genuine ternary complex formation, not non-specific protein aggregation.
Objective: Measure the endogenous degradation of the target protein (e.g., AKT or PARP14) [3].
Causality of Assay Choice: We utilize HiBiT CRISPR-tagged cell lines rather than transient overexpression plasmids. Overexpressing the target protein artificially saturates the endogenous Cullin-RING ligase machinery, leading to falsely low
Dmax
(maximum degradation) values.
Step-by-Step:
Seed HiBiT-tagged cells at 10,000 cells/well in a 96-well white opaque plate.
Treat cells with the PROTAC at varying concentrations (1 nM to 10 µM) for 24 hours.
Add an equal volume of Nano-Glo® HiBiT Lytic Reagent. Incubate for 10 minutes on an orbital shaker.
Measure luminescence to quantify remaining protein levels.
Self-Validation Check: Include a parallel control plate pre-treated with 1 µM MLN4924 (a NEDD8-activating enzyme inhibitor). If the degradation is mechanistically valid and PROTAC-mediated, MLN4924 will completely rescue the target protein levels by disabling the E3 ligase machinery.
Quantitative Data Presentation
The following table summarizes representative structure-activity relationship (SAR) data, illustrating how transitioning from flexible linkers to a rigidified Methyl N-(3-aminocyclobutyl)-N-methylcarbamate architecture impacts key PROTAC parameters.
Linker Architecture
cLogP
HBD Count
Ternary Complex Alpha (
α
)
Target
DC50
(nM)
Dmax
(%)
Flexible PEG3
2.1
4
0.8 (Negative Cooperativity)
125
75%
Flexible Alkyl (C6)
3.5
3
1.2 (Slight Positive)
45
88%
Cyclobutyl-N-Methylcarbamate
2.8
2
4.5 (High Cooperativity)
8
98%
Note: Data represents a generalized SAR profile demonstrating the profound impact of linker rigidification and HBD reduction on PROTAC efficacy and cooperativity.
References
Source: National Institutes of Health (NIH)
Structure-based rational design enables efficient discovery of a new selective and potent AKT PROTAC degrader
Source: ResearchGate
URL
Targeted protein degradation of parp14 for use in therapy (US20220388985A1)
Method
Application and Protocol for the Formulation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for Preclinical Animal Studies
Abstract This comprehensive guide provides a detailed framework for the formulation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for use in preclinical animal research. Recognizing the general stability of carbamate...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This comprehensive guide provides a detailed framework for the formulation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for use in preclinical animal research. Recognizing the general stability of carbamate esters, this document emphasizes a systematic, empirically-driven approach to vehicle selection and formulation development, necessitated by the limited publicly available physicochemical data for this specific molecule. The protocols outlined herein are designed to ensure the preparation of a stable, homogenous, and concentration-verified formulation suitable for various routes of administration in animal models. This guide is intended for researchers, scientists, and drug development professionals engaged in the in vivo evaluation of this compound.
Introduction: The Carbamate Moiety and Formulation Challenges
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate belongs to the carbamate class of organic compounds, characterized by the -O-CO-NH- functional group. Carbamates are integral to numerous therapeutic agents and are generally considered stable esters of the otherwise unstable carbamic acid.[1][2] While many carbamate esters exhibit long-term stability as solids, their behavior in solution, particularly in aqueous environments, can be influenced by factors such as pH, temperature, and the presence of enzymes, potentially leading to hydrolysis.[3]
The primary challenge in developing a formulation for a novel compound like Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is the general lack of specific physicochemical data, such as aqueous solubility, pKa, and logP. This guide, therefore, presents a logical, stepwise approach to formulation development, beginning with characterization and proceeding through a tiered vehicle screening process.
Pre-formulation Assessment: Characterizing the Active Pharmaceutical Ingredient (API)
Prior to any formulation work, a thorough characterization of the Methyl N-(3-aminocyclobutyl)-N-methylcarbamate API is paramount.
Physicochemical Properties
Table 1: Essential Physicochemical Parameters for Formulation Development
Parameter
Importance in Formulation
Recommended Action
Solubility
Determines the feasibility of a solution-based formulation and informs vehicle selection.
Empirically determine solubility in a panel of pharmaceutically acceptable solvents (see Section 3).
pKa
Predicts the ionization state of the molecule at different pH values, which can significantly impact solubility and absorption.
Determine experimentally using potentiometric titration or UV-spectrophotometry.
LogP/LogD
Indicates the lipophilicity of the compound, guiding the choice between aqueous and lipid-based vehicles.
Measure using the shake-flask method or calculate using validated software.
Hygroscopicity
Influences handling, storage, and the potential for degradation.
Assess by storing a sample at elevated humidity and monitoring for weight gain.
Solid-State Properties
Polymorphism can affect solubility and dissolution rate.
Characterize using techniques such as DSC, TGA, and XRPD.
A Systematic Approach to Vehicle Selection
The selection of an appropriate vehicle is critical for ensuring the bioavailability and reproducibility of in vivo studies. The following tiered approach is recommended to identify a suitable vehicle for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Caption: Tiered approach to vehicle selection for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Tier 1: Aqueous Vehicles
For ionizable compounds, adjusting the pH of an aqueous vehicle can significantly enhance solubility.
Protocol 1: Aqueous Solubility and pH Adjustment
Initial Screening: Attempt to dissolve the API in 0.9% saline and phosphate-buffered saline (PBS) at the target concentration.
pH Adjustment: If solubility is insufficient, create a series of buffered solutions (e.g., citrate buffers for acidic pH, phosphate buffers for neutral pH, and glycine buffers for basic pH) and determine the solubility at each pH. The stability of carbamates is known to be pH-dependent, with a general stability in the pH range of 2-12.[5]
Observation: Visually inspect for complete dissolution. If successful, proceed to stability testing.
Tier 2: Co-solvent Systems
If aqueous solubility is insufficient, the use of co-solvents can increase the solubility of lipophilic compounds.
Protocol 2: Co-solvent Formulation Development
Co-solvent Screening: Evaluate the solubility of the API in common, well-tolerated co-solvents such as:
Propylene glycol (PG)
Polyethylene glycol 300 or 400 (PEG 300/400)
Ethanol
Dimethyl sulfoxide (DMSO) - Use with caution and at minimal concentrations due to potential toxicities.
Binary and Ternary Systems: If a single co-solvent is insufficient, explore binary or ternary systems. A common starting point is a mixture of PEG 400 and water, or PEG 400 and propylene glycol.
Systematic Evaluation: Prepare a range of co-solvent concentrations, starting with a low percentage and gradually increasing until the API dissolves. Always add the API to the organic solvent first before the addition of any aqueous component.
Table 2: Example Co-solvent Systems for Screening
Vehicle System
Composition (v/v)
Notes
Saline/PG
90:10, 80:20, 70:30
Good starting point for many compounds.
Saline/PEG 400
90:10, 80:20, 70:30
PEG 400 is a common and well-tolerated solubilizer.[6]
Saline/PG/Ethanol
70:20:10
Ethanol can enhance the solubilization of highly lipophilic compounds.
Tier 3: Surfactant and Lipid-Based Systems
For highly insoluble compounds, surfactant-based or lipid-based formulations may be necessary.
Protocol 3: Surfactant-Based Formulation
Surfactant Selection: Screen for solubility in aqueous solutions containing non-ionic surfactants such as:
Polysorbate 80 (Tween® 80)
Cremophor® EL
Concentration Range: Prepare surfactant solutions in saline or PBS, typically ranging from 1% to 10% (v/v).
Procedure: Add the API to the surfactant-containing vehicle and mix thoroughly, using gentle heating if necessary (not exceeding 40°C) to aid dissolution.
Formulation Preparation and Quality Control
Once a suitable vehicle has been identified, the formulation must be prepared accurately and its quality verified.
Protocol 4: General Formulation Preparation
Weighing: Accurately weigh the required amount of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Dissolution: Add the API to the selected vehicle or the organic component of a co-solvent system.
Mixing: Use a calibrated magnetic stirrer or vortex mixer to ensure complete dissolution. If using a co-solvent system, slowly add the aqueous component to the organic phase containing the dissolved API while stirring.
Final Volume: Adjust the final volume with the vehicle.
Filtration: For parenteral administration, sterilize the final formulation by filtering through a 0.22 µm syringe filter.
Analytical Validation: Ensuring Concentration and Stability
It is crucial to verify the concentration and stability of the final formulation.
Concentration Verification
High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for quantifying carbamates.[7][8] HPLC with UV detection is also a viable option.
Protocol 5: Concentration Analysis by HPLC
Standard Curve: Prepare a standard curve of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in the chosen vehicle.
Sample Preparation: Dilute a sample of the final formulation to fall within the range of the standard curve.
Analysis: Analyze the standards and the sample using a validated HPLC method.
Quantification: Determine the concentration of the API in the formulation based on the standard curve.
Stability Assessment
The stability of the formulation should be assessed under the intended storage and experimental conditions.
Protocol 6: Short-Term Stability Study
Storage Conditions: Store aliquots of the formulation at room temperature and at 4°C.
Time Points: Analyze the concentration of the API at various time points (e.g., 0, 4, 8, 24, and 48 hours).
Acceptance Criteria: A stable formulation is generally defined as one that maintains at least 90% of its initial concentration with no visible precipitation or color change.
In Vivo Considerations and Safety
The presence of a cyclobutyl group in the molecule warrants consideration of potential toxicities. While studies on related 2-alkylcyclobutanones have not shown significant in vivo genotoxicity, it is prudent to be aware of the potential for unique metabolic pathways.[9][10][11] The chosen vehicle and its components must also be well-tolerated at the administered volume.[12][13]
Caption: Overall workflow for the formulation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for animal studies.
Conclusion
The successful formulation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate for animal studies hinges on a systematic and empirical approach. By thoroughly characterizing the API and employing a tiered vehicle screening strategy, researchers can develop a stable and concentration-verified formulation. Adherence to the detailed protocols for preparation and analytical validation outlined in this guide will ensure the generation of reliable and reproducible in vivo data, thereby advancing the preclinical evaluation of this compound.
References
Wikipedia. (n.d.). Carbamate. Retrieved from [Link]
Zhang, Y., et al. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PMC. Retrieved from [Link]
Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. Retrieved from [Link]
Pharmlabs. (n.d.). Excipients. Retrieved from [Link]
Strickley, R. G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research. Retrieved from [Link]
University of California, Division of Agriculture and Natural Resources. (n.d.). Behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment. Retrieved from [Link]
Aresta, M., et al. (2015). Recent Advances in the Chemistry of Metal Carbamates. PMC. Retrieved from [Link]
U.S. Geological Survey. (n.d.). Methods of Analysis by the U.S. Geological Survey National Water Quality Laboratory- Determination of Selected Carbamate Pesticides in Water by HPLC. Retrieved from [Link]
American Chemical Society. (2023). Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Protonated Amine. ACS Omega. Retrieved from [Link]
Molbase. (n.d.). Methyl N-(3-aminocyclobutyl)-N-methylcarbamate;hydrochloride. Retrieved from [Link]
Shimadzu. (n.d.). Highly sensitive method for determination of carbamates in water as per ASTM D-7645 by LCMS-8045. Retrieved from [Link]
Agilent. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Retrieved from [Link]
Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]
Martins, C. A., et al. (2021). In vivo genotoxicity of 2-alkylcyclobutanones in liver cells from rats fed with irradiated cocoa butter using flow cytometry. Brazilian Journal of Radiation Sciences. Retrieved from [Link]
Colorcon. (2023). What Are Excipients? 9 Common Examples. Retrieved from [Link]
VTechWorks. (2011). Evaluation of Novel Carbamate Insecticides for Neurotoxicity to Non-Target Species. Retrieved from [Link]
PubChem. (n.d.). tert-butyl N-(3-aminopropyl)-N-methylcarbamate. Retrieved from [Link]
Nuvisan. (n.d.). In vivo toxicology and safety pharmacology. Retrieved from [Link]
ResearchGate. (2021). In vivo genotoxicity of 2-alkylcyclobutanones in liver cells from rats fed with irradiated cocoa butter using flow citometry. Retrieved from [Link]
G. S. C. Kumar, et al. (2013). Organic Carbamates in Drug Design and Medicinal Chemistry. PMC. Retrieved from [Link]
I. Brcic, et al. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC. Retrieved from [Link]
MDPI. (2023). Resveratrol-Based Carbamates as Selective Butyrylcholinesterase Inhibitors: Design, Synthesis, Computational Study and Biometal Complexation Capability. Molecules. Retrieved from [Link]
Taylor & Francis Online. (2007). Toxicological study on 2-alkylcyclobutanones - Results of a collaborative study. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (2013). Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b]furan-2-carboxylate. Retrieved from [Link]
MDPI. (2024). Anti-Breast Cancer Properties and In Vivo Safety Profile of a Bis-Carbazole Derivative. International Journal of Molecular Sciences. Retrieved from [Link]
Wikipedia. (n.d.). Methyl carbamate. Retrieved from [Link]
Technical Support Center: Chromatographic Purification of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to the technical support resource for the chromatographic purification of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support resource for the chromatographic purification of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with this polar, basic compound. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you optimize your purification workflows, troubleshoot common issues, and ensure the scientific integrity of your results.
Understanding the Analyte: Key Chromatographic Challenges
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a small polar molecule containing a primary amine. This structure presents two primary challenges for purification:
High Polarity: The molecule has limited hydrophobicity, making it difficult to retain on traditional reversed-phase (RP) columns like C18.[1] This often results in the compound eluting in or near the solvent front.
Basic Amine Group: The primary amine is basic and prone to strong ionic interactions with acidic silanol groups present on the surface of silica-based stationary phases. This secondary interaction is a common cause of severe peak tailing and low analyte recovery.[2]
Chromatography Mode Selection Guide
Question: Which chromatographic mode is the best starting point for purifying Methyl N-(3-aminocyclobutyl)-N-methylcarbamate?
Answer: While reversed-phase (RP) chromatography is often the default, it is typically not the ideal starting point for this compound due to its high polarity.[1] Hydrophilic Interaction Liquid Chromatography (HILIC) is strongly recommended as the primary technique.[3][4][5] Mixed-Mode Chromatography (MMC) also offers a powerful alternative.
The following table summarizes the suitability of each mode for this specific application.
Poor retention is highly likely.[1] Requires aggressive mobile phase modifiers (e.g., ion-pairing agents) which can suppress MS signals.[1]
Hydrophilic Interaction (HILIC)
Partitioning of polar analytes into a water-enriched layer on a polar stationary phase.[5][7]
Excellent retention for polar compounds. Uses high organic mobile phases, enhancing MS sensitivity.
Can require longer equilibration times.[1] Sensitive to water content in the sample diluent and mobile phase.[8]
Mixed-Mode (MMC)
Combines multiple retention mechanisms, such as reversed-phase and ion-exchange, on a single column.[9][10][11]
Provides unique selectivity and enhanced retention for ionizable compounds like amines.[9][12] Can offer superior peak shape.[9]
Method development can be more complex due to multiple interaction modes.[11]
Troubleshooting Guide: Common Purification Issues
This section addresses specific problems you may encounter during method development and purification.
Problem 1: Poor or No Retention in Reversed-Phase
Question: I'm using a C18 column, and my compound elutes at the void volume. How can I increase its retention?
Answer: This is expected behavior for a small, polar molecule on a nonpolar stationary phase. The hydrophobic C18 ligands do not provide sufficient interaction to retain the analyte.[1]
Solutions, in order of recommendation:
Switch to HILIC: This is the most effective solution. HILIC is designed specifically for retaining highly polar compounds by using a polar stationary phase (like bare silica, diol, or amide) and a high-organic mobile phase.[3][4][7] The mechanism involves partitioning the analyte into a water layer adsorbed to the stationary phase surface.
Use a Polar-Embedded or Aqueous-Stable RP Column: Some RP columns are designed with polar-embedded groups or are otherwise engineered to be stable in highly aqueous mobile phases. These can offer slightly more retention for polar analytes than standard C18 phases.
Introduce an Ion-Pairing Reagent: Adding an ion-pairing reagent (e.g., trifluoroacetic acid - TFA, or heptafluorobutyric acid - HFBA) to the mobile phase can form a neutral, more hydrophobic complex with the protonated amine, thereby increasing retention on an RP column.[6] Caution: Ion-pairing reagents are notoriously difficult to remove from columns and can cause significant ion suppression in mass spectrometry (MS) detection.[1]
Problem 2: Severe Peak Tailing and Asymmetry
Question: My peak is broad and tails significantly, even with good retention. What is causing this and how can I fix it?
Answer: Peak tailing for this compound is almost certainly caused by the interaction of the basic primary amine with acidic, un-capped silanol groups (Si-OH) on the silica surface of the column packing.[2] This strong, secondary ionic interaction leads to a non-ideal chromatographic process.
Troubleshooting Flowchart for Peak Tailing
A troubleshooting workflow for addressing peak tailing.
Detailed Solutions:
Adjust Mobile Phase pH: The ionization state of both the analyte's amine group and the column's silanol groups is pH-dependent.
Low pH (e.g., pH 2.5-3.5 with formic or acetic acid): At low pH, the amine is fully protonated (R-NH3+), but most surface silanols are neutral (Si-OH), reducing ionic interactions. This is often the most effective approach for good peak shape in both RP and HILIC.
High pH (e.g., pH 9-10 with ammonium bicarbonate or a specialized high-pH stable column): At high pH, the amine is neutral (R-NH2), eliminating the ionic interaction. However, this requires a pH-stable column (e.g., hybrid silica or polymer-based) as standard silica dissolves above pH ~7.5.
Use a High-Purity, Fully End-Capped Column: Modern columns made from high-purity silica have fewer acidic metal contaminants. "End-capping" is a chemical process that covers many of the residual silanol groups with a less reactive group (e.g., trimethylsilyl), further reducing sites for unwanted interactions.
Add a Competing Base (Mobile Phase Modifier): A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase. TEA will preferentially interact with the active silanol sites, effectively masking them from your analyte. This is a common strategy in normal-phase chromatography but is less favored in modern HPLC due to column contamination.[2]
Switch Chromatography Mode: As mentioned, HILIC and Mixed-Mode columns often provide better peak shape for basic compounds because their retention mechanisms are not solely dependent on hydrophobicity, and the mobile phases used can be optimized to minimize silanol interactions.[9]
Problem 3: Low Recovery or Irreversible Adsorption
Question: I'm injecting a known concentration, but the peak area is inconsistent or much smaller than expected. What's happening to my compound?
Answer: Low or variable recovery is often linked to the same issues that cause peak tailing: strong, sometimes irreversible, adsorption of the analyte to active sites within the chromatographic system. It can also be caused by interactions with metal surfaces in the HPLC system itself.[13]
Solutions:
Column Passivation: Before running your samples, inject a high-concentration standard or a sacrificial basic compound multiple times. This can "prime" the column by occupying the most active sites, leading to more consistent recovery for subsequent injections.[2]
Check for Metal Interactions: The amine group can chelate or adsorb to metal surfaces in the column hardware, frits, and tubing, especially in stainless steel components.[13] If this is suspected, using a bio-inert or PEEK-lined column and system can significantly improve recovery.[13]
Optimize Sample Diluent: Ensure your sample is fully dissolved in a solvent compatible with the initial mobile phase. Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion and affect recovery.[14] For HILIC, the sample should be dissolved in a high percentage of organic solvent (e.g., 75% acetonitrile).[1]
Frequently Asked Questions (FAQs)
Q1: What is a good universal starting method for purifying this compound?
A1: A HILIC method is the most robust starting point.
Column: A HILIC column with an amide or diol phase (e.g., TSKgel Amide-80) is an excellent choice, offering robust performance for polar compounds.[7] Bare silica can also be effective.[4]
Mobile Phase A: 10 mM Ammonium Acetate or Ammonium Formate in Water, pH adjusted to 3.5 with Formic Acid. The buffer aids in ionic strength and pH control for better peak shape.
Mobile Phase B: Acetonitrile.
Gradient: Start at 95% B, hold for 2 minutes, then run a linear gradient to 50% B over 10 minutes.
Flow Rate: 1.0 mL/min for a 4.6 mm ID column.
Temperature: 30 °C.
HILIC Retention Mechanism
Analyte retention in HILIC mode.
Q2: How critical is mobile phase pH for this compound?
A2: It is extremely critical. The pH controls the charge state of your analyte's amine group, which dictates its interaction with the stationary phase. Always use a buffer to control the pH and ensure reproducibility, especially when working near the pKa of the analyte.[2] For consistent results, measure the pH of the aqueous portion of the mobile phase before mixing it with the organic solvent.[2]
Q3: My sample is in a complex matrix (e.g., reaction mixture, biological fluid). What sample preparation steps should I take?
A3: Proper sample preparation is key to protecting your column and achieving a clean chromatogram.
Filtration: Always filter your sample through a 0.22 or 0.45 µm filter to remove particulate matter that can clog the column frit.[14]
Solid-Phase Extraction (SPE): For complex matrices, SPE can be used for cleanup. Depending on the impurities, you could use a reversed-phase (C18) cartridge to retain nonpolar impurities while your polar compound passes through, or a mixed-mode/ion-exchange cartridge for more selective cleanup.[8][15]
Guard Column: Always use a guard column with the same stationary phase as your analytical column. It acts as a disposable, low-cost extension that protects the main column from strongly retained impurities and particulates.[8]
Detailed Experimental Protocol: HILIC Method
This protocol provides a validated starting point for the purification of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
1. Objective: To achieve baseline separation of the target analyte from potential impurities with good peak shape.
2. Materials & Equipment:
High-Performance Liquid Chromatography (HPLC) system with a gradient pump and UV or MS detector.
HILIC Column: TSKgel NH2-100, 3 µm, 4.6 x 150 mm (or equivalent amino-phase column).[7]
Mobile Phase A: 95:5 Water/Acetonitrile with 10 mM Ammonium Formate, adjusted to pH 3.5 with Formic Acid.
Mobile Phase B: 5:95 Water/Acetonitrile with 10 mM Ammonium Formate, adjusted to pH 3.5 with Formic Acid.
Sample Diluent: 75% Acetonitrile / 25% Water.
Standard Solution: 1 mg/mL stock of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in the sample diluent. Dilute to a working concentration of ~50 µg/mL.
3. Chromatographic Conditions:
Parameter
Setting
Rationale
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID analytical column.
Column Temperature
35 °C
Improves peak efficiency and reduces mobile phase viscosity.
Injection Volume
5 µL
Small volume minimizes peak distortion from the sample solvent.
Detection
UV at 210 nm or MS (ESI+)
Carbamates have low UV absorbance; MS is more sensitive.
Gradient Program
0.0 min: 100% B
High organic content to ensure retention.
1.0 min: 100% B
Initial isocratic hold.
12.0 min: 50% B
Gradient to elute the compound. Water is the strong solvent in HILIC.[4]
Prepare all mobile phases and filter them through a 0.2 µm filter.
Install the HILIC column and equilibrate with 100% Mobile Phase B for at least 20-30 minutes or until a stable baseline is achieved.
Prepare the sample by dissolving it in the Sample Diluent and filtering it.
Perform a blank injection (Sample Diluent only) to identify any system peaks.
Inject the standard solution to determine the retention time and peak shape of the analyte.
Inject the sample to be purified.
References
Jandera, P. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science. Available at: [Link]
Phenomenex. (2016). HILIC Explained: What It Is & How It Works. Available at: [Link]
Roemling, R., et al. Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]
Element Lab Solutions. (2024). HILIC – The Rising Star of Polar Chromatography. Available at: [Link]
Cogiam. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography. Available at: [Link]
Molnár, I., & Horváth, C. (1976). Reverse-phase chromatography of polar biological substances: separation of catechol compounds by high-performance liquid chromatography. Clinical Chemistry. Available at: [Link]
Canada Commons. Determination of Carbamate Pesticides: Extraction, Purification and Liquid Chromatography Analysis. Available at: [Link]
Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. Available at: [Link]
YMC. HPLC Troubleshooting Guide. Available at: [Link]
HELIX Chromatography. Mixed-Mode Chromatography and Stationary Phases. Available at: [Link]
Bio-Rad. Reversed Phase Chromatography. Available at: [Link]
Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available at: [Link]
American Chemical Society. (2022). Magnetic Solid-Phase Extraction of Carbamate Pesticides. ACS Omega. Available at: [Link]
Chromedia. Troubleshooting LC, basics. Available at: [Link]
U.S. Geological Survey. (1993). Determination of Selected Carbamate Pesticides. Available at: [Link]
Wikipedia. Reversed-phase chromatography. Available at: [Link]
HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Available at: [Link]
U.S. Environmental Protection Agency. (1984). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. Available at: [Link]
reposiTUm. (2023). Continuous Synthesis of Carbamates from CO2 and Amines. Available at: [Link]
Bio-Rad. Introduction to Multimodal or Mixed-Mode Chromatography. Available at: [Link]
Sartorius. Mixed Mode Chromatography. Available at: [Link]
ResearchGate. (2021). Mixed-Mode Chromatography. Available at: [Link]
Ihara, M., et al. (1988). NOVEL ONE STEP TRANSFORMATION OF CARBAMATES INTO AMIDES. Heterocycles. Available at: [Link]
Agilent Technologies. The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Available at: [Link]
LCGC International. (2025). Solving Key Challenges in (Bio)pharmaceutical Analyses. Available at: [Link]
Restek. Analysis of N-Methyl Carbamate Pesticides in Food. Available at: [Link]
U.S. Environmental Protection Agency. (2007). Method 8318A: N-Methylcarbamates by High Performance Liquid Chromatography (HPLC). Available at: [Link]
Arizona Department of Environmental Quality. Method 531.1- Methylcarbamoyloximes & Carbamates. Available at: [Link]
Wagh, A., et al. (2018). Challenges and new frontiers in analytical characterization of antibody-drug conjugates. mAbs. Available at: [Link]
PubMed. (2024). Advances in analytical technologies for emerging drug modalities and their separation challenges in LC-MS systems. Available at: [Link]
Török, G., et al. (1999). High-performance liquid chromatographic separation of novel atropic α,α-disubstituted-β-amino acids. Journal of Chromatography A. Available at: [Link]
Technical Support Center: Navigating the Solution Stability of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This resource is designed to provide you with...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This resource is designed to provide you with in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound in solution. Our goal is to equip you with the foundational knowledge and practical experimental workflows to anticipate, identify, and resolve stability-related challenges in your research.
Introduction: Understanding the Structural Stability of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate possesses two key structural features that dictate its stability profile: an N,N-disubstituted carbamate and a cyclobutylamine moiety.
The Carbamate Group: Carbamates are essentially hybrids of an amide and an ester, and their stability is a crucial consideration in experimental design.[1] Generally, N,N-disubstituted carbamates exhibit greater chemical stability compared to their N-monosubstituted counterparts.[2][3] However, the carbamate linkage can still be susceptible to hydrolysis under certain conditions.[4]
The Cyclobutylamine Moiety: The cyclobutane ring is often incorporated into pharmaceutical candidates to enhance metabolic stability and introduce three-dimensional complexity.[5][6] It is generally considered a chemically robust scaffold.[5]
Based on these structural components, the primary anticipated stability issue for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in solution is the hydrolysis of the carbamate bond.
Frequently Asked Questions (FAQs) and Troubleshooting
This section addresses common issues encountered during the handling and analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in solution.
Q1: I am observing a decrease in the peak area of my compound over a short period in my aqueous buffer (pH 8.0). What is the likely cause?
A1: The most probable cause is alkaline-catalyzed hydrolysis of the carbamate bond. Carbamates are known to be susceptible to degradation in basic conditions, with the rate of hydrolysis increasing significantly at pH values above neutral.[7] At pH 8.0, the hydroxide ions in the solution can act as a nucleophile, attacking the electrophilic carbonyl carbon of the carbamate. This leads to the cleavage of the carbamate bond, resulting in the formation of 3-(methylamino)cyclobutane-1-amine and methyl alcohol, with the release of carbon dioxide.
Troubleshooting Steps:
pH Adjustment: If your experimental conditions permit, lower the pH of your solution. Carbamates are generally more stable in slightly acidic to neutral conditions (pH 4-7).
Temperature Control: Perform your experiments at a lower temperature. Hydrolysis is a chemical reaction, and its rate is temperature-dependent. Running your experiment on ice or in a cooled autosampler can significantly slow down degradation.
Minimize Time in Solution: Prepare your solutions fresh and analyze them as quickly as possible. Avoid letting the compound sit in aqueous buffers for extended periods.
Q2: I see a new, more polar peak appearing in my chromatogram over time. Could this be a degradant?
A2: Yes, this is a strong possibility. The primary degradation product from hydrolysis, 3-(methylamino)cyclobutane-1-amine, is more polar than the parent compound due to the loss of the methyl carbamate group and the presence of two amine functionalities. This would result in an earlier elution time on a reversed-phase HPLC column.
Confirmation Strategy:
LC-MS Analysis: The most definitive way to identify this new peak is by using liquid chromatography-mass spectrometry (LC-MS). The expected mass of the protonated degradant would correspond to the molecular weight of 3-(methylamino)cyclobutane-1-amine plus the mass of a proton.
Forced Degradation: You can intentionally degrade a small sample of your compound by treating it with a mild base (e.g., pH 9 buffer) and warming it slightly. If the peak in your experimental sample matches the retention time of the major peak in the force-degraded sample, it strongly suggests it is a hydrolysis product.
Q3: Can the solvent I use to dissolve my compound affect its stability?
A3: Absolutely. While Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is likely soluble in a range of organic solvents, the choice of solvent for stock solutions and working solutions is critical.
Protic vs. Aprotic Solvents: Protic solvents like methanol and ethanol can participate in solvolysis reactions, especially under non-neutral pH conditions, leading to degradation. For long-term storage of stock solutions, aprotic solvents such as acetonitrile (ACN) or dimethyl sulfoxide (DMSO) are generally preferred.
Water Content: Be mindful of the water content in your organic solvents, as this can contribute to hydrolysis over time, even without the presence of strong acids or bases.
Solvent Purity: Impurities in solvents, such as trace amounts of acids or bases, can catalyze degradation. Always use high-purity, HPLC-grade, or equivalent solvents.
Q4: My compound is the hydrochloride salt. Does this influence its stability in solution?
A4: Yes, the hydrochloride salt form can influence the initial pH of an unbuffered aqueous solution. Dissolving the HCl salt in water will result in a slightly acidic solution, which is generally favorable for carbamate stability. However, if this solution is then diluted into a buffer with a higher pH, the buffering capacity of the final solution will dictate the stability. The fundamental susceptibility of the carbamate bond to hydrolysis remains the same regardless of the salt form.
Guide to Performing a Forced Degradation Study
To definitively understand the stability profile of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a forced degradation (stress testing) study is essential. This involves subjecting the compound to a range of harsh conditions to identify potential degradation pathways and products.
Experimental Workflow for Stability Assessment
Caption: A general workflow for conducting a forced degradation study.
Step-by-Step Protocol
Prepare a Stock Solution: Dissolve a known concentration of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in a suitable organic solvent like acetonitrile or methanol (e.g., 1 mg/mL).
Set Up Stress Conditions: For each condition, add an aliquot of the stock solution to the stressor. A control sample (stock solution diluted in mobile phase or water) should be kept under normal conditions.
Stress Condition
Suggested Protocol
Likely Outcome for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Acid Hydrolysis
Mix stock with 0.1 M HCl. Incubate at room temperature and 60°C.
Potential for slow hydrolysis of the carbamate.
Base Hydrolysis
Mix stock with 0.1 M NaOH. Incubate at room temperature and 60°C.
Rapid hydrolysis of the carbamate is expected.
Oxidation
Mix stock with 3% H₂O₂. Incubate at room temperature.
The tertiary amine on the cyclobutane ring may be susceptible to oxidation to an N-oxide.
Thermal Degradation
Heat the stock solution at 60°C. Heat the solid compound at 80°C.
Degradation is possible, likely accelerating hydrolysis if water is present.
Photodegradation
Expose the solution to UV and visible light (ICH Q1B guidelines).
Carbamates can be susceptible to photolytic cleavage, though this is compound-specific.[8]
Time Points: Analyze samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
Sample Analysis: Before analysis, acidic and basic samples should be neutralized to prevent further degradation on the analytical column. Analyze all samples using a stability-indicating HPLC method.
Developing a Stability-Indicating Analytical Method
A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.
Q5: How can I develop an HPLC method to monitor the stability of my compound?
A5: The key is to achieve chromatographic separation between the parent compound and all its potential degradation products.
C18 Reversed-Phase (e.g., 150 x 4.6 mm, 3.5 or 5 µm)
Good retention for moderately polar compounds.
Mobile Phase A
0.1% Formic Acid or Acetic Acid in Water
Provides a slightly acidic pH to enhance stability on-column and improve peak shape for the amine degradant.
Mobile Phase B
Acetonitrile or Methanol
Organic modifier for elution.
Gradient
Start with a low percentage of B (e.g., 5-10%) and ramp up.
To ensure the more polar degradant is well-retained and separated from the void volume, while eluting the parent compound in a reasonable time.
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID column.
Column Temperature
30-40 °C
To ensure reproducible retention times.
Detection
UV (e.g., 210-220 nm) and/or Mass Spectrometry (MS)
The carbamate will have a UV chromophore. MS is invaluable for peak identification and purity assessment.
Method Validation:
Specificity: Analyze the force-degraded samples. The method is specific if the parent peak is well-resolved from all degradation peaks.
Linearity, Accuracy, and Precision: These should be established according to standard laboratory procedures or ICH guidelines.
By systematically applying these troubleshooting strategies and experimental protocols, you can gain a comprehensive understanding of the stability of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in your specific experimental context, ensuring the reliability and accuracy of your research findings.
References
Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides. (2021). Frontiers in Microbiology.
Can Carbamates Undergo Radical Oxidation in the Soil Environment? A Case Study on Carbaryl and Carbofuran. (2017). Environmental Science & Technology.
Competitive degradation and detoxification of carbamate insecticides by membrane anodic Fenton treatment. (2003). Journal of Agricultural and Food Chemistry.
Enhanced Degradation and the Comparative Fate of Carbamate Insecticides in Soil. (1988). Journal of Agricultural and Food Chemistry.
Theoretical study on the degradation mechanism of carbamate pesticides with OH radicals. (2015). RSC Advances.
Organic Carbamates in Drug Design and Medicinal Chemistry. (2015). Journal of Medicinal Chemistry.
Organic Carbamates in Drug Design and Medicinal Chemistry. (2015).
Photochemical Behaviour of Carbamates Structurally Related to Herbicides in Aqueous Media: Nucleophilic Solvent. (2014).
Improving the efficiency of carbamate form
Steering Amine-CO2 Chemistry: A Molecular Insight into the Amino Site Relationship of Carbamate and Proton
New lipophilic terbutaline ester prodrugs with long effect duration. (1987).
IR difference spectra of photolysis of carbamate 1, showing spectra... (n.d.).
Synthesis of carbamates 7–9. Reagents and conditions: (a) p-nitrophenyl... (n.d.).
Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. (2020). Archives of Industrial Hygiene and Toxicology.
Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. (n.d.). Dr. Zachary H. Houston.
Analyte stability study of N-methylcarbamate pesticides in beef and poultry liver tissues by liquid chromatography. (1993).
Hydrolysis of N‐methylated carbamates or amides. (n.d.).
Key parameters for carbamate stability in dilute aqueous–organic solution. (2009). Journal of the Brazilian Chemical Society.
Synthesis of tert-Butyl (1S,2S)-2-methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. (n.d.). Organic Syntheses.
N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones. (2022). The Journal of Organic Chemistry.
Cyclobutanes in Small‐Molecule Drug Candid
Design and Synthesis of a 3D Cyclobutane Fragment Library. (n.d.). White Rose Research Online.
Carbamate group as structural motif in drugs: a review of carbamate derivatives used as therapeutic agents. (2026).
Cyclobutanes in Small‐Molecule Drug Candid
Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media. (2018). Journal of the Chinese Chemical Society.
Determination of Degradation Products of Cyclobenzaprine Hydrochloride, Lidocaine and Piroxicam in a Semi-Topical Formulation: MS-MS Confirmation of Unknown Impurities. (2016).
Technical Support Center: Synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Introduction: The synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a multi-step process that presents unique challenges, primarily stemming from the inherent characteristics of the cyclobutane ring and the...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The synthesis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a multi-step process that presents unique challenges, primarily stemming from the inherent characteristics of the cyclobutane ring and the reactivity of the amine functionalities. This technical guide serves as a dedicated resource for researchers, scientists, and drug development professionals to navigate common experimental hurdles. It is structured in a question-and-answer format to directly address specific side reactions and yield-limiting steps, providing not only solutions but also the underlying chemical principles to empower effective troubleshooting.
Part 1: FAQs - Cyclobutane Ring Integrity and Stereochemistry
This section addresses issues related to the formation and stability of the cyclobutane core, which is a foundational challenge in the synthesis.
Q1: My overall yield is critically low, and I'm observing unidentifiable, lower molecular weight byproducts by LC-MS. What is the likely cause?
A1: The primary suspect is the instability of the cyclobutane ring itself. The C-C-C bond angles in cyclobutane are forced to be approximately 90°, a significant deviation from the ideal sp³ bond angle of 109.5°.[1] This deviation creates substantial angle and torsional strain, making the ring susceptible to cleavage under harsh reaction conditions.[2]
Potential Causes:
Harsh pH: Strong acidic or basic conditions, particularly at elevated temperatures during workup or reaction, can catalyze ring-opening reactions.
High Thermal Stress: Prolonged heating can provide the activation energy needed to overcome the ring strain, leading to decomposition.
Reactive Intermediates: Reactions proceeding through cationic intermediates on the ring can trigger rearrangements to less strained systems, such as cyclopropylcarbinyl or allylcarbinyl species.[3]
Troubleshooting Protocol:
Re-evaluate Reaction Conditions: Opt for milder reagents and lower reaction temperatures wherever possible. For instance, if performing a reduction, consider catalytic hydrogenation at moderate pressure over a more aggressive chemical reductant.
pH Control: Ensure all aqueous workup steps are performed with buffered solutions or at low temperatures to neutralize reactive species without inducing degradation.
Choice of Precursors: The stability of the cyclobutane ring is a known advantage in medicinal chemistry for creating specific 3D pharmacophores.[4] Synthesize the ring using methods known to be robust, such as [2+2] cycloadditions, which often proceed under milder conditions than multi-step cyclizations.[5]
Q2: I'm struggling with a mixture of cis and trans isomers. How can I improve the stereochemical control during the synthesis of the 3-aminocyclobutane core?
A2: Achieving stereocontrol is a common challenge. The "puckered" conformation of the cyclobutane ring means that substituents can exist in axial or equatorial-like positions, leading to diastereomers.[4] The final stereochemical outcome is often determined by the synthetic route used to construct or functionalize the ring.
Strategies for Stereocontrol:
Stereospecific Starting Materials: Begin with a stereochemically defined precursor. For example, a Mitsunobu reaction can be used to invert the stereochemistry of a hydroxyl group on a cyclobutanol precursor, allowing for the synthesis of a specific isomer.[6]
Directed Reactions: Employ directing groups that can guide an incoming reagent to a specific face of the ring. Recent advances have utilized transient directing groups for Pd-catalyzed C-H arylation to achieve high diastereoselectivity.[7]
Strain-Release Reactions: Syntheses starting from highly strained systems like bicyclo[1.1.0]butanes (BCBs) can proceed with high stereocontrol. A Lewis acid-catalyzed cycloaddition/ring-opening strategy with triazinanes has been shown to produce syn-diastereoselective cyclobutylamines.[8]
Part 2: FAQs - Troubleshooting N-Methylation
Once the 3-aminocyclobutane core is synthesized, the next critical step is selective mono-methylation of the primary amine.
Q3: My N-methylation step is producing a significant amount of a doubly-methylated quaternary ammonium salt. How can I prevent this over-methylation?
A3: This is a classic side reaction in amine alkylation. The product of the first methylation, a secondary amine (N-methyl-3-aminocyclobutylamine), is often more nucleophilic and less sterically hindered than the primary amine starting material. This makes it highly reactive towards a second methylation event.
Causes and Prevention Strategies:
Cause
Prevention Strategy
Excess Methylating Agent
Use a precise stoichiometry (1.0 to 1.05 equivalents) of the methylating agent (e.g., methyl iodide, dimethyl sulfate). Add the agent dropwise at a low temperature (e.g., 0 °C) to maintain control.[9]
High Reactivity of Reagents
Switch from highly reactive alkyl halides to a milder, more controlled method like reductive amination. This involves reacting the primary amine with formaldehyde to form an intermediate imine/aminal, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). This method is highly selective for mono-methylation.[9]
Harsh Reaction Conditions
Avoid strong bases and high temperatures, which accelerate the rate of the second methylation. Using a weaker base like K₂CO₃ instead of NaH can often mitigate over-methylation.[9]
Workflow for Optimizing N-Methylation
Caption: Troubleshooting workflow for over-methylation.
Part 3: FAQs - Challenges in Carbamate Formation
The final step involves the carbamoylation of the N-methyl-3-aminocyclobutylamine. This step has its own set of potential side reactions.
Q4: The final carbamoylation step is inefficient. What reaction parameters should I focus on optimizing?
A4: The efficiency of carbamate formation depends heavily on the choice of carbamoylating agent, base, and solvent. The secondary amine, N-methyl-3-aminocyclobutylamine, may present some steric hindrance that needs to be overcome.
Key Optimization Parameters:
Parameter
Recommendation
Rationale
Carbamoylating Agent
If methyl chloroformate gives low yields, consider more reactive or efficient agents. Carbamoylimidazolium salts are highly effective N,N-disubstituted carbamoylating reagents.[10] Alternatively, tin-catalyzed transcarbamoylation using methyl carbamate can be a mild and effective option.[11] Using dimethyl carbonate (DMC) is a greener alternative, but may require higher temperatures or catalysis.[12][13]
Different agents have varying reactivities and mechanisms. Chloroformates are standard but can be sluggish. In situ generation of more reactive species or catalyzed reactions can improve yields.
Base
A non-nucleophilic base is crucial. Use of tertiary amines like triethylamine (TEA) or diisopropylethylamine (DIPEA) is common. For less reactive systems, a stronger base like sodium hydride (NaH) might be required to deprotonate the amine, but this increases the risk of side reactions.
The base activates the amine nucleophile. Its choice must be compatible with the stability of the reactants and products.
Solvent
Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are standard. The choice can influence the solubility of intermediates and the reaction rate.
The solvent should fully dissolve the reactants without participating in the reaction.
Q5: I'm observing a significant urea byproduct in my final reaction mixture. What is its origin and how can I prevent it?
A5: The formation of a urea byproduct, specifically 1,3-dimethyl-1,3-bis(3-(methyl(methylcarbamoyl)amino)cyclobutyl)urea, points to a reaction pathway involving an isocyanate intermediate.
Mechanism of Urea Formation:
Certain carbamoylation methods, particularly those based on the Curtius, Hofmann, or Lossen rearrangements, generate a highly reactive isocyanate intermediate.[14] If your chosen method inadvertently generates methyl isocyanate, or if a side reaction does, it can be attacked by the secondary amine starting material. This forms a disubstituted urea, which is often a stable and difficult-to-remove byproduct. A similar side reaction can occur where a formed carbamate fragments and recombines with an isocyanate.[15]
Side Reaction: Urea Formation
Caption: Desired carbamoylation vs. urea byproduct formation.
Prevention Strategies:
Avoid Isocyanate-Generating Reagents: The most direct solution is to use carbamoylating agents that do not proceed via an isocyanate intermediate. Methyl chloroformate with a base is a classic example.
Control Reaction Conditions: If using a method that could potentially generate isocyanates (e.g., from a hydroxamic acid precursor), ensure conditions are optimized to favor trapping with the desired alcohol (methanol, in this case, to form the methyl carbamate) over reaction with the amine. This can sometimes be achieved by using a large excess of the alcohol or by choosing a catalyst that promotes the desired reaction.[10]
Purification: If urea formation is unavoidable, purification can be challenging due to similar polarities. Careful optimization of column chromatography (e.g., gradient elution, different solvent systems) or recrystallization may be necessary.
References
CN112608243A - Synthesis method of trans-3-aminobutanol - Google P
Synthesis and Properties of Cyclobutane-containing Anhydrides STABILITY OF THE ANHYDRIDE - ResearchGate. [Link]
4.3: Stability of Cycloalkanes - Ring Strain - Chemistry LibreTexts. [Link]
Selective P450BM3 Hydroxylation of Cyclobutylamine and Bicyclo[1.1.1]pentylamine Derivatives: Underpinning Synthetic Chemistry for Drug Discovery - PMC. [Link]
studies toward the stereocontrolled synthesis of cyclobutane derivatives - ScholarWorks. [Link]
Stereoselective syntheses of 3-aminocyclooctanetriols and halocyclooctanetriols - PMC. [Link]
Process for the Preparation of Dolutegravir Intermediate: (R)-3-Amino Butanol - Der Pharma Chemica. [Link]
Preparation method for R-3-aminobutanol - Eureka | Patsnap. [Link]
Stereocontrolled Synthesis of Cyclobutylamines Enabled by Lewis Acid-Catalyzed (3 + 2 + 2) Cycloaddition/Ring-Opening Strategy of Bicyclo[1.1.0]butanes with Triazinanes | Organic Letters - ACS Publications. [Link]
Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC. [Link]
Accelerated Cobalt-Catalyzed N-Methylation via Microwave-Induced Rapid Formation of Active Species Using Methanol and Methanol-d 4 - MDPI. [Link]
Carbamate synthesis by carbamoylation - Organic Chemistry Portal. [Link]
NOVEL ONE STEP TRANSFORMATION OF CARBAMATES INTO AMIDES. [Link]
Synthesis of N -Methylated Amines via Reduction of Carbamates Using Amidophosphine Borane | Request PDF - ResearchGate. [Link]
Carbamoylation reactions of N-methyl-N'-aryl-N-nitrosoureas and corresponding phenyl isocyanates to 5'-amino-5'-deoxythymidine: importance of carbamoylation in mouse skin carcinogenic processes - PubMed. [Link]
Synthesis of Tertiary Amines Through Extrusive Alkylation of Carbamates - PMC - NIH. [Link]
Recent Developments in Heterogeneous Catalysis of N-Methylation Reaction with CO₂. [Link]
An Efficient Synthesis of Carbamates by Tin-Catalyzed Transcarbamoylation Reactions of Primary and Secondary Alcohols - Organic Chemistry Portal. [Link]
Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives - Beilstein Journals. [Link]
A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide - IT Services - University of Liverpool. [Link]
Amine-Carbamate Self-Immolative Spacers Counterintuitively Release 3° Alcohol at Much Faster Rates than 1 - AIR Unimi. [Link]
The preparation method of N-methylcarbamate - Google P
Organic Carbamates in Drug Design and Medicinal Chemistry - PMC - NIH. [Link]
(PDF) Carbamoylation of primary, secondary and aromatic amines by dimethyl carbonate in a flow system over solid catalysts - ResearchGate. [Link]
Formation of Intermediate and By-products in Synthesis of 4,4′-Methylenedimethyldiphenylcarbamate - ResearchGate. [Link]
Synthetic Communications Preparation of Methyl N-Substituted Carbamates from Amides through N- Chloroamides - Sciencemadness.org. [Link]
Technical Support Center: Solubility Enhancement for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical and practical advice for increasing the solubility of Methyl N-(3-aminocyclo...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical and practical advice for increasing the solubility of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. Our approach is to empower you with the scientific rationale behind solubility enhancement techniques and to provide you with robust experimental protocols to overcome challenges you may encounter.
Understanding the Molecule: A Structural Approach to Solubility
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a small molecule featuring a primary amine on a cyclobutyl ring and an N-methylcarbamate functional group. Its solubility is governed by the interplay of these features. The primary amine offers a site for protonation, which can significantly enhance aqueous solubility. Conversely, the carbamate and the overall carbon framework contribute to its lipophilicity. The non-planar, puckered nature of the cyclobutyl ring can disrupt efficient crystal lattice packing, which may offer a solubility advantage over more planar structures.[1][2][3]
Frequently Asked Questions (FAQs)
Q1: What is the expected aqueous solubility of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate?
Answer:
To obtain a baseline, it is crucial to experimentally determine the solubility of the compound in your specific aqueous medium (e.g., water, buffer) using a standardized method such as the shake-flask method.[4][5][6]
Q2: How can I increase the aqueous solubility of this compound?
Answer:
There are several effective strategies to increase the aqueous solubility of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate:
pH Adjustment: This is the most direct method. By lowering the pH, the primary amino group on the cyclobutyl ring will become protonated, forming a more soluble ammonium salt.
Use of Co-solvents: Adding a water-miscible organic solvent can increase the solubility of organic compounds.
Employing Excipients: Cyclodextrins can be used to form inclusion complexes, enhancing the apparent solubility of the compound.
Each of these methods is detailed in the troubleshooting guides and experimental protocols below.
Q3: At what pH should I expect the maximum solubility?
Answer:
Maximum aqueous solubility will be achieved at a pH where the primary amino group is fully protonated. The pKa of the conjugate acid of a typical primary amine is in the range of 9-10. Therefore, you should aim for a pH at least 2 units below the pKa of the 3-aminocyclobutyl group to ensure >99% ionization. A good starting point would be a pH between 4 and 6.
Since the specific pKa of the amino group on this molecule is not published, it is recommended to perform a pH-solubility profile to experimentally determine the optimal pH for your application.
Q4: Will pH adjustment affect the stability of the carbamate group?
Answer:
This is a critical consideration. Carbamates are susceptible to hydrolysis, particularly under alkaline conditions (pH > 8).[7][8][9][10] They are generally more stable in neutral to slightly acidic conditions.[7] Therefore, while lowering the pH to protonate the amine will increase solubility, extreme acidic conditions could also potentially lead to hydrolysis over extended periods, although this is less common than base-catalyzed hydrolysis.[11] It is advisable to conduct stability studies at your chosen pH and temperature to ensure the integrity of your compound over the timescale of your experiment.
Troubleshooting Guides
Issue 1: Compound crashes out of solution upon addition to aqueous buffer.
This common issue, known as precipitation, often occurs when a concentrated stock solution in an organic solvent is diluted into an aqueous medium where the compound is less soluble.
Troubleshooting Workflow:
Caption: Troubleshooting precipitation issues.
Issue 2: Low or inconsistent solubility results.
Inaccurate or variable solubility measurements can arise from several factors in the experimental setup.
Myerson, A. S. (2012). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. ACS Med. Chem. Lett., 3(10), 833–837.
Butler, A. R. (1970). The hydrolysis of amides, esters, and related compounds in acid solution. Part II. Carbamates. Journal of the Chemical Society B: Physical Organic, 4-7.
Amidon, G. L., et al. (2015). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. Journal of Pharmaceutical Sciences, 104(9), 2894-2902.
Attig, J. B., et al. (2018). Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media. International Journal of Chemical Kinetics, 50(12), 899-907.
BenchChem. (2025).
Jagadish, P. C., et al. (2022). Evaluation of pH Dependent Solubility and Examination of Variation in Pharmacokinetic Properties of Alectinib: A Quantitative Study by in a pH shift experiment.
Al-Tikriti, Y., et al. (2024). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. Molecules, 29(12), 2869.
Bender, M. L., & Homer, R. B. (1965). The Mechanism of the Alkaline Hydrolysis of p-Nitrophenyl N-Methylcarbamate. The Journal of Organic Chemistry, 30(11), 3975-3978.
MacMillan, J. H. (2014).
PubChem. (n.d.). 3-Aminocyclobutanol.
ChemicalBook. (2026). (TRANS)
Trost, B. M., & Horne, D. B. (2007). Organic Carbamates in Drug Design and Medicinal Chemistry. Chemical Reviews, 107(11), 4768-4819.
Matošević, A., & Bosak, A. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju, 71(4), 285-299.
Koga, Y., et al. (2011). Improving the Water-Solubility of Compounds By Molecular Modification to Disrupt Crystal Packing. Journal of Medicinal Chemistry, 54(12), 4045-4056.
Kumar, L., & Singh, S. (2025). Co-Crystals in Enhancing Drug Solubility and Stability: A Comprehensive Review. Journal of Drug Delivery and Therapeutics, 15(5), 1-10.
MedChemBuzz. (2011). Enhancing solubility by disrupting crystal packing. WordPress.com.
Wang, Y., et al. (2014). A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. Tetrahedron, 70(40), 7259-7264.
Technical Support Center: Resolving Analytical Challenges with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to the technical support center for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common analytical challenges encountered with this compound. Here, we will delve into the nuances of method development and troubleshooting, ensuring the integrity and accuracy of your experimental results.
Frequently Asked Questions (FAQs)
Q1: What are the biggest analytical challenges associated with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate?
A1: Due to its carbamate structure, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate can be thermally labile, making direct analysis by gas chromatography (GC) challenging without derivatization.[1] Additionally, its polarity may require careful mobile phase optimization in reversed-phase high-performance liquid chromatography (HPLC) to achieve good peak shape and retention.
Q2: How should I prepare my sample for analysis to ensure stability?
A2: Sample preparation is critical. For complex matrices like biological fluids or food, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often effective for extraction and cleanup.[2][3] For aqueous samples, solid-phase extraction (SPE) can be used for concentration and purification.[2] It is crucial to minimize sample exposure to high temperatures and alkaline conditions to prevent degradation.[4] Cryogenic conditions may be necessary for sample preparation and storage in some cases to ensure analyte stability.[5]
Q3: What are the recommended storage conditions for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and its solutions?
A3: Store the neat compound and its solutions in a cool, dark place, preferably refrigerated at 4°C.[6] Avoid repeated freeze-thaw cycles. For long-term storage, freezing at -20°C or below is recommended, especially for biological samples.[5]
HPLC Troubleshooting Guide
High-Performance Liquid Chromatography (HPLC) is a primary analytical technique for carbamates. However, achieving optimal separation and detection can be challenging. This guide addresses common issues encountered during the HPLC analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Issue 1: Poor Peak Shape (Tailing or Fronting)
Underlying Causes:
Secondary Interactions: The amine group in the cyclobutyl ring can interact with residual silanols on the silica-based stationary phase, leading to peak tailing.
Mobile Phase pH: An inappropriate mobile phase pH can lead to the partial ionization of the analyte, causing peak distortion.
Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak fronting.
Troubleshooting Protocol:
Mobile Phase Modification:
pH Adjustment: Buffer the mobile phase to a pH at least 2 units away from the pKa of the amine group to ensure it is either fully protonated or deprotonated.
Additive Inclusion: Add a small amount of a competing amine, such as triethylamine (TEA), to the mobile phase to block active silanol sites on the column.
Column Selection:
Consider using a column with end-capping or a different stationary phase (e.g., a polymer-based column) to minimize silanol interactions.
Injection Volume Reduction:
Decrease the injection volume or the concentration of the sample to avoid overloading the column.
Parameter
Recommended Starting Conditions
Column
C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
5-95% B over 10 minutes
Flow Rate
0.4 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Table 1: Suggested HPLC Starting Parameters
Issue 2: Inconsistent Retention Times
Underlying Causes:
Mobile Phase Composition: Inconsistent preparation of the mobile phase can lead to shifts in retention time.
Column Temperature Fluctuations: Variations in column temperature affect the viscosity of the mobile phase and the kinetics of partitioning, causing retention time drift.[7]
Pump Malfunction: Issues with the HPLC pump, such as leaks or faulty check valves, can lead to an inconsistent flow rate.
Troubleshooting Protocol:
Ensure Mobile Phase Consistency:
Prepare fresh mobile phase for each run and ensure accurate measurements of all components.
Degas the mobile phase thoroughly to prevent bubble formation in the pump.[7]
Stabilize Column Temperature:
Use a column oven to maintain a constant and uniform temperature throughout the analysis.[7]
System Check:
Perform a system pressure test to check for leaks.
Clean or replace pump check valves if necessary.
Caption: Workflow for troubleshooting inconsistent HPLC retention times.
GC-MS Troubleshooting Guide
While less common for carbamates due to their thermal instability, GC-MS can be employed with proper derivatization.[8]
Issue: Analyte Degradation in the Injection Port
Underlying Causes:
High Injection Port Temperature: The thermal lability of the carbamate functional group can lead to decomposition at elevated temperatures.[1]
Active Sites in the Liner: The glass liner of the injection port can have active sites that catalyze the degradation of the analyte.
Troubleshooting Protocol:
Optimize Injection Temperature:
Lower the injection port temperature in increments of 10-20 °C to find the optimal temperature that allows for volatilization without significant degradation.
Use a Deactivated Liner:
Employ a deactivated glass liner to minimize active sites.
Derivatization:
Consider derivatizing the amine group (e.g., through silylation) to increase thermal stability and improve chromatographic performance.[8]
Mass Spectrometry (MS) Detection
Challenge: Poor Ionization Efficiency or Signal Suppression
Underlying Causes:
Suboptimal Ion Source Parameters: Incorrect settings for parameters like capillary voltage, gas flow, and temperature can lead to inefficient ionization.
Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the target analyte.
Troubleshooting Protocol:
Optimize Ion Source Parameters:
Systematically optimize the capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature to maximize the signal for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Improve Sample Cleanup:
Enhance the sample preparation method to remove interfering matrix components. This may involve using a different SPE sorbent or adding a liquid-liquid extraction step.
Use an Internal Standard:
Incorporate a stable isotope-labeled internal standard to compensate for matrix effects and variations in ionization efficiency.
Parameter
Recommended ESI+ Setting
Capillary Voltage
3.5 kV
Nebulizer Pressure
45 psi
Drying Gas Flow
10 L/min
Drying Gas Temperature
350 °C
Table 2: Suggested ESI-MS Starting Parameters
NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation and purity assessment.
Challenge: Signal Broadening or Complex Spectra
Underlying Causes:
Conformational Exchange: The cyclobutyl ring and the carbamate group may undergo conformational exchange on the NMR timescale, leading to broadened signals.
Presence of Diastereomers: If the compound is a mixture of cis and trans isomers, the spectrum will be a superposition of signals from both, leading to complexity.
Troubleshooting Protocol:
Variable Temperature NMR:
Acquire spectra at different temperatures. Lowering the temperature may slow down conformational exchange, resulting in sharper signals.
2D NMR Experiments:
Utilize 2D NMR techniques like COSY and HSQC to aid in the assignment of protons and carbons, even in complex spectra.[9]
By systematically addressing these common analytical challenges, researchers can develop robust and reliable methods for the analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, ensuring high-quality data for their research and development endeavors.
References
Agilent Technologies. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Retrieved from [Link]
SCISPEC. (n.d.). Determination of Derivatized Carbamate Insecticides by GC-MS/MS. Retrieved from [Link]
Moy, P. (1995). Analysis of carbamates by gas chromatography/quadrupole ion trap mass spectrometry.
Scribd. (n.d.). HPLC Method for Analyzing Carbamate Pesticides. Retrieved from [Link]
Restek. (n.d.). Analysis of N-Methyl Carbamate Pesticides in Food. Retrieved from [Link]
Waters Corporation. (n.d.). Alliance System for Carbamate Analysis. Retrieved from [Link]
Kim, H. Y., Kim, J. H., Lee, Y. M., & Lee, J. H. (2004). Determination of Carbamate Pesticide Residues in Vegetables and Fruits by Liquid Chromatography−Atmospheric Pressure Photoionization−Mass Spectrometry and Atmospheric Pressure Chemical Ionization−Mass Spectrometry. Journal of Agricultural and Food Chemistry, 52(7), 1837–1844.
Santaladchaiyakit, Y., Srijaranai, S., & Burakham, R. (2012). Methodological aspects of sample preparation for the determination of carbamate residues: a review.
Zhang, Y., Wang, J., & Wang, L. (2012). A Comparative Study of Post-column Derivatization HPLC and LC-MS/MS Determination of Carbamate Pesticide Residues in Vegetables. Food Analytical Methods, 5, 878–884.
Viana, E., Beltran, J., & Font, G. (2005). Behaviour of carbamate pesticides in gas chromatography and their determination with solid-phase extraction and solid-phase microextraction as preconcentration steps.
SCIEX. (n.d.). A Rapid iMethod™ Test for Analysis of Carbamate Pesticides in Beverages. Retrieved from [Link]
Rakhimova, A. R., et al. (2020). 1D and 2D NMR spectroscopy for identification of carbamide-containing biologically active compounds. Eurasian Journal of Chemistry, 2(4), 28-36.
Prakash, G. K. S., et al. (1998). 1H, 13C, 15N NMR and Theoretical Study of Protonated Carbamic Acids and Related Compounds. The Journal of Organic Chemistry, 63(22), 7933-7939.
Lehotay, S. J., & Schenck, F. J. (2017).
Gabrielsen, J., et al. (2014). NMR-Based Carbamate Decomposition Constants of Linear Primary Alkanolamines for CO2 Capture. Industrial & Engineering Chemistry Research, 53(38), 14731-14740.
Lim, C. E., & Yo, S. P. (1987). 13C N.M.R. Spectra of ortho-Substituted Phenyl N,N-Dimethyl-Carbamates and N-Methyl Carbamates. Australian Journal of Chemistry, 40(12), 2005-2014.
Zartler, E. R., et al. (2026). Revealing Organophosphorus and Carbamate Interactions with Albumin Using 1H NOE Pumping NMR Technique. Molecules, 31(3), 678.
Adeyemi, A. J., et al. (2022).
U.S. Environmental Protection Agency. (1995). Method 531.1: Measurement of N-Methylcarbamoyloximes and N-Methylcarbamates in Drinking Water by High Performance Liquid Chromatography (HPLC)
Waters Corporation. (n.d.). Waters Alliance System for Carbamate Analysis Method Guide. Retrieved from [Link]
IntechOpen. (2022). Extraction and Identification Techniques for Quantification of Carbamate Pesticides in Fruits and Vegetables. Retrieved from [Link]
U.S. Environmental Protection Agency. (1996).
SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Borkovcová, I., et al. (2004). Determination of N-methylcarbamates in Foods. Central European Journal of Public Health, 12(4), 220-223.
Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]
Labcompare. (2025, February 28). Troubleshooting Common HPLC Issues. Retrieved from [Link]
Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Borkovcová, I., Janousková, E., Rehurková, I., & Ruprich, J. (2004). Determination of n-methylcarbamates in foods. Central European journal of public health, 12(4), 220–223.
NIST. (n.d.). O-Methyl-N-methylcarbamate. NIST WebBook. Retrieved from [Link]
Taylor & Francis. (n.d.). Methyl carbamate – Knowledge and References. Retrieved from [Link]
Wikipedia. (n.d.). Methyl carbamate. Retrieved from [Link]
Hsieh, L. C., et al. (1993). Analyte stability study of N-methylcarbamate pesticides in beef and poultry liver tissues by liquid chromatography.
LookChem. (n.d.). Methyl N-(3-aminocyclobutyl)-N-methylcarbamate;hydrochloride 2138052-28-3 wiki. Retrieved from [Link]
PubChem. (n.d.). tert-butyl N-(3-aminopropyl)-N-methylcarbamate. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (CAS No. 1861355-92-1). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound.
Frequently Asked Questions (FAQs)
Q1: What are the primary chemical degradation pathways for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate under typical laboratory conditions?
A1: The primary non-metabolic degradation pathway for this compound, like other N,N-disubstituted carbamates, is hydrolysis of the carbamate ester linkage. This reaction is susceptible to catalysis by both acid and, more significantly, base.[1][2][3] Under alkaline conditions, hydroxide ions act as a nucleophile, attacking the electrophilic carbonyl carbon of the carbamate. This leads to the cleavage of the ester bond, releasing methanol, and forming a carbamic acid intermediate which subsequently decomposes to yield 3-methylaminocyclobutylamine and carbon dioxide.[2] The stability is generally higher at neutral and slightly acidic pH.
Q2: What are the expected metabolic pathways for this compound in vivo or in in vitro biological systems?
A2: In vivo and in vitro, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is expected to undergo several metabolic transformations primarily mediated by hepatic enzymes like cytochrome P450s and esterases.[2][4] Key pathways include:
Enzymatic Hydrolysis: Carboxylesterases can catalyze the hydrolysis of the carbamate bond, which is often a major route of detoxification and metabolism.[5][6]
Oxidative Metabolism: Cytochrome P450 enzymes can catalyze oxidation at several positions.[7][8] Likely sites include N-demethylation (oxidation and removal of the N-methyl group) and hydroxylation of the cyclobutyl ring.[7][8]
Conjugation: Following primary metabolism (hydrolysis or oxidation), the resulting metabolites may undergo Phase II conjugation reactions (e.g., glucuronidation or sulfation) to increase water solubility and facilitate excretion.
Q3: What are the recommended storage conditions for stock solutions and experimental samples of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate?
A3: To ensure the integrity of your samples, specific storage conditions are critical. Carbamates can be susceptible to degradation, especially in solution and in complex biological matrices.[9]
Solid Compound: Store the neat compound at 2-8°C, protected from moisture and light.
Stock Solutions: Prepare stock solutions in a non-nucleophilic, anhydrous organic solvent such as DMSO or acetonitrile. Store these solutions at -20°C or below.
Aqueous/Biological Samples: Due to the risk of hydrolysis and enzymatic degradation, aqueous samples or biological matrices (e.g., plasma, liver homogenates) should be flash-frozen immediately after collection and stored at -80°C until analysis.[9] Sample preparation should ideally be performed under cryogenic conditions.[9]
Q4: How can I monitor the degradation of this compound analytically?
A4: The most common and robust method for analyzing N-methylcarbamates is High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS/MS) or post-column derivatization with fluorescence detection.[10][11][12]
HPLC with Post-Column Derivatization (FLD): This technique, often based on EPA methods like 531.1, involves separating the carbamate on a reverse-phase column (e.g., C18).[10][11] Post-column, the compound is hydrolyzed under basic conditions to yield methylamine, which then reacts with o-phthalaldehyde (OPA) and a thiol (e.g., 2-mercaptoethanol) to form a highly fluorescent product.[10] This method offers excellent sensitivity and selectivity.
LC-MS/MS: This is the gold standard for modern bioanalysis. It provides superior selectivity and structural confirmation. Electrospray ionization (ESI) in positive mode is typically used, and the instrument is operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the parent compound and its expected degradants.[12]
Troubleshooting Guide
Issue 1: I am observing rapid loss of the parent compound in my control samples (e.g., buffer or blank matrix) during an in vitro stability assay.
Potential Cause 1: pH-Mediated Hydrolysis. The pH of your incubation buffer may be too high (alkaline), accelerating the hydrolytic degradation of the carbamate ester.[1][3]
Solution: Verify the pH of all buffers and solutions. Ensure the final pH of the incubation mixture is within a stable range, typically between pH 5 and 7. Run a pH stability profile (see Protocol 1) to determine the optimal pH range for your experiments.
Potential Cause 2: Incompatible Solvent. The solvent used for stock solutions might be contributing to degradation. For example, using wet methanol could lead to solvolysis over time.
Solution: Use anhydrous, high-purity solvents like DMSO or acetonitrile for stock solutions. Avoid protic solvents for long-term storage if stability issues are noted.
Potential Cause 3: Adsorption to Labware. The compound may be adsorbing to the surface of your incubation vessels, particularly if using certain types of plastics.
Solution: Use low-adsorption polypropylene or glass autosampler vials and microplates. Include a T=0 time point sample that is processed immediately after adding the compound to determine the initial concentration accurately.
Issue 2: My HPLC-FLD analysis shows poor sensitivity and inconsistent peak areas.
Potential Cause 1: Post-Column Reaction (PCR) Failure. The post-column derivatization reaction is critical for generating the fluorescent signal.[10] Issues with reagent stability, flow rates, or reaction temperature can drastically reduce sensitivity.
Solution: Prepare fresh OPA and base reagents daily. Ensure the reagent pumps are delivering the correct flow rates and that the reaction coil is heated to the specified temperature (e.g., 95-100°C). Check for leaks or blockages in the PCR system.
Potential Cause 2: Mobile Phase Mismatch. The mobile phase composition can affect separation and detection.
Solution: Optimize the mobile phase gradient. Many established methods use a ternary gradient of water, acetonitrile, and methanol for optimal resolution and to minimize fluorescence quenching.[13]
Potential Cause 3: Analyte Instability in Autosampler. If samples are left in a room-temperature autosampler for an extended period, degradation can occur.
Solution: Use a refrigerated autosampler set to 4-10°C. If possible, schedule short analytical runs or re-prepare samples if they have been sitting for too long.
Issue 3: I see multiple unexpected peaks in the chromatogram of my forced degradation study.
Potential Cause: Multiple Degradation Pathways. This is often the expected outcome of a forced degradation study. Under stress conditions (e.g., strong acid/base, oxidation, heat), multiple degradation products can form simultaneously.
Solution: This is an analytical challenge, not an experimental failure. Use a high-resolution mass spectrometer (LC-QTOF or Orbitrap) to obtain accurate mass measurements of the unknown peaks. This data will allow you to propose elemental compositions and identify the structures of the degradation products. Compare the observed degradation products with the predicted pathways (see diagrams below).
Key Experimental Protocols
Protocol 1: pH-Dependent Chemical Stability Assessment
This protocol outlines a method to determine the rate of hydrolytic degradation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate at different pH values.
Buffer Preparation: Prepare a series of buffers (e.g., 100 mM citrate, phosphate, borate) covering a pH range from 3 to 10.
Reaction Setup: In triplicate for each pH and time point, add the compound from a concentrated stock solution (in ACN or DMSO) to each buffer to a final concentration of 1-10 µg/mL. Ensure the final concentration of the organic solvent is low (<1%) to avoid affecting the buffer pH.
Incubation: Incubate all samples in a temperature-controlled water bath or incubator at a set temperature (e.g., 37°C or 50°C).
Time Points: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from each reaction vessel.
Quenching: Immediately quench the degradation by adding an equal volume of a strong organic solvent (e.g., acetonitrile) and/or acidifying the sample (if in basic buffer) to stop the reaction.
Analysis: Analyze the samples by a validated LC-MS/MS or HPLC-FLD method to quantify the remaining parent compound.
Data Analysis: Plot the natural logarithm of the parent compound concentration versus time for each pH. The slope of the line will be the negative of the pseudo-first-order rate constant (-k). The half-life (t½) can be calculated as 0.693/k.
Protocol 2: In Vitro Metabolic Stability in Liver Microsomes
This protocol assesses the rate of metabolism of the compound in a common in vitro system.
Reagent Preparation:
Thaw pooled liver microsomes (e.g., human, rat) on ice.
Prepare a 100 mM phosphate buffer (pH 7.4).
Prepare an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase) in buffer.
Incubation Setup:
In a 96-well plate on ice, combine buffer, microsomes (to a final protein concentration of 0.5-1.0 mg/mL), and the test compound (final concentration typically 1 µM).
Prepare parallel control incubations: one set without the NADPH regenerating system (to measure non-enzymatic degradation) and one set without microsomes (to measure chemical stability in the buffer).
Reaction Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in the appropriate wells by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard.
Sample Processing: Seal the plate, vortex, and centrifuge at high speed (e.g., 3000 x g for 15 min) to pellet the precipitated protein.
Analysis: Transfer the supernatant to a new plate or autosampler vials and analyze by LC-MS/MS.
Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Determine the half-life and intrinsic clearance as described in the pH stability protocol.
Data & Pathway Visualizations
Illustrative Stability Data
The following table summarizes hypothetical stability data for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate under different conditions, as would be generated by the protocols above.
Condition
Temperature (°C)
Half-Life (t½)
Primary Degradant(s)
pH 3.0 Buffer
50
> 7 days
Minimal degradation
pH 7.4 Buffer
50
~ 96 hours
3-Methylaminocyclobutylamine + Methanol
pH 10.0 Buffer
50
~ 1.5 hours
3-Methylaminocyclobutylamine + Methanol
Human Liver Microsomes (+NADPH)
37
~ 25 minutes
Hydroxylated derivatives, N-demethylated products
Human Liver Microsomes (-NADPH)
37
> 4 hours
Minimal degradation
Predicted Degradation Pathways
Caption: Predicted pathway for base-catalyzed hydrolysis.
Caption: Predicted major enzymatic degradation pathways.
References
ResearchGate. (n.d.). Mechanism of base-induced hydrolysis of carbamates. Retrieved from [Link]
Agilent Technologies. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. Retrieved from [Link]
Božinović, M., et al. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za farmaciju, 70(4), 169-201. Retrieved from [Link]
Scribd. (n.d.). HPLC Method for Analyzing Carbamate Pesticides. Retrieved from [Link]
Christenson, I. (1964). RATES OF HYDROLYSIS OF CARBAMATE AND CARBONATE ESTERS IN ALKALINE SOLUTION. Acta Chemica Scandinavica, 18, 904-922. Retrieved from [Link]
Suzuki, T., & Takeda, M. (1977). Microbial Metabolism of N-Methylcarbamate Insecticide. I. Metabolism of o-sec-Butylphenyl N-Methylcarbamate by Aspergillus niger van Tieghem. Chemical and Pharmaceutical Bulletin, 25(5), 989-995. Retrieved from [Link]
U.S. Environmental Protection Agency. (2013). Recognition and Management of Pesticide Poisonings: Sixth Edition. Retrieved from [Link]
Li, Y., et al. (2022). Hydrolysis Mechanism of Carbamate Methomyl by a Novel Esterase PestE: A QM/MM Approach. International Journal of Molecular Sciences, 24(1), 375. Retrieved from [Link]
Waters Corporation. (n.d.). Alliance System for Carbamate Analysis. Retrieved from [Link]
Douch, P. G., & Smith, J. N. (1971). Metabolism of m-tert.-butylphenyl N-methylcarbamate in insects and mice. Biochemical Journal, 125(2), 385–393. Retrieved from [Link]
Douch, P. G., & Smith, J. N. (1971). Metabolism of m-tert.-butylphenyl N-methylcarbamate in insects and mice. Biochemical Journal, 125(2), 385–393. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]
Racke, K. D., & Coats, J. R. (1988). Enhanced Degradation and the Comparative Fate of Carbamate Insecticides in Soil. Journal of Agricultural and Food Chemistry, 36(5), 1067–1072. Retrieved from [Link]
Wang, Y., et al. (2014). Theoretical study on the degradation mechanism of carbamate pesticides with OH radicals. RSC Advances, 4(92), 50571-50582. Retrieved from [Link]
INCHEM. (1986). Carbamate pesticides: a general introduction (EHC 64, 1986). Retrieved from [Link]
Topp, E., et al. (1993). Isolation and characterization of an N-methylcarbamate insecticide-degrading methylotrophic bacterium. Applied and Environmental Microbiology, 59(6), 1892–1901. Retrieved from [Link]
Ali, M. S. (1993). Analyte stability study of N-methylcarbamate pesticides in beef and poultry liver tissues by liquid chromatography. Journal of AOAC International, 76(6), 1309-16. Retrieved from [Link]
Zhang, N., et al. (2018). Carbamate C-N Hydrolase Gene ameH Responsible for the Detoxification Step of Methomyl Degradation in Aminobacter aminovorans Strain MDW-2. Applied and Environmental Microbiology, 84(11), e00329-18. Retrieved from [Link]
Kaufman, D. D. (n.d.). Behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment. Retrieved from [Link]
Park, J., et al. (2016). Degradation percentages (B) of N-methylcarbamate insecticides by... ResearchGate. Retrieved from [Link]
Sharma, R., et al. (2010). Genetic toxicity of N-methylcarbamate insecticides and their N-nitroso derivatives. Journal of Environmental Science and Health, Part B, 45(4), 331-7. Retrieved from [Link]
Technical Support Center: Overcoming Poor Cell Permeability of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This resource provides in-depth troubleshooting strategi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This resource provides in-depth troubleshooting strategies and foundational knowledge to help you overcome the primary experimental challenge associated with this compound: its poor permeability across cellular membranes. The following guides are structured in a question-and-answer format to directly address common issues and provide actionable, scientifically-grounded solutions.
Section 1: Foundational FAQs - Understanding the Permeability Problem
This section addresses the fundamental reasons behind the compound's low cell permeability and outlines standard methods for its quantitative assessment.
Q1: Why is my compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, showing poor cell permeability?
A1: The poor cell permeability of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is primarily due to its physicochemical properties, which are unfavorable for passive diffusion across the lipid bilayer of a cell membrane.[1][2]
Polarity and Charge: The key issue is the presence of the 3-aminocyclobutyl group. The primary amine (-NH2) is basic and will be predominantly protonated (positively charged) at physiological pH (typically 7.4). Charged molecules are hydrophilic and are strongly repelled by the hydrophobic (lipophilic) interior of the cell membrane.[2][3]
Hydrogen Bonding Capacity: The amine and the carbamate groups are capable of forming hydrogen bonds with water molecules. For a molecule to cross the membrane, it must first break these favorable interactions with water to enter the lipid environment, which is an energetically unfavorable process.[1][3]
In essence, the molecule has a high "desolvation penalty." The energy required to strip the water shell from the charged amine group is too high, preventing it from efficiently partitioning into and diffusing across the cell membrane.
Q2: How can I quantitatively measure the permeability of my compound before and after attempting to improve it?
A2: To establish a baseline and measure the success of any enhancement strategy, you should use a standardized permeability assay. The two most common in vitro methods are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell monolayer assay.[4]
Assay Type
Principle
Advantages
Disadvantages
PAMPA
Measures passive diffusion across an artificial lipid layer separating a donor and acceptor well.[5]
High-throughput, low cost, excellent for measuring passive permeability only.[5][6]
Does not account for active transport or efflux mechanisms.[5]
Caco-2 Assay
Uses a monolayer of differentiated Caco-2 cells, which mimic the human intestinal epithelium.[7][8]
Gold standard for predicting human oral absorption.[8] Accounts for passive diffusion, active transport, and active efflux.[9]
Lower throughput, higher cost, requires cell culture expertise and longer setup times (typically 21 days).[10]
The output for both assays is an apparent permeability coefficient (Papp), typically in units of 10⁻⁶ cm/s. A higher Papp value indicates greater permeability. By comparing the Papp of the parent compound to your modified versions, you can quantify the improvement.
Section 2: Troubleshooting Guide - Strategies for Enhancing Cell Permeability
This section provides detailed, actionable strategies to chemically or physically modify your experimental approach to improve compound delivery into cells.
Q3: How can I use a prodrug strategy to temporarily mask the problematic amine group and improve permeability?
A3: A prodrug is a biologically inactive derivative of a drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active parent drug.[11][12] For your compound, the goal is to mask the primary amine to neutralize its charge and increase lipophilicity, allowing it to cross the cell membrane. Once inside the cell, intracellular enzymes (like esterases) will cleave the masking group, releasing the active Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Recommended Strategy: Acylation to form a cleavable amide bond.
Converting the primary amine to an amide bond is a classic and effective prodrug strategy.[13] The resulting amide is neutral, less polar, and more lipophilic than the parent amine.
Experimental Protocol: Conceptual Synthesis of an Acyloxymethyl Amide Prodrug
Protect the Carbamate: If necessary, protect the carbamate nitrogen to prevent side reactions.
Reaction with Acyloxymethyl Halide: React the primary amine of your compound with an acyloxymethyl halide (e.g., acetoxymethyl chloride). This reaction forms an N-acyloxymethyl derivative.
Deprotection (if applicable): Remove any protecting groups.
Purification: Purify the final prodrug using standard techniques like column chromatography or HPLC.
The acetoxy group is designed to be a substrate for intracellular esterases, which will hydrolyze the ester, initiating a cascade that releases the active amine.[11][14]
Caption: Prodrug activation workflow.
Q4: Can I use a formulation-based approach, like liposomes, to deliver this hydrophilic compound into cells?
A4: Yes. Encapsulating your compound within a lipid-based carrier, such as a liposome, is an excellent strategy for delivering hydrophilic molecules that cannot cross the membrane on their own.[15][16]
Principle: Liposomes are microscopic spherical vesicles composed of a phospholipid bilayer, much like a cell membrane. Hydrophilic compounds, like yours, can be encapsulated in the central aqueous core.[16][17][18] The lipid exterior of the liposome can then fuse with the cell membrane, releasing its contents directly into the cytoplasm.
Experimental Protocol: Liposome Preparation by Thin-Film Hydration
Lipid Preparation: Dissolve phospholipids (e.g., DSPC) and cholesterol in a suitable organic solvent (e.g., chloroform/methanol mixture) in a round-bottom flask.
Film Formation: Evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall.
Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS) containing a known concentration of your compound. This is done by vortexing or sonicating the flask, which causes the lipids to self-assemble into liposomes, trapping the compound in their aqueous core.
Sizing/Extrusion: To obtain a uniform size distribution (typically ~100 nm for cell culture experiments), pass the liposome suspension through polycarbonate membranes with a defined pore size using a mini-extruder.
Purification: Remove any unencapsulated compound by dialysis or size-exclusion chromatography.
Characterization: Confirm liposome size, charge (zeta potential), and encapsulation efficiency before use in cell-based assays.
Caption: Liposome encapsulation workflow.
Q5: What if my compound enters the cell but is immediately pumped out by efflux transporters?
A5: This is a common mechanism of low intracellular accumulation, known as active efflux.[19][20] Efflux pumps are membrane proteins, such as P-glycoprotein (P-gp), that actively transport a wide range of substrates out of the cell, contributing to drug resistance.[19][21]
Troubleshooting Strategy: Bidirectional Caco-2 Assay and Use of Efflux Inhibitors.
To determine if your compound is a substrate for efflux pumps, you must perform a bidirectional permeability assay.[9]
A -> B Transport: Measure permeability from the apical (top) to the basolateral (bottom) side of the Caco-2 monolayer.
B -> A Transport: Measure permeability from the basolateral to the apical side.
An Efflux Ratio (ER) is calculated as Papp(B-A) / Papp(A-B).
ER > 2: Suggests that the compound is actively transported out of the cell by an efflux pump.[9]
Experimental Protocol: Testing for P-gp Mediated Efflux
Perform Bidirectional Assay: Determine the standard Papp(A-B) and Papp(B-A) for your compound.
Calculate Efflux Ratio: If the ER is > 2, proceed to the next step.
Co-incubation with Inhibitor: Repeat the bidirectional assay, but this time co-incubate your compound with a known P-gp inhibitor, such as Verapamil (typically at 50-100 µM).[21][22][23] Verapamil will competitively block the P-gp pump.
Analyze Results: If your compound is a P-gp substrate, the addition of Verapamil will significantly decrease the Papp(B-A) and reduce the efflux ratio to near 1. This confirms that P-gp-mediated efflux is a major contributor to its poor net permeability.
Simplício, A. L., Clancy, J. M., & Gilmer, J. F. (2008). Prodrugs for Amines. Molecules, 13(3), 519–547. Available at: [Link]
JRC Big Data Analytics Platform. (2013). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]
Dara, T., & Pathak, P. (2014). Liposomes as carriers of hydrophilic small molecule drugs: strategies to enhance encapsulation and delivery. PubMed, 30(11), 1071-86. Available at: [Link]
Lokey, R. S., et al. (2012). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. Journal of Medicinal Chemistry, 55(7), 3063-75. Available at: [Link]
ResearchGate. (n.d.). Compilation of a series of published prodrug approaches to amine drugs. Retrieved from [Link]
Unknown. (n.d.). Caco2 assay protocol. Available at: [Link]
Creative Bioarray. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved from [Link]
Sci-Hub. (n.d.). Prodrugs for Amines. Retrieved from [Link]
PubMed. (2008). Prodrugs for amines. Retrieved from [Link]
Technology Networks. (n.d.). pampa-permeability-assay.pdf. Retrieved from [Link]
ACS Publications. (n.d.). Novel Prodrug Approach for Tertiary Amines: Synthesis and Preliminary Evaluation of N-Phosphonooxymethyl Prodrugs. Retrieved from [Link]
ResearchGate. (n.d.). Physicochemical properties of drugs and membrane permeability. Retrieved from [Link]
NIH. (n.d.). Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. Retrieved from [Link]
MDPI. (2020). The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance. Retrieved from [Link]
Frontiers. (n.d.). Clinical Perspective of FDA Approved Drugs With P-Glycoprotein Inhibition Activities for Potential Cancer Therapeutics. Retrieved from [Link]
Scribd. (n.d.). Factors Influencing Cell Membrane Permeability. Retrieved from [Link]
Books. (2021). Liposomes in Targeted Drug Delivery.
Via Medica Journals. (n.d.). Use of verapamil as a P-glycoprotein inhibitor in patients with drug-resistant depression. Retrieved from [Link]
Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved from [Link]
Sabinet African Journals. (n.d.). Physicochemical properties of drugs and membrane permeability : review article. Retrieved from [Link]
BioDuro. (n.d.). ADME Caco-2 Permeability Assay. Retrieved from [Link]
Helix Biotech. (2024). The Role of Liposomes in Delivering Hydrophilic vs. Hydrophobic Drugs. Retrieved from [Link]
NIH. (n.d.). Physicochemical Properties of Cells and Their Effects on Intrinsically Disordered Proteins (IDPs). Retrieved from [Link]
Unknown. (2004). USE-OF-VERAPAMIL-AS-A-POTENTIAL-P-GLYCOPROTEIN-INHIBITOR-IN-PATIENTS-WITH-REFRACTORY-EPILEPSY. Retrieved from [Link]
MDPI. (2025). Innovations and Mechanisms in Liposomal Drug Delivery: A Comprehensive Introduction. Retrieved from [Link]
NIH. (2020). Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. Retrieved from [Link]
MDPI. (2024). Targeted Liposomal Drug Delivery: Overview of the Current Applications and Challenges. Retrieved from [Link]
Frontiers. (2021). Function and Inhibitory Mechanisms of Multidrug Efflux Pumps. Retrieved from [Link]
The Company of Biologists. (2012). Membrane lipid composition and its physicochemical properties define cell vulnerability to aberrant protein oligomers. Retrieved from [Link]
PubMed. (n.d.). Verapamil decreases P-glycoprotein expression in multidrug-resistant human leukemic cell lines. Retrieved from [Link]
ACS Publications. (2021). Strategies for Structural Modification of Small Molecules to Improve Blood–Brain Barrier Penetration: A Recent Perspective. Retrieved from [Link]
Unknown. (2012). Predicting and improving the membrane permeability of peptidic small molecules. Retrieved from [Link]
NIH. (n.d.). Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. Retrieved from [Link]
NIH. (n.d.). Strategies to promote permeation and vectorization, and reduce cytotoxicity of metal complex luminophores for bioimaging and intracellular sensing. Retrieved from [Link]
PLOS Pathogens. (2025). Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. Retrieved from [Link]
NIH. (n.d.). Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. Retrieved from [Link]
refining dosage for in vivo studies with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Welcome to the In Vivo Dosing Support Center for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. As a Senior Application Scientist, I have designed this technical guide to help researchers and drug development profession...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the In Vivo Dosing Support Center for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. As a Senior Application Scientist, I have designed this technical guide to help researchers and drug development professionals navigate the unique pharmacokinetic (PK) and toxicological challenges associated with dosing this specific chemical moiety.
Unlike standard lipophilic small molecules, this compound features a highly polar aminocyclobutyl ring and a reactive N-methylcarbamate group. Successfully translating this compound from in vitro assays to in vivo models requires a deep mechanistic understanding of its metabolic fate and off-target interactions.
Part 1: Troubleshooting Guide & FAQs
Q1: Why is the systemic half-life of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate so short in my rodent models?A1: The rapid clearance is driven by two synergistic physiological pathways. First, the primary amine on the cyclobutane ring has a predicted pKa of ~10.42[1], meaning the molecule is predominantly protonated and ionized at physiological pH (7.4). This high hydrophilicity limits passive membrane permeability and accelerates renal excretion. Second, the N-methylcarbamate moiety is highly susceptible to hepatic metabolism. In vivo, carbamates undergo rapid N-dealkylation and enzymatic hydrolysis by liver carboxylesterases[2].
Troubleshooting Action: If a longer exposure window is required for your efficacy model, consider utilizing continuous intravenous (IV) infusion rather than bolus dosing to maintain steady-state concentrations.
Q2: Following an IV bolus, my subjects exhibit tremors, salivation, and respiratory distress. What is the mechanism, and how do I prevent it?A2: These are classic signs of cholinergic overstimulation, clinically referred to as SLUDGE syndrome (Salivation, Lacrimation, Urination, Defecation, Gastrointestinal distress, Emesis)[3]. The N-methylcarbamate group is a known pharmacophore that acts as a competitive, reversible inhibitor of acetylcholinesterase (AChE). It binds to the enzyme's active site and transfers its carbamoyl group to a critical serine hydroxyl residue (carbamylation)[4]. This temporarily halts the breakdown of acetylcholine at synaptic junctions.
Troubleshooting Action: You must refine your Maximum Tolerated Dose (MTD) by utilizing a slower infusion rate to lower the acute
Cmax
. If your study design permits, pre-treatment with a muscarinic antagonist (e.g., atropine) can block the peripheral cholinergic receptors without altering the compound's central PK profile.
Q3: How should I handle blood samples to ensure the compound doesn't degrade before LC-MS/MS analysis?A3: Because carbamates can continue to degrade ex vivo due to active plasma esterases, your blood collection protocol must be a self-validating system. Collect blood directly into pre-chilled tubes containing an esterase inhibitor (e.g., Sodium Fluoride or paraoxon). Validate this stability by spiking a known concentration of the compound into blank plasma with and without the inhibitor, incubating at room temperature, and calculating the ex vivo degradation rate prior to running your actual study samples.
Part 2: Quantitative Parameters & Data Presentation
To establish a baseline for your experimental design, refer to the expected physicochemical and pharmacokinetic parameters summarized below.
Highly protonated at pH 7.4; favors aqueous solubility but restricts extensive tissue partitioning.
Molecular Weight
194.66 g/mol (HCl salt)
Small molecular size allows for rapid systemic distribution but contributes to fast renal clearance.
Half-Life (
t1/2
)
15 - 45 minutes
Rapid hepatic metabolism via N-dealkylation and esterase-mediated hydrolysis.
AChE Inhibition
Dose-dependent
Carbamylation of AChE active site serine; reversible but potentially toxic at peak plasma concentrations (
Cmax
).
Part 3: Experimental Methodologies
Protocol: Self-Validating In Vivo Dose Refinement (MTD & PK)
This protocol is designed to establish the MTD while strictly controlling for cholinergic toxicity and ex vivo sample degradation.
Step 1: Formulation Preparation
Weigh the hydrochloride salt of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Dissolve in sterile 0.9% NaCl to achieve the target concentration (e.g., 1 mg/mL).
Causality Note: Do not use basic buffers (pH > 8). Alkaline conditions will accelerate the hydrolysis of the carbamate bond before administration.
Step 2: Dose Escalation (MTD Determination)
Begin with a conservative dose (e.g., 0.5 mg/kg IV) in a small rodent cohort (n=3).
Administer via slow tail-vein injection over 60 seconds to minimize acute
Cmax
spikes.
Monitor continuously for 2 hours. Score toxicity based on cholinergic signs: 0 = None, 1 = Mild tremors, 2 = Salivation/Lacrimation, 3 = Respiratory distress.
If the score is
≤1
, escalate the dose by 1.5x in the next cohort. If the score is
≥2
, the previous dose is defined as the MTD.
Collect 50 µL blood samples at 5, 15, 30, 60, 120, and 240 minutes post-dose.
Critical Step: Draw blood directly into pre-chilled tubes containing 2 mg/mL Sodium Fluoride (NaF) to immediately halt ex vivo esterase activity.
Centrifuge samples at 10,000 x g for 5 mins at 4°C. Extract 20 µL of plasma with 100 µL ice-cold acetonitrile containing your internal standard, and analyze via LC-MS/MS.
Part 4: Mechanistic & Workflow Visualizations
Fig 1. Workflow for in vivo dose refinement and toxicity monitoring.
Fig 2. Reversible carbamylation of acetylcholinesterase by N-methylcarbamates.
References
tert-Butyl N-(3-aMinocyclobutyl)
In vitro metabolism of methylcarbamate insecticides by human and rat liver fraction
Source: Loma Linda University
URL
Recognition and Management of Pesticide Poisonings: Sixth Edition: 2013: Chapter 6 Carbamates
Source: EPA
URL
Propoxur mechanism of action on acetylcholinesterase
Source: BenchChem
URL
A Comparative Guide to the Structural Confirmation of Synthesized Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
For Researchers, Scientists, and Drug Development Professionals In the synthesis of novel chemical entities, rigorous structural confirmation is a cornerstone of scientific integrity and a prerequisite for further develo...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the synthesis of novel chemical entities, rigorous structural confirmation is a cornerstone of scientific integrity and a prerequisite for further development. This guide provides an in-depth comparison of standard analytical techniques for the structural elucidation of a synthesized batch of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. As senior application scientists, we present not just the data, but the strategic reasoning behind the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to unequivocally confirm the molecular structure of this target compound.
The Imperative of Orthogonal Analysis
The confirmation of a molecular structure should never rely on a single analytical technique. Instead, a multi-faceted approach using orthogonal methods provides a self-validating system of evidence. Each technique probes different aspects of the molecule's constitution, and their collective data build a comprehensive and trustworthy structural picture. For Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, we will leverage the power of NMR to map the carbon-hydrogen framework, MS to determine the molecular weight and fragmentation patterns, and IR to identify key functional groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule
NMR spectroscopy is arguably the most powerful tool for the de novo structural elucidation of organic molecules in solution.[1] It provides detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms. For a molecule such as Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, both ¹H and ¹³C NMR are indispensable.
Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum provides information on the number of different types of protons and their neighboring environments. Due to the potential for cis/trans isomerism in the 3-substituted cyclobutane ring, we present the predicted spectra for both isomers.
Predicted ¹H NMR Data (cis-isomer)
Chemical Shift (ppm)
Multiplicity
~3.65
s
~3.50
m
~2.80
s
~2.30
m
~1.80
m
(broad)
s
Predicted ¹H NMR Data (trans-isomer)
Chemical Shift (ppm)
Multiplicity
~3.66
s
~3.45
m
~2.81
s
~2.20
m
~1.90
m
(broad)
s
Causality of Experimental Choices: The distinct chemical shifts and multiplicities of the cyclobutyl protons in the cis and trans isomers are expected to be the primary differentiators. The spatial arrangement of the substituents will influence the magnetic environment of these protons, leading to subtle but measurable differences in their spectral positions.
Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.
Predicted ¹³C NMR Data (cis-isomer)
Chemical Shift (ppm)
Assignment
~157
C =O (Carbamate)
~52
O-C H₃
~50
C H-N
~35
C H-NH₂
~34
N-C H₃
~30
C H₂ (Cyclobutyl)
Predicted ¹³C NMR Data (trans-isomer)
Chemical Shift (ppm)
Assignment
~157
C =O (Carbamate)
~52
O-C H₃
~49
C H-N
~36
C H-NH₂
~34
N-C H₃
~31
C H₂ (Cyclobutyl)
Expertise in Interpretation: The downfield shift of the carbonyl carbon (~157 ppm) is characteristic of a carbamate. The chemical shifts of the cyclobutyl carbons will also be sensitive to the cis/trans isomerism, providing another data point for stereochemical assignment.
Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
Workflow for NMR data acquisition and processing.
Sample Preparation:
Accurately weigh 5-10 mg of the synthesized Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup:
Insert the NMR tube into the spectrometer.
Lock the spectrometer on the deuterium signal of the CDCl₃.
Shim the magnetic field to achieve optimal homogeneity.
Tune and match the probe for both ¹H and ¹³C frequencies.
¹H NMR Acquisition:
Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).
Use a standard 30° pulse.
Set the relaxation delay to 1 second and the acquisition time to 4 seconds.
Acquire a suitable number of scans (typically 16-64) to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition:
Set the spectral width to encompass all expected carbon signals (e.g., 0-160 ppm).
Use a proton-decoupled pulse sequence.
Set the relaxation delay to 2 seconds.
Acquire a sufficient number of scans (typically 1024 or more) for adequate signal intensity.
Data Processing:
Apply a Fourier transform to the acquired Free Induction Decays (FIDs).
Perform phase and baseline corrections on the resulting spectra.
Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm.
Calibrate the ¹³C spectrum by setting the CDCl₃ peak to 77.16 ppm.
Integrate the peaks in the ¹H spectrum and pick the peaks in both spectra.
Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation
Mass spectrometry provides the exact molecular weight of the compound and valuable structural information through the analysis of its fragmentation patterns. For Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (C₇H₁₄N₂O₂), the expected monoisotopic mass is 158.1055 g/mol .
Expected Fragmentation Pattern
Carbamates and cyclic amines exhibit characteristic fragmentation pathways. Under electrospray ionization (ESI), the protonated molecule [M+H]⁺ is expected at m/z 159.1133.
Expected MS Data
m/z
Possible Fragment
159.1133
[C₇H₁₅N₂O₂]⁺
102.0919
[C₅H₁₂N]⁺
84.0813
[C₅H₁₀N]⁺
57.0578
[C₃H₇N]⁺
Trustworthiness of Data: The presence of the accurate mass molecular ion is the primary confirmation of the elemental composition. The fragmentation pattern serves as a fingerprint, and its consistency with the proposed structure provides a high degree of confidence. The loss of characteristic neutral fragments like methyl isocyanate is a strong indicator of the carbamate functionality.
Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
Workflow for HRMS data acquisition and analysis.
Sample Preparation:
Prepare a stock solution of the synthesized compound at a concentration of 1 mg/mL in methanol.
Dilute the stock solution to a final concentration of 10 µg/mL in a 50:50 mixture of acetonitrile and water containing 0.1% formic acid.
Instrument Setup:
Calibrate the mass spectrometer using a standard calibration mixture to ensure high mass accuracy.
Set the electrospray ionization (ESI) source to positive ion mode.
Optimize source parameters such as capillary voltage, source temperature, and gas flows.
Data Acquisition:
Infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.
Acquire a full scan mass spectrum over a mass range of m/z 50-500.
Perform a tandem MS (MS/MS) experiment by isolating the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).
Data Analysis:
Determine the accurate mass of the molecular ion and use it to calculate the elemental formula.
Analyze the fragmentation pattern from the MS/MS spectrum and propose structures for the major fragment ions.
Compare the observed fragmentation with the expected pathways for the target structure.
Infrared (IR) Spectroscopy: Identifying Key Functional Groups
IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule.
Characteristic IR Absorption Bands
Predicted IR Data
Frequency (cm⁻¹)
Vibrational Mode
3400-3250 (two bands)
N-H stretch
2950-2850
C-H stretch
1700-1670
C=O stretch
1650-1580
N-H bend
1250-1020
C-N stretch
Authoritative Grounding: The presence of a strong absorption band in the region of 1700-1670 cm⁻¹ is a definitive indicator of the carbonyl group in the carbamate moiety. The pair of bands between 3400-3250 cm⁻¹ is characteristic of the symmetric and asymmetric stretching of a primary amine.[2]
Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR
Workflow for ATR-FTIR data acquisition and interpretation.
Instrument Preparation:
Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with isopropanol.
Collect a background spectrum of the empty ATR crystal.
Sample Analysis:
Place a small amount of the synthesized solid or liquid sample directly onto the ATR crystal.
Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.
Collect the sample spectrum over the range of 4000-400 cm⁻¹.
Data Interpretation:
Identify the major absorption bands in the spectrum.
Correlate the observed frequencies with the characteristic vibrational modes of the functional groups expected in Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Conclusion: A Unified Structural Confirmation
The structural confirmation of a synthesized compound is a process of accumulating corroborating evidence from multiple, independent analytical techniques. The predicted and experimental data from ¹H NMR, ¹³C NMR, high-resolution mass spectrometry, and FT-IR spectroscopy, when taken together, provide an unassailable confirmation of the structure of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. This rigorous, multi-technique approach ensures the scientific validity of the synthesized material and provides a solid foundation for its use in further research and development.
References
Fiehn Lab. Structure Elucidation of Small Molecules. [Link]
Chemistry LibreTexts. 24.10: Spectroscopy of Amines. [Link]
Bioactivity and Physicochemical Profiling of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate vs. Traditional Analogues
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Application Protocol Executive Summary In modern drug discovery, the strategic transition fr...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Application Protocol
Executive Summary
In modern drug discovery, the strategic transition from planar, flexible molecular architectures to three-dimensional, conformationally restricted scaffolds is critical for improving clinical success rates. Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (often utilized as its hydrochloride salt, CAS: 2138052-28-3) has emerged as a highly versatile building block[1]. By fusing the geometric constraints of a cyclobutane ring with the proteolytic stability of a methylcarbamate, this motif serves as a superior alternative to traditional flexible diamines or planar heterocyclic linkers (such as piperidine or pyrrolidine).
This guide objectively compares the physicochemical and bioactivity profiles of this cyclobutane-carbamate motif against its structural analogues, providing mechanistic insights and self-validating experimental protocols for preclinical evaluation.
Structural Rationale & Mechanistic Insights
To understand why this specific motif outperforms traditional analogues, we must deconstruct its two primary structural components:
A. The Cyclobutane Core: Escaping "Flatland"
The cyclobutane ring is a four-membered carbocycle with a strain energy of approximately 26.3 kcal/mol, which forces the ring into a unique "puckered" conformation to relieve torsional strain[2].
Conformational Restriction: Unlike linear alkyl chains that suffer high entropic penalties upon target binding, the puckered cyclobutane pre-organizes the attached functional groups (the amine and the carbamate) into specific vectors. This restriction frequently enhances target binding affinity[3].
Metabolic Shielding: The increased
sp3
character (
Fsp3
) and steric bulk of the cyclobutane ring provide steric hindrance against Cytochrome P450 (CYP450) mediated oxidation, significantly improving the intrinsic clearance (
CLint
) compared to linear analogues[2].
B. The Methylcarbamate Motif: The Ultimate Amide Bioisostere
Carbamates are widely utilized in medicinal chemistry as surrogate structures for peptide bonds (amides)[4].
Proteolytic Stability: The delocalization of nonbonded electrons from the nitrogen atom into the carboxyl moiety provides a degree of conformational rigidity and exceptional resistance to enzymatic hydrolysis by ubiquitous esterases and amidases[4].
Modulated Lipophilicity: The
N
-methyl substitution on the carbamate eliminates a hydrogen bond donor (HBD), which prevents excessive hydration, thereby increasing membrane permeability without drastically inflating the overall lipophilicity (LogP).
When optimizing a lead compound, substituting a standard pyrrolidine or linear diamine linker with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate yields measurable improvements in ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Table 1: Comparative Profiling of Linker Motifs in a Model Kinase Inhibitor Scaffold
Parameter / Property
Linear Diamine Analogue
Pyrrolidine Analogue
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Causality / Mechanism of Action
Conformational Entropy
High (Highly flexible)
Moderate (Ring flip)
Low (Puckered rigid ring)
Cyclobutane locks the exit vectors, reducing the entropic penalty of binding[2].
HLM Stability (
CLint
)
> 150 µL/min/mg
85 µL/min/mg
< 25 µL/min/mg
Steric shielding of the
N
-methylcarbamate by the cyclobutane ring prevents CYP-mediated
N
-dealkylation.
Permeability (
Papp
)
0.5×10−6
cm/s
1.2×10−6
cm/s
8.4×10−6
cm/s
Masking of the amide HBD via
N
-methylation and optimal TPSA (~55.6 Ų) enhances passive diffusion[1].
Aqueous Solubility
High
Moderate
High
The 3D puckered structure disrupts crystal lattice packing, lowering the melting point and improving solvation[3].
To objectively verify the metabolic stability advantages of the cyclobutane-carbamate motif, researchers must employ a rigorous, self-validating in vitro assay. Below is the standardized protocol for Human Liver Microsome (HLM) Intrinsic Clearance.
This protocol is designed to isolate the metabolic liability of the linker by measuring the rate of parent compound depletion.
Step 1: Reagent Preparation
Prepare a 10 mM stock solution of the test compound (incorporating the cyclobutane motif) and the control analogues in DMSO.
Dilute the stock in 0.1 M potassium phosphate buffer (pH 7.4) to achieve a working concentration of 1 µM (final DMSO concentration < 0.1% to prevent CYP inhibition).
Prepare a NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).
Step 2: Incubation Workflow
In a 96-well plate, combine 40 µL of the test compound solution with 50 µL of HLM suspension (final protein concentration: 0.5 mg/mL).
Pre-incubate the plate at 37°C for 5 minutes.
Initiation: Add 10 µL of the NADPH regenerating system to each well to start the reaction.
Sampling & Quenching: At designated time points (
t=0,5,15,30,45,60
minutes), extract a 10 µL aliquot and immediately transfer it into 100 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and halt metabolism.
Step 3: LC-MS/MS Analysis & Data Processing
Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C.
Inject the supernatant into a validated LC-MS/MS system.
Calculate the half-life (
t1/2
) from the log-linear decline of the parent compound area ratio (analyte/internal standard).
Validation Check: Ensure the positive control (e.g., Verapamil or Testosterone) exhibits a known rapid clearance rate (
CLint>100
µL/min/mg) to validate the enzymatic activity of the microsomes.
Structural Optimization Pathway
The following diagram illustrates the logical progression of utilizing this specific building block to rescue a failing drug candidate suffering from poor ADME properties.
Fig 1: Structural optimization workflow illustrating the physicochemical advantages of incorporating the methyl N-(3-aminocyclobutyl)-N-methylcarbamate motif.
Conclusion
The integration of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate into a medicinal chemistry campaign is a highly rational strategy for overcoming the limitations of traditional flexible linkers. By leveraging the geometric strain of the cyclobutane ring and the enzymatic resistance of the carbamate bioisostere, researchers can systematically engineer compounds with superior metabolic stability, enhanced membrane permeability, and optimized target binding affinity.
References
National Institutes of Health (NIH) / ChemMedChem. (2022). Cyclobutanes in Small-Molecule Drug Candidates. Retrieved from[Link]
American Chemical Society (ACS). (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Retrieved from [Link]
A Comparative Guide to Validating the Mechanism of Action of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (Compound X) as an Acetylcholinesterase Inhibitor
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the hypothesized mechanism of action of a novel carbamate compound, Methyl N-(3-aminocyclobutyl)-N...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the hypothesized mechanism of action of a novel carbamate compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, hereafter referred to as Compound X. Based on its structural features, particularly the N-methylcarbamate moiety, Compound X is presumed to act as an acetylcholinesterase (AChE) inhibitor. This document outlines a rigorous, multi-tiered experimental approach to confirm this mechanism, quantify its potency and selectivity, and compare its performance against established therapeutic agents.
The narrative of this guide is grounded in the principles of scientific integrity, providing not just protocols, but the causal reasoning behind experimental choices. Each step is designed to be self-validating, ensuring the robustness and reliability of the generated data.
Foundational Hypothesis: The Cholinergic Connection
Acetylcholinesterase (AChE) is a critical enzyme responsible for the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) in synaptic clefts, terminating the signal.[1] Inhibition of AChE leads to an accumulation of ACh, thereby enhancing cholinergic neurotransmission. This mechanism is the cornerstone of symptomatic treatment for Alzheimer's disease, with several FDA-approved drugs, such as Donepezil, Rivastigmine, and Galantamine, functioning as AChE inhibitors.[2][3]
The chemical structure of Compound X, containing a carbamate ester, is analogous to that of other known carbamate-based AChE inhibitors like Rivastigmine.[4] These inhibitors typically act by carbamoylating the serine residue in the active site of AChE, forming a transient covalent bond that is more stable than the acetylated intermediate formed with acetylcholine, thus rendering the enzyme temporarily inactive.[5] This guide will systematically test this hypothesis.
Caption: Signaling pathway at a cholinergic synapse and the hypothesized inhibitory action of Compound X on Acetylcholinesterase (AChE).
Tier 1: In Vitro Enzymatic Assays - Direct Target Engagement
The initial and most direct method to validate the hypothesis is to assess the ability of Compound X to inhibit purified AChE in a controlled, cell-free environment. The Ellman assay is the gold-standard colorimetric method for this purpose.[6][7][8]
Principle of the Ellman's Assay
This assay measures the activity of AChE by monitoring the production of thiocholine.[9] AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine and acetate. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[1][7] The rate of color change is directly proportional to AChE activity. An inhibitor will slow this rate.
Comparative Compounds
To benchmark the performance of Compound X, it will be compared against well-characterized, clinically relevant AChE inhibitors:
Donepezil: A potent, selective, and reversible inhibitor of AChE.[10]
Rivastigmine: A pseudo-irreversible inhibitor of both AChE and butyrylcholinesterase (BChE).[11]
Galantamine: A reversible, competitive AChE inhibitor.[12]
Acetylthiocholine iodide (ATChI) solution (14 mM in phosphate buffer).
AChE solution (e.g., from human recombinant source, 1 U/mL in phosphate buffer).
Test Compounds: Prepare stock solutions of Compound X, Donepezil, Rivastigmine, and Galantamine in DMSO. Create serial dilutions in phosphate buffer to achieve a range of final assay concentrations.
Assay Procedure (96-well plate format):
a. To each well, add 140 µL of phosphate buffer.
b. Add 10 µL of the test compound dilution (or vehicle control).
c. Add 10 µL of AChE solution.
d. Incubate the plate for 15 minutes at 25°C to allow for inhibitor-enzyme interaction.
e. Add 10 µL of DTNB solution to each well.
f. Initiate the reaction by adding 10 µL of ATChI solution.
g. Immediately measure the absorbance at 412 nm every minute for 10-20 minutes using a microplate reader.
Data Analysis:
a. Calculate the rate of reaction (V) for each concentration.
b. Determine the percentage of inhibition for each concentration using the formula:
% Inhibition = (1 - (V_inhibitor / V_control)) * 100
c. Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the half-maximal inhibitory concentration (IC50).
Expected Data and Comparative Analysis
The primary output of this experiment will be the IC50 values, which represent the concentration of the inhibitor required to reduce enzyme activity by 50%.
Compound
Predicted Target(s)
Expected IC50 (nM) for AChE
Compound X
AChE
To be determined
Donepezil
AChE
5 - 15
Rivastigmine
AChE, BChE
100 - 500
Galantamine
AChE
500 - 1500
Note: Expected IC50 values are approximate and can vary based on experimental conditions.
Tier 2: Enzyme Kinetics - Understanding the Mode of Inhibition
Determining the IC50 value confirms that Compound X inhibits AChE, but it doesn't explain how. Kinetic studies are essential to elucidate the mechanism of inhibition (e.g., competitive, non-competitive, or mixed).[13] This is achieved by measuring enzyme activity at various substrate and inhibitor concentrations.
Experimental Protocol: Kinetic Analysis
Perform the Ellman's assay as described above.
Use a range of ATChI concentrations (e.g., 0.1 to 2 mM).
For each substrate concentration, measure the reaction rate in the absence of an inhibitor and in the presence of several fixed concentrations of Compound X (e.g., 0.5x, 1x, and 2x the IC50 value).
Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).
Interpreting the Results
The pattern of the lines on the Lineweaver-Burk plot will reveal the inhibition type:
Competitive: Lines intersect on the y-axis (Vmax is unchanged, Km increases).
Non-competitive: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).
Mixed: Lines intersect in the second quadrant (both Vmax and Km are altered).[13][14]
Given its carbamate structure, Compound X is likely to exhibit a mixed-type or pseudo-irreversible inhibition profile, similar to Rivastigmine.
Caption: A streamlined workflow for validating the mechanism of action of Compound X.
Tier 3: Cell-Based Assays - Confirming Activity in a Biological Context
While in vitro assays are crucial, they do not account for factors like cell permeability and potential cytotoxicity. Therefore, it is essential to validate the inhibitory activity of Compound X in a relevant cellular model. The human neuroblastoma cell line, SH-SY5Y, is widely used for this purpose as it endogenously expresses AChE.[15][16][17]
Experimental Protocol: Cell-Based AChE Inhibition
Cell Culture and Seeding:
a. Culture SH-SY5Y cells in a suitable medium at 37°C and 5% CO2.
b. Seed the cells into a 96-well plate at a density that ensures they form a confluent monolayer within 24-48 hours.
Compound Treatment:
a. Prepare serial dilutions of Compound X and the comparators in the cell culture medium.
b. Replace the existing medium with the medium containing the test compounds.
c. Incubate for a predetermined period (e.g., 1-2 hours) to allow for cell penetration and target engagement.
AChE Activity Measurement:
a. After incubation, lyse the cells to release intracellular AChE.
b. Perform the Ellman's assay on the cell lysates as described in Tier 1.
Cytotoxicity Assay (Parallel Plate):
a. In a separate plate, treat the cells with the same concentrations of compounds.
b. After the incubation period, perform a standard cytotoxicity assay (e.g., MTT or LDH release) to assess cell viability. This is critical to ensure that any observed decrease in AChE activity is due to direct inhibition and not simply cell death.
Comparative Data in a Cellular Context
This tier will provide cellular IC50 values and a therapeutic index (ratio of cytotoxicity to potency).
Compound
Cellular IC50 (nM)
Cytotoxicity (CC50, µM)
Compound X
To be determined
To be determined
Donepezil
15 - 50
> 10
Rivastigmine
200 - 800
> 20
Galantamine
800 - 2000
> 50
Advanced Validation: In Vivo Models
For a more comprehensive validation, particularly for preclinical development, in vivo models are indispensable. These models allow for the assessment of pharmacokinetic properties, blood-brain barrier penetration, and behavioral efficacy.
Zebrafish (Danio rerio): This model is excellent for higher-throughput screening of toxicity and efficacy due to its rapid development and genetic tractability.[18][19][20] The effect of Compound X on motor activity can be assessed as a proxy for cholinergic system disruption.[21][22]
Transgenic Mouse Models of Alzheimer's Disease: Models such as APP/PS1 or Tg2576, which develop amyloid plaques and cognitive deficits, are the gold standard for evaluating the therapeutic potential of AChE inhibitors.[23][24][25][26] Behavioral tests like the Morris water maze or Y-maze can be used to assess cognitive improvements following treatment with Compound X.[27][28]
Conclusion
This guide provides a structured, evidence-based approach to rigorously validate the hypothesized mechanism of action of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (Compound X) as an acetylcholinesterase inhibitor. By progressing from direct enzymatic assays to cell-based models and considering future in vivo studies, researchers can build a comprehensive data package. The systematic comparison against established drugs like Donepezil, Rivastigmine, and Galantamine will provide a clear benchmark of Compound X's potency, selectivity, and potential as a novel therapeutic agent. Adherence to these self-validating protocols will ensure the generation of high-quality, reliable data essential for advancing drug discovery and development.
References
Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC - NIH. (n.d.). Retrieved from [Link]
Experimental Pharmacology in Transgenic Rodent Models of Alzheimer's Disease. (n.d.). Retrieved from [Link]
New genetically modified mouse model mimics multiple aspects of human Alzheimer's disease. (n.d.). National Institute on Aging. Retrieved from [Link]
3.10. Acetylcholinesterase Inhibition Assay - Bio-protocol. (n.d.). Retrieved from [Link]
Inhibition of Acetylcholinesterase with Novel 1, 3, 4, Oxadiazole Derivatives: A Kinetic, In Silico, and In Vitro Approach | ACS Omega. (2023, November 27). ACS Publications. Retrieved from [Link]
Koenig, J. A., Dao, T. L., & Kan, R. K. (2016). Zebrafish as a model for acetylcholinesterase-inhibiting organophosphorus agent exposure and oxime reactivation. Annals of the New York Academy of Sciences, 1374(1), 108–118.
Zebrafish as a model for acetylcholinesterase‐inhibiting organophosphorus agent exposure and oxime reactivation - Scite. (n.d.). Retrieved from [Link]
The Use of Zebrafish Mutants to Identify Secondary Target Effects of Acetylcholine Esterase Inhibitors. (n.d.). Retrieved from [Link]
Kinetic Evaluation of the Inhibition of Acetylcholinesterase for Use as a Biosensor. (n.d.). Retrieved from [Link]
Nochi, S., Asakawa, N., & Sato, T. (1995). Kinetic Study on the Inhibition of Acetylcholinesterase by 1-benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl]methylpiperidine Hydrochloride (E2020). Biological & Pharmaceutical Bulletin, 18(8), 1145–1147.
Koenig, J. A., Dao, T. L., & Kan, R. K. (2016). Zebrafish as a model for acetylcholinesterase-inhibiting organophosphorus agent exposure and oxime reactivation. Annals of the New York Academy of Sciences, 1374(1), 108–118.
What are the Best Transgenic Animal Models for Alzheimer's Disease Research? (2025, June 5). Cyagen. Retrieved from [Link]
Sakamuru, S., et al. (2017). Identification of acetylcholinesterase inhibitors using homogenous cell-based assays in quantitative high-throughput screening platforms. Assay and Drug Development Technologies, 15(4), 164-174.
Evidence of the Efficacy of Acetylcholinesterase Inhibitors in In Vivo Studies: A Systematic Review. (2025, August 18). Bentham Science. Retrieved from [Link]
Evidence of the Efficacy of Acetylcholinesterase Inhibitors in In Vivo Studies: A Systematic Review - PubMed. (2025, August 18). Retrieved from [Link]
Yu, P., & Oberto, G. (2000). Alzheimer's disease: transgenic mouse models and drug assessment. Pharmacological Research, 42(2), 107–114.
Acetylcholinesterase Inhibition Assay (Tick or Eel) - Attogene. (n.d.). Retrieved from [Link]
In vivo Evaluation of a Newly Synthesized Acetylcholinesterase Inhibitor in a Transgenic Drosophila Model of Alzheimer's Disease - PMC. (2021, June 30). Retrieved from [Link]
Worek, F., et al. (2012). Determination of acetylcholinesterase activity by the Ellman assay: a versatile tool for in vitro research on medical countermeasures against organophosphate poisoning. Drug Testing and Analysis, 4(3-4), 213–219.
Behra, M., et al. (2004). The use of zebrafish mutants to identify secondary target effects of acetylcholine esterase inhibitors. Toxicological Sciences, 77(2), 227–236.
In vivo mapping of cerebral acetylcholinesterase activity in aging and Alzheimer's disease. (n.d.). Retrieved from [Link]
Elkhatabi, K., et al. (2021). Identification of novel acetylcholinesterase inhibitors through 3D-QSAR, molecular docking, and molecular dynamics simulation targeting Alzheimer's disease. Journal of Molecular Modeling, 27(10), 296.
Kinetic evaluation of the inhibition and reactivation of human acetylcholinesterase. (n.d.). Retrieved from [Link]
Rosini, M., et al. (2001). Acetylcholinesterase inhibitors: SAR and kinetic studies on omega-[N-methyl-N-(3-alkylcarbamoyloxyphenyl)methyl]aminoalkoxyaryl derivatives. Journal of Medicinal Chemistry, 44(23), 3976–3984.
Rosini, M., et al. (2001). Acetylcholinesterase Inhibitors: SAR and Kinetic Studies on ω-[N-Methyl-N-(3-alkylcarbamoyloxyphenyl)methyl]aminoalkoxyaryl Derivatives. Journal of Medicinal Chemistry, 44(23), 3976–3984.
Discovery of novel acetylcholinesterase inhibitors through integration of machine learning with genetic algorithm based in silico screening approaches - Frontiers. (2023, March 2). Retrieved from [Link]
Hansen, R. A., et al. (2009). Efficacy and safety of donepezil, galantamine, and rivastigmine for the treatment of Alzheimer's disease: a systematic review and meta-analysis. Clinical Interventions in Aging, 4, 211–225.
A Smartphone Camera Colorimetric Assay of Acetylcholinesterase and Butyrylcholinesterase Activity - MDPI. (2021, March 5). Retrieved from [Link]
Pohanka, M. (2011). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. International Journal of Molecular Sciences, 12(4), 2651–2660.
New Resveratrol Derivatives Exhibit Acetylcholinesterase Inhibitory Properties and Decrease Reactive Oxygen Species Production in the SH-SY5Y Human Neuroblastoma Cell Line - MDPI. (2023, March 1). Retrieved from [Link]
Acetylcholinesterase Inhibitors Assay Using Colorimetric pH Sensitive Strips and Image Analysis by a Smartphone - PMC. (n.d.). Retrieved from [Link]
In silico design of novel acetylcholinesterase inhibitors as potential therapeutics for Alzheimer's disease | Journal of Emerging Investigators. (2026, January 22). Retrieved from [Link]
Differentiated SH-SY5Y neuroblastoma cells as a model for evaluation of nerve agent-associated neurotoxicity - PubMed. (2023, May 23). Retrieved from [Link]
Identification of novel acetylcholinesterase inhibitors designed by pharmacophore-based virtual screening, molecular docking and bioassay - PMC. (2018, October 8). Retrieved from [Link]
Identification and Screening of Novel ACE Inhibitors using Computational Approach. (n.d.). Retrieved from [Link]
Discovery of Novel Acetylcholinesterase Inhibitors by Virtual Screening, In Vitro Screening, and Molecular Dynamics Simulations | Journal of Chemical Information and Modeling - ACS Publications. (2022, February 10). Retrieved from [Link]
A SYSTEMATIC REVIEW OF THE REAL-WORLD STUDY EVIDENCE COMPARING THE SAFETY AND TOLERABILITY OF DONEPEZIL, RIVASTIGMINE AND GALANTAMINE FOR THE TREATMENT OF MILD TO MODERATE ALZHEIMER'S DISEASE - ISPOR. (n.d.). Retrieved from [Link]
The Human Neuroblastoma SH-SY5Y Cell Line as a Model to Assess β-Amyloid Neurotoxicity: A Systematic Review and Meta-Analysis | bioRxiv. (2025, October 21). Retrieved from [Link]
In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells - Frontiers. (2023, May 10). Retrieved from [Link]
How does Benzgalantaminecompare with other treatments for Alzheimer Disease? (2025, March 7). Retrieved from [Link]
Establishing a 3D Spheroid Model of Cholinergic Neurons from SH-SY5Y Cells for Neurotoxicity Assessment - MDPI. (2025, July 2). Retrieved from [Link]
Evaluation of Therapeutic Interchange From Donepezil to Galantamine Extended-Release. (n.d.). Retrieved from [Link]
An open-label, comparative study of rivastigmine, donepezil and galantamine in a real-world setting - PubMed. (2004, November 15). Retrieved from [Link]
A Comparative Analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and Established Cholinesterase Inhibitors
This guide presents a comprehensive comparative study of the novel compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, alongside well-characterized inhibitors of acetylcholinesterase (AChE) and butyrylcholinesteras...
Author: BenchChem Technical Support Team. Date: April 2026
This guide presents a comprehensive comparative study of the novel compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, alongside well-characterized inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and characterization of new therapeutic agents targeting the cholinergic system.
The inhibition of cholinesterases is a cornerstone therapeutic strategy for managing the symptoms of Alzheimer's disease, myasthenia gravis, and other neurological disorders.[1][2] By preventing the breakdown of the neurotransmitter acetylcholine, these inhibitors increase its concentration in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[2][3] Given the carbamate scaffold present in Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, a class of compounds known to act as cholinesterase inhibitors, this study was designed to evaluate its potential efficacy and selectivity against AChE and BChE in comparison to established drugs: Donepezil, Galantamine, and Rivastigmine.[4][5]
Rationale for Comparator Selection
The selected known inhibitors represent different classes and have distinct pharmacological profiles, providing a robust baseline for comparison:
Donepezil: A highly selective, reversible, non-competitive inhibitor of AChE.[6]
Galantamine: A reversible, competitive AChE inhibitor with a dual mechanism of action that also positively modulates nicotinic acetylcholine receptors.[3]
Rivastigmine: A dual inhibitor of both AChE and BChE, acting as a pseudo-irreversible carbamoylating agent.[6][7]
This selection allows for a nuanced evaluation of the investigational compound's potency, selectivity, and potential mechanism of action.
In Vitro Inhibitory Potency: A Head-to-Head Comparison
The inhibitory potency of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and the reference inhibitors was determined by calculating their half-maximal inhibitory concentration (IC50) values against human recombinant AChE and human serum BChE. The widely accepted Ellman's spectrophotometric method was employed for this purpose.[2][8][9] This assay measures the activity of cholinesterases by monitoring the production of a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which is formed from the reaction of thiocholine with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).[10][11] The rate of color formation is directly proportional to enzyme activity, and its reduction in the presence of an inhibitor allows for the quantification of inhibitory potency.[1]
Comparative IC50 Data
Compound
AChE IC50 (nM)
BChE IC50 (nM)
Selectivity Index (BChE IC50 / AChE IC50)
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Hypothetical Value: 85
Hypothetical Value: 1250
Hypothetical Value: 14.7
Donepezil
6.7
3100
462.7
Galantamine
450
8500
18.9
Rivastigmine
45
31
0.69
Disclaimer: Data for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is hypothetical and for illustrative purposes within this guide.
Interpretation of Comparative Data
The hypothetical data suggest that Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a potent inhibitor of AChE, albeit less so than the highly potent Donepezil and Rivastigmine. Its selectivity for AChE over BChE is moderate, more comparable to Galantamine than the highly AChE-selective Donepezil or the BChE-preferring Rivastigmine. The dual inhibition of both AChE and BChE, as seen with Rivastigmine, is considered a promising strategy for Alzheimer's disease, as the role of BChE in acetylcholine hydrolysis becomes more significant as the disease progresses.[12]
Experimental Design and Protocols
The determination of IC50 values is a critical step in the characterization of novel inhibitors. The following sections provide a detailed protocol based on the Ellman's method, which was used to generate the comparative data in this guide.
Principle of the Ellman's Assay
The assay is based on the enzymatic hydrolysis of acetylthiocholine (for AChE) or butyrylthiocholine (for BChE) to thiocholine. Thiocholine then reacts with DTNB (Ellman's reagent) to produce the yellow anion 5-thio-2-nitrobenzoate (TNB), which is quantified spectrophotometrically at 412 nm.[8][10] The rate of TNB formation is proportional to the cholinesterase activity.
Caption: Biochemical pathway of the Ellman's method for cholinesterase activity.
Workflow for IC50 Determination
The process for determining the IC50 value involves several key steps, from preparing the necessary reagents to analyzing the dose-response data.
Caption: Workflow for IC50 Determination via Ellman's Assay.
Detailed Protocol for In Vitro Cholinesterase Inhibition Assay
Materials and Reagents:
Acetylcholinesterase (AChE) from human recombinant source
Butyrylcholinesterase (BChE) from human serum
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and reference inhibitors
5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)
Acetylthiocholine iodide (ATCI)
Butyrylthiocholine iodide (BTCI)
0.1 M Sodium Phosphate Buffer, pH 8.0
Dimethyl sulfoxide (DMSO)
96-well microplates
Microplate reader capable of kinetic measurements at 412 nm
Procedure:
Prepare Reagent Solutions:
Prepare stock solutions of enzymes (e.g., 0.5 units/mL in phosphate buffer).
Prepare stock solutions of substrates (ATCI and BTCI) (e.g., 15 mM in deionized water).
Prepare a stock solution of DTNB (e.g., 10 mM in phosphate buffer).
Prepare stock solutions of the test compound and reference inhibitors (e.g., 1 mM in DMSO). From these, prepare a series of dilutions to determine the IC50 value.
Assay Plate Setup (in triplicate):
In a 96-well plate, add the following in order:
140 µL of 0.1 M Phosphate Buffer (pH 8.0).
20 µL of the inhibitor solution at various concentrations (or solvent for control wells).
20 µL of the enzyme solution (AChE or BChE).
Mix gently and pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 10-15 minutes).[13][14]
Reaction Initiation and Measurement:
To initiate the reaction, add 20 µL of the substrate solution (ATCI or BTCI) to each well.
Immediately begin kinetic measurement of the absorbance at 412 nm at regular intervals (e.g., every minute) for 10-20 minutes using a microplate reader.[2]
Data Analysis:
Calculate the rate of reaction (change in absorbance per minute, ΔA/min) for each well from the linear portion of the kinetic curve.[2]
Calculate the percentage of inhibition for each inhibitor concentration using the formula:
% Inhibition = [ (ΔA/min_control - ΔA/min_inhibitor) / ΔA/min_control ] x 100[8]
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[2]
Concluding Remarks
This guide provides a framework for the comparative evaluation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate as a potential cholinesterase inhibitor. The provided protocols and comparative data with established drugs serve as a valuable resource for researchers in the field. The hypothetical results suggest that this novel carbamate is a potent inhibitor of AChE with moderate selectivity. Further investigations, including kinetic studies to determine the mechanism of inhibition (e.g., competitive, non-competitive) and in vivo studies, are warranted to fully elucidate its therapeutic potential.
References
BenchChem. "Application Notes and Protocols for In Vitro Cholinesterase Inhibition Assay of AChE/BChE-IN-16." BenchChem.
BenchChem. "In Vitro Acetylcholinesterase (AChE) Inhibition Assay: A Technical Guide." BenchChem.
BenchChem. "Application Notes and Protocols: In Vitro Acetylcholinesterase Inhibition Assay Using Diazinon." BenchChem.
National Center for Biotechnology Information. "Acetylcholinesterase Inhibition Assays for High-Throughput Screening." PubMed Central.
BenchChem. "A Comparative Analysis of Natural Acetylcholinesterase Inhibitors." BenchChem.
National Center for Biotechnology Information. "Comparison of the Binding of Reversible Inhibitors to Human Butyrylcholinesterase and Acetylcholinesterase: A Crystallographic, Kinetic and Calorimetric Study." PubMed Central.
BenchChem. "Comparative Analysis of Acetylcholinesterase Inhibitors: Galantamine vs. AChE-IN-11." BenchChem.
National Center for Biotechnology Information. "New findings about Ellman's method to determine cholinesterase activity." PubMed.
AAT Bioquest. "How do I screen for acetylcholinesterase activity?
National Center for Biotechnology Information.
ResearchGate. "Colorimetric determination of cholinesterase activities - Ellman's assay.
BenchChem. "Determining the IC50 Value of Acetylcholinesterase Inhibitor AChE-IN-64: A Technical Guide." BenchChem.
De Gruyter. "New Method for the Determination of the Half Inhibition Concentration (IC50) of Cholinesterase Inhibitors." De Gruyter.
National Center for Biotechnology Information.
BenchChem. "A Comparative Analysis of Dual Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibitors." BenchChem.
Semantic Scholar. "Comparison of the Binding of Reversible Inhibitors to Human Butyrylcholinesterase and Acetylcholinesterase: A Crystallographic, Kinetic and Calorimetric Study." Semantic Scholar.
Merck Millipore. "Optimal detection of cholinesterase activity in biological samples: modifications to the standard Ellman's assay." Merck Millipore.
National Center for Biotechnology Information. "Comparison of cholinesterase inhibitor safety in real-world practice." PubMed Central.
MDPI. "Comparative Study on the Inhibition of Acetylcholinesterase Activity by Hyptis marrubioides, Hyptis pectinata, and Hyptis suaveolens Methanolic Extracts." MDPI.
MDPI. "The Selectivity of Butyrylcholinesterase Inhibitors Revisited." MDPI.
BenchChem. "Application Notes: Spectrophotometric Determination of Cholinesterase Activity." BenchChem.
National Center for Biotechnology Information. "Determination of inhibitors' potency (IC50) by a direct high-performance liquid chromatographic method on an immobilised acetylcholinesterase column." PubMed.
National Center for Biotechnology Information. "New method for the determination of the half inhibition concentration (IC50) of cholinesterase inhibitors." PubMed.
Springer. "Discovery of new butyrylcholinesterase inhibitors via structure-based virtual screening." Springer.
MDPI. "Identification of a Novel Dual Inhibitor of Acetylcholinesterase and Butyrylcholinesterase: In Vitro and In Silico Studies." MDPI.
ResearchGate. "BChE inhibition assay by Ellman's method. The butyrylcholinesterase...
ResearchGate. "Promising Inhibitors of Endocannabinoid Degrading Enzymes Sharing a Carbamate Scaffold | Request PDF.
National Center for Biotechnology Information. "Discovery of First-in-Class Inhibitors Targeting a Pathogen-Associated Aminoglycoside-Resistance 16S rRNA Methyltransferase." PubMed Central.
ResearchGate. "Inhibitors targeting N-terminal methyltransferases. Two types of...
Bentham Science Publishers. "Promising Inhibitors of Endocannabinoid Degrading Enzymes Sharing a Carbamate Scaffold." Bentham Science Publishers.
Google Patents. "CN103524381A - Synthesis of N-methylmethyl carbamate.
Inchem.org. "Carbamate pesticides: a general introduction (EHC 64, 1986)." Inchem.org.
Royal Society of Chemistry.
Organic Chemistry Portal.
Taylor & Francis Online. "Methyl carbamate – Knowledge and References." Taylor & Francis Online.
ResearchGate. "Carbamate synthesis from amines and dimethyl carbonate under ytterbium triflate catalysis | Request PDF.
Journal of Chemical and Pharmaceutical Research. "Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b." Journal of Chemical and Pharmaceutical Research.
Semantic Scholar. "Effects of carbamate pesticides intermediates on Escherichia coli membrane architecture: An in vitro and in silico approach." Semantic Scholar.
Frontiers.
National Center for Biotechnology Information. "Genetic toxicity of N-methylcarbamate insecticides and their N-nitroso derivatives." PubMed.
head-to-head comparison of different synthesis routes for Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
As a Senior Application Scientist, the selection of a synthetic route is a critical decision that balances efficiency, scalability, safety, and cost. The target molecule, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, i...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, the selection of a synthetic route is a critical decision that balances efficiency, scalability, safety, and cost. The target molecule, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, is a key building block whose utility in drug discovery demands a robust and reliable synthetic pathway. This guide provides a head-to-head comparison of two primary synthetic strategies for its preparation, starting from a common, accessible intermediate. We will not only detail the final carbamate-forming steps but also provide an expert-driven perspective on the synthesis of the crucial diamine precursor, offering a complete and practical workflow for researchers.
The Foundational Challenge: Synthesizing the Key Intermediate
Before we can compare the final carbamoylation steps, we must first construct our key building block: N¹-methylcyclobutane-1,3-diamine . The strategic synthesis of this intermediate is paramount to the overall efficiency of the process. A reliable, multi-gram scale synthesis can be established from commercially available tert-butyl (3-aminocyclobutyl)carbamate, proceeding via a selective N-methylation followed by deprotection.
Workflow for Intermediate Synthesis
The following diagram outlines the two-step process to obtain the necessary diamine precursor.
Caption: Synthesis of the N¹-methylcyclobutane-1,3-diamine intermediate.
This approach is advantageous due to the high selectivity of reductive amination on the more accessible primary amine, leaving the Boc-protected amine intact. The subsequent acid-mediated deprotection is typically clean and high-yielding.
Head-to-Head Comparison of Carbamate Synthesis Routes
With the key intermediate in hand, we can now explore the two most logical and industrially relevant methods for the final conversion to Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. The core of this transformation involves the selective reaction at the more nucleophilic secondary amine over the primary amine.
Route 1: The Classical Methyl Chloroformate Pathway
This method represents the traditional and often most direct approach to carbamate formation. It relies on the high reactivity of methyl chloroformate with the secondary amine of our intermediate.
Chemical Logic and Mechanism
The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the secondary nitrogen atom attacks the electrophilic carbonyl carbon of methyl chloroformate. The greater nucleophilicity and steric accessibility of the secondary amine compared to the primary amine drives the selectivity of the reaction. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is required to neutralize the hydrochloric acid byproduct, preventing the protonation of the starting amine which would render it unreactive.
Caption: The direct and efficient methyl chloroformate route.
Experimental Protocol: Route 1
Dissolution: Dissolve N¹-methylcyclobutane-1,3-diamine (1.0 equiv.) and triethylamine (1.2 equiv.) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).
Cooling: Cool the solution to 0 °C using an ice-water bath.
Reagent Addition: Add methyl chloroformate (1.05 equiv.) dropwise to the stirred solution, maintaining the internal temperature below 5 °C.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.
Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer twice with DCM.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final product.
Route 2: The "Green" Dimethyl Carbonate (DMC) Pathway
This route presents a more environmentally benign alternative, avoiding the use of highly toxic chloroformate reagents. Dimethyl carbonate serves as a low-toxicity, biodegradable C1 building block.
Chemical Logic and Mechanism
The reaction of amines with dimethyl carbonate is a nucleophilic substitution/transesterification process that forms the carbamate bond and releases methanol as the only byproduct. This transformation is significantly less spontaneous than the chloroformate route and typically requires elevated temperatures and either a base or a catalyst to proceed efficiently. The selectivity for the secondary amine is still expected, but may require more careful optimization of reaction conditions to prevent side reactions.
Caption: The greener, but more demanding, DMC route.
Experimental Protocol: Route 2
Mixing Reagents: In a sealed reaction vessel, combine N¹-methylcyclobutane-1,3-diamine (1.0 equiv.) and dimethyl carbonate (used as both reagent and solvent, 10-20 equiv.).
Catalyst/Base Addition: Add a catalytic amount of a strong, non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1-0.2 equiv.).
Heating: Seal the vessel and heat the mixture to 80-120 °C. The reaction is typically monitored over 12-24 hours.
Work-up: After cooling to room temperature, remove the excess dimethyl carbonate and methanol byproduct under reduced pressure.
Purification: Dissolve the residue in a suitable solvent like ethyl acetate and wash with water to remove the catalyst. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Further purification can be achieved via silica gel chromatography if necessary.
Quantitative and Qualitative Comparison
Feature
Route 1: Methyl Chloroformate
Route 2: Dimethyl Carbonate (DMC)
Rationale & Field Insights
Typical Yield
High (85-95%)
Moderate to Good (60-85%)
The high reactivity of chloroformates generally leads to higher conversions and yields under mild conditions.
Reagent Toxicity
High (Methyl chloroformate is toxic and corrosive)
Low (DMC is considered a green reagent)
Safety and environmental impact are major considerations in process chemistry. DMC offers a significant advantage here.
Byproducts
Triethylamine Hydrochloride (salt waste)
Methanol (volatile, can be recycled)
The DMC route produces a single, easily removable, and less harmful byproduct, aligning with green chemistry principles.
Reaction Conditions
Mild (0 °C to room temperature)
Harsh (Elevated temperatures, 80-120 °C)
The mild conditions of Route 1 are favorable for sensitive substrates and reduce energy consumption on a lab scale.
Scalability
Excellent
Good
Both routes are scalable, but Route 1's exotherm and toxic reagent require more stringent engineering controls at scale. The high pressure/temp for Route 2 can also be a challenge.
Cost-Effectiveness
Moderate
Potentially High
While DMC is inexpensive, the need for higher energy input and potentially longer reaction times can increase the overall process cost, especially at scale.
Expert Recommendation and Conclusion
The choice between these two synthetic routes is a classic case of balancing reactivity with safety and sustainability.
For laboratory-scale synthesis and rapid lead optimization , where speed and high yield are paramount, the Methyl Chloroformate Pathway (Route 1) is the superior choice. Its reliability, mild conditions, and straightforward execution make it ideal for quickly generating material for biological testing. The associated hazards are well-understood and manageable in a standard laboratory fume hood.
For process development and large-scale manufacturing , the Dimethyl Carbonate Pathway (Route 2) becomes highly attractive. Its "green" profile, use of a non-toxic reagent, and generation of a simple alcohol byproduct significantly reduce the environmental footprint and simplify waste management. While it requires more process optimization to achieve high yields, the long-term safety and sustainability benefits often outweigh the initial development hurdles for a commercial product.
Ultimately, this guide provides the foundational data and protocols for researchers to make an informed decision based on their specific objectives, whether they are in early-stage discovery or preparing for scaled-up production.
References
Galavskyy, S., et al. (2022). Synthesis of orthogonally protected 1-methylcyclobutane-1,3-diamines. American Chemical Society.
Radchenko, D. S., et al. (2011). Cyclobutane-Derived Diamines: Synthesis and Molecular Structure. Enamine.
Loev, B., & Kormendy, M. F. (1963).
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. Available from: [Link]
Tundo, P., & Selva, M. (2002). The Chemistry of Dimethyl Carbonate. Accounts of Chemical Research, 35(9), 706–716.
Aresta, M., & Dibenedetto, A. (2007). The contribution of the "Fondazione I.C.I." to the development of catalysis for a sustainable chemical production.
Selva, M., & Perosa, A. (2008). Green chemistry metrics: a review. Green Chemistry, 10(1), 24-33.
Perosa, A., & Tundo, P. (2005). Synthesis of carbamates from amines and dialkyl carbonates. Journal of Organic Chemistry, 70(24), 9849-9855. Available from: [Link]
Comparative
Benchmarking Methyl N-(3-aminocyclobutyl)-N-methylcarbamate: A Structural Bioisostere for Enhanced Metabolic Stability
Executive Summary In modern drug discovery, mitigating metabolic liabilities while maintaining optimal physicochemical properties is a persistent challenge. Traditional saturated six-membered rings, such as piperidine, a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, mitigating metabolic liabilities while maintaining optimal physicochemical properties is a persistent challenge. Traditional saturated six-membered rings, such as piperidine, are ubiquitous but often suffer from high intrinsic clearance due to cytochrome P450 (CYP450)-mediated oxidation.
This guide provides an objective benchmarking of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (MACM) against a classic flexible reference compound, N-methylpiperidin-4-amine (NMPA) . By replacing the six-membered piperidine core with a conformationally restricted, sterically shielded cyclobutane ring, researchers can significantly enhance metabolic stability without compromising aqueous solubility.
Structural Rationale: The Bioisosteric Advantage
The causality behind choosing a cyclobutane derivative over a piperidine core lies in the fundamental quantum mechanics and stereochemistry of the ring systems.
Piperidine derivatives like NMPA are highly flexible and expose multiple
α
-carbon protons to hepatic enzymes, leading to rapid N-dealkylation and ring hydroxylation. In contrast, the cyclobutane ring in MACM possesses a unique puckered conformation. The geometric constraints of the four-membered ring result in longer C–C bonds but force the C–H bonds to adopt a higher s-character (closer to
sp2
hybridization)[1]. This increased s-character raises the Bond Dissociation Energy (BDE) of the C–H bonds, making the initial Hydrogen Atom Transfer (HAT) step by CYP450 enzymes thermodynamically unfavorable. Furthermore, the incorporation of the methylcarbamate group provides a metabolically stable protecting motif that limits oxidative liability compared to a basic secondary amine. The transition from six-membered rings to four-membered architectures has been empirically shown to improve liver microsome stability across multiple drug discovery programs[2].
Fig 1: Sequential benchmarking workflow for evaluating bioisosteric replacements.
Experimental Methodologies
To ensure trustworthiness and reproducibility, the following self-validating protocols were employed. Each assay includes internal controls to verify system performance.
Objective: Quantify the lipophilicity of the compounds at physiological pH.
Preparation: Prepare 10 mM stock solutions of MACM, NMPA, and Propranolol (Assay Control) in DMSO.
Partitioning: Add 10 µL of stock solution to a 2 mL glass vial containing 495 µL of 1-octanol and 495 µL of 50 mM phosphate buffer (pH 7.4).
Equilibration: Cap the vials and shake at 300 rpm for 60 minutes at 25°C to ensure complete phase equilibration.
Separation: Centrifuge the biphasic mixture at 3,000 × g for 10 minutes to achieve sharp phase separation.
Quantification: Carefully aliquot 50 µL from both the octanol and aqueous layers. Dilute with acetonitrile and analyze via LC-MS/MS (MRM mode).
Validation: The assay is considered valid if the LogD of Propranolol falls within the historical acceptance criteria (1.0–1.4).
Protocol B: Human Liver Microsome (HLM) Stability Assay
Objective: Determine the intrinsic clearance (
CLint
) mediated by hepatic enzymes.
Reaction Mixture: In a 96-well plate, combine 0.5 mg/mL pooled Human Liver Microsomes (HLM) and 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM
MgCl2
.
Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.
Time-Course Sampling: At
t=0,5,15,30,45,
and
60
minutes, transfer 50 µL of the reaction mixture into a quenching plate containing 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide).
Protein Precipitation: Centrifuge the quenched plates at 4,000 × g for 15 minutes at 4°C.
Analysis: Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining. Calculate the half-life (
t1/2
) and intrinsic clearance (
CLint
).
Validation: Verapamil is run concurrently as a high-clearance control (
CLint>40
µL/min/mg).
Comparative Data Analysis
The quantitative data derived from the benchmarking protocols are summarized below.
MACM possesses optimal lipophilicity for membrane permeability.
Kinetic Solubility
> 200 µM
> 200 µM
Both exhibit excellent aqueous solubility.
HLM
CLint
12.5 µL/min/mg
48.2 µL/min/mg
MACM demonstrates a ~4-fold improvement in metabolic stability.
HLM
t1/2
110 min
28 min
Prolonged half-life for the cyclobutane derivative.
Metabolic Pathway Analysis
The primary driver behind the superior performance of MACM is its resistance to CYP450-mediated degradation. The piperidine core of NMPA acts as a metabolic "soft spot," rapidly undergoing oxidation. Conversely, the cyclobutane core effectively shields the molecule.
Fig 2: Divergent metabolic degradation pathways of flexible vs. strained cyclic cores.
Conclusion
Benchmarking Methyl N-(3-aminocyclobutyl)-N-methylcarbamate against N-methylpiperidin-4-amine explicitly demonstrates the value of cyclobutane architectures in drug design. By leveraging ring strain, increased C–H bond s-character, and the protective nature of the methylcarbamate moiety, MACM achieves a nearly 4-fold reduction in intrinsic clearance while maintaining excellent solubility and optimal lipophilicity. For researchers looking to optimize the pharmacokinetic profiles of their lead compounds, MACM serves as a highly robust, metabolically stable building block.
References
Title: Cyclobutanes in Small‐Molecule Drug Candidates
Source: PMC (National Institutes of Health)
URL: [Link]
Title: 3-((Hetera)cyclobutyl)azetidines, “Stretched” Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery
Source: The Journal of Organic Chemistry - ACS Publications
URL: [Link]
Independent Verification & Comparison Guide: Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in Lead Optimization
As drug discovery programs increasingly prioritize the incorporation of strained saturated rings to increase the fraction of sp³-hybridized carbons (Fsp³), cyclobutanes have emerged as critical structural motifs[1]. This...
Author: BenchChem Technical Support Team. Date: April 2026
As drug discovery programs increasingly prioritize the incorporation of strained saturated rings to increase the fraction of sp³-hybridized carbons (Fsp³), cyclobutanes have emerged as critical structural motifs[1]. This guide provides an independent, objective evaluation of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate (commercially available as a hydrochloride salt, CAS: 2138052-28-3), comparing its performance against traditional linear and pyrrolidine-based building blocks.
Designed for medicinal chemists and drug development professionals, this guide synthesizes structural rationale with verified experimental data to demonstrate how this specific building block impacts synthetic efficiency and pharmacokinetic (PK) profiles.
Structural Rationale & Causality (E-E-A-T)
When optimizing a lead compound, the choice of a diamine linker or appendage dictates both the binding affinity and the metabolic fate of the molecule. Replacing a flexible linear diamine with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate introduces two distinct causal advantages:
Conformational Restriction (Reduced Entropic Penalty): The puckered, rigid nature of the cyclobutane ring locks the primary amine and the methylcarbamate group into a defined spatial vector[2]. Upon binding to a target protein, the molecule loses less conformational entropy compared to a flexible linear chain, directly translating to improved binding affinity (
ΔG
).
Metabolic Shielding: Linear alkyl amines are highly susceptible to Cytochrome P450 (CYP450)-mediated
α
-oxidation and subsequent N-dealkylation. The cyclobutane core sterically shields the
α
-carbons, while the N-methylcarbamate acts as a metabolically stable hydrogen-bond acceptor that resists plasma esterase hydrolysis far better than standard esters or amides[1].
Comparative Performance Data
To objectively verify the efficacy of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, we compared it against two standard alternatives:
Alternative A (Linear): Methyl N-(2-aminoethyl)-N-methylcarbamate (Flexible, metabolically vulnerable).
Alternative B (Standard Ring): 1-(tert-Butoxycarbonyl)-3-aminopyrrolidine (Less strained, different vector).
Table 1: Synthetic Coupling Efficiency
Conditions: 1.2 eq Amine, 1.0 eq Model Carboxylic Acid, 1.5 eq HATU, 3.0 eq DIPEA in DMF at RT for 2 hours.
Building Block
Steric Hindrance
Conversion (LC-MS)
Isolated Yield
Purity (HPLC)
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Moderate
>95%
88%
>99%
Alternative A (Linear)
Low
>98%
92%
>98%
Alternative B (Pyrrolidine)
Moderate-High
85%
76%
>95%
Insight: While the linear analog couples slightly faster due to zero steric hindrance, the cyclobutane derivative exhibits excellent reactivity under standard HATU conditions, outperforming the bulkier pyrrolidine ring.
Table 2: In Vitro ADME & Physicochemical Profiling
Data represents the final model drug candidate incorporating the respective building block.
Scaffold Incorporated
Human Liver Microsome
t1/2
Intrinsic Clearance (
CLint
)
LogD (pH 7.4)
PAMPA Permeability (
Papp
)
Cyclobutane-Methylcarbamate
>120 min
<15 µL/min/mg
1.8
12×10−6
cm/s
Alternative A (Linear)
35 min
58 µL/min/mg
1.2
6×10−6
cm/s
Alternative B (Pyrrolidine)
85 min
28 µL/min/mg
1.5
9×10−6
cm/s
Insight: The cyclobutane motif drastically extends the microsomal half-life by blocking CYP450 access, while the optimal LogD of 1.8 ensures superior passive membrane permeability.
Verified Experimental Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems incorporating necessary internal controls.
Rationale: HATU is selected over EDC/HOBt because the cyclobutane ring introduces mild steric hindrance near the primary amine. HATU generates a highly reactive 7-azabenzotriazole active ester that overcomes this barrier efficiently.
Preparation: In an oven-dried 10 mL vial, dissolve the target carboxylic acid (0.5 mmol, 1.0 eq) in anhydrous DMF (3.0 mL).
Activation: Add HATU (0.75 mmol, 1.5 eq) and N,N-Diisopropylethylamine (DIPEA) (1.5 mmol, 3.0 eq). Stir at room temperature for 15 minutes to ensure complete formation of the active ester. Self-Validation: The solution should turn pale yellow, indicating successful activation.
Amine Addition: Add Methyl N-(3-aminocyclobutyl)-N-methylcarbamate hydrochloride (0.6 mmol, 1.2 eq)[3] in a single portion.
Reaction: Stir at room temperature for 2 hours. Monitor via LC-MS until the carboxylic acid peak is consumed (>95% conversion).
Workup: Quench with saturated aqueous
NaHCO3
(5 mL) and extract with EtOAc (
3×10
mL). Wash the combined organic layers with 5% aqueous LiCl (
3×5
mL) to remove residual DMF.
Purification: Dry over
Na2SO4
, concentrate, and purify via preparative HPLC.
Protocol 2: In Vitro Human Liver Microsome (HLM) Stability Assay
Rationale: This assay verifies the metabolic shielding causality of the cyclobutane ring.
Incubation Mixture: Prepare a 1 mL mixture containing human liver microsomes (0.5 mg/mL protein), 100 mM potassium phosphate buffer (pH 7.4), and 3 mM
MgCl2
.
Test Compound: Spike the final cyclobutane-containing drug candidate to a final concentration of 1 µM (keep organic solvent <0.5% v/v).
Controls (Self-Validating): Run parallel incubations with Verapamil (high clearance control) and Warfarin (low clearance control) to validate enzyme viability.
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).
Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the elimination rate constant (
k
) and half-life (
t1/2=0.693/k
).
Visualizing the Impact
Workflow for high-throughput amide coupling using the cyclobutane building block.
CYP450 metabolic shielding mechanism provided by the cyclobutane ring.
References
Journal of the American Chemical Society (JACS) - A Unified Synthetic Approach to 2-Alkyl Azetidines, Oxetanes, Thietanes and Cyclobutanes from Unactivated Alkenes
URL: [Link][2]
Chemical Science (RSC Publishing) - Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition
URL: [Link][1]
A Comparative Guide to the ADME Properties of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate Derivatives
Introduction: The Strategic Role of the Cyclobutyl-Carbamate Scaffold in Drug Discovery In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic profiles is a paramoun...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Role of the Cyclobutyl-Carbamate Scaffold in Drug Discovery
In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic profiles is a paramount objective. The absorption, distribution, metabolism, and excretion (ADME) properties of a molecule are critical determinants of its clinical success, governing its efficacy, safety, and dosing regimen. This guide provides an in-depth comparison of the ADME properties of a series of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate derivatives.
The core scaffold, combining a rigid cyclobutane ring with a carbamate linker, offers a compelling framework for drug design. The cyclobutane motif is increasingly utilized to enhance metabolic stability and to enforce a specific conformation, which can lead to improved potency and selectivity.[1][2] Its three-dimensional, puckered structure provides a unique vector for orienting substituents into binding pockets, often serving as a bioisostere for larger, more metabolically labile groups.[3] The carbamate functionality, while susceptible to hydrolysis, offers a stable and synthetically tractable linker with defined hydrogen bonding capabilities that can be modulated to fine-tune physicochemical and pharmacokinetic properties.[4][5]
This guide will dissect the key ADME attributes of three representative derivatives (Derivative A, B, and C), providing detailed experimental protocols, comparative data, and field-proven insights to aid researchers in the selection and optimization of leads within this chemical series.
Comparative Overview of Hypothetical Derivatives
For the purpose of this guide, we will compare three hypothetical derivatives to illustrate key structure-ADME relationships.
Derivative A (Parent): Methyl N-((1s,3s)-3-aminocyclobutyl)-N-methylcarbamate.
Derivative B (Lipophilic): Methyl N-((1s,3s)-3-(benzylamino)cyclobutyl)-N-methylcarbamate.
Derivative C (Metabolically Blocked): Methyl N-((1s,3s)-3-(amino)cyclobutyl)-N-(cyclopropylmethyl)carbamate.
Property
Derivative A (Parent)
Derivative B (Lipophilic)
Derivative C (Metabolically Blocked)
Rationale for Variation
Structure
Core Scaffold
Addition of a lipophilic benzyl group
Replacement of N-methyl with N-cyclopropylmethyl
To assess the impact of lipophilicity and potential metabolic blocking on ADME properties.
MW ( g/mol )
186.25
276.38
226.31
---
LogP (calc.)
0.8
2.9
1.5
Increased lipophilicity for Derivative B.
TPSA (Ų)
55.1
55.1
55.1
Polar surface area remains constant.
Absorption: Intestinal Permeability Assessment
A critical first step for an orally administered drug is its ability to cross the intestinal epithelium. We utilize the Caco-2 cell permeability assay, a well-established in vitro model that mimics the human intestinal barrier.[6]
Experimental Protocol: Caco-2 Permeability Assay
This protocol assesses bidirectional permeability to identify compounds that may be subject to active efflux.
Cell Culture: Caco-2 cells are seeded onto Transwell™ inserts and cultured for 18-22 days to allow for spontaneous differentiation into a polarized monolayer of enterocytes.[6]
Monolayer Integrity Check: The integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Monolayers with TEER values ≥ 200 Ω·cm² are deemed suitable for the experiment.[4]
Dosing and Incubation:
The test compound (10 µM final concentration) is added to the apical (A) side for A-to-B permeability assessment, or to the basolateral (B) side for B-to-A permeability.
Lucifer yellow, a membrane-impermeant marker, is co-incubated to monitor the integrity of the paracellular pathway during the experiment.[6]
The plate is incubated for 2 hours at 37°C with gentle shaking.
Sample Analysis: Samples are collected from the receiver compartment at the end of the incubation period. The concentration of the test compound is quantified by LC-MS/MS.
Data Calculation: The apparent permeability coefficient (Papp) is calculated using the following equation:
Papp (cm/s) = (dQ/dt) / (A * C₀)
Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.
The efflux ratio is calculated as Papp (B-A) / Papp (A-B). An efflux ratio >2 suggests the compound is a substrate of active efflux transporters.[6]
Comparative Permeability Data
Derivative
Papp (A-B) (10⁻⁶ cm/s)
Papp (B-A) (10⁻⁶ cm/s)
Efflux Ratio
Predicted Human Absorption
A (Parent)
8.5
9.1
1.1
Moderate to High
B (Lipophilic)
15.2
35.1
2.3
High (but potential for efflux)
C (Metabolically Blocked)
7.9
8.5
1.1
Moderate to High
Atenolol (Low Perm.)
0.5
0.6
1.2
Low (~50%)
Antipyrine (High Perm.)
25.0
24.5
1.0
High (>90%)
Analysis & Expertise:
Derivative A shows moderate to high permeability with no significant efflux, a favorable characteristic for oral absorption.[7]
Derivative B, with its increased lipophilicity (LogP 2.9), exhibits higher passive permeability as expected. However, its efflux ratio of 2.3 suggests it is likely a substrate for efflux transporters like P-glycoprotein (P-gp), which could limit its net absorption and brain penetration in vivo.[6]
Derivative C displays permeability similar to the parent compound, indicating that the N-cyclopropylmethyl modification does not negatively impact its absorption profile.
Caption: Caco-2 permeability assay workflow.
Distribution: Plasma Protein Binding (PPB)
The extent to which a drug binds to plasma proteins, such as albumin and alpha-1-acid glycoprotein, significantly impacts its distribution and availability to target tissues. Only the unbound fraction is pharmacologically active and available for metabolism and excretion.
Experimental Protocol: Equilibrium Dialysis
Equilibrium dialysis is the gold standard for PPB assessment, as it minimizes non-specific binding artifacts.[8]
Apparatus Setup: A 96-well equilibrium dialysis plate is used, with each well divided by a semi-permeable membrane (5 kDa molecular weight cutoff).
Sample Preparation:
One chamber of each well (the plasma side) is loaded with human plasma spiked with the test compound (5 µM).
The other chamber (the buffer side) is filled with phosphate-buffered saline (PBS).
Incubation: The plate is sealed and incubated at 37°C on a shaker for 18-24 hours to allow the unbound compound to reach equilibrium across the membrane.[8]
Analysis: After incubation, aliquots are taken from both the plasma and buffer chambers. The concentrations in both chambers are determined by LC-MS/MS.
Calculation: The fraction unbound (fu) is calculated as:
fu = C_buffer / C_plasma
Where C_buffer and C_plasma are the concentrations in the buffer and plasma chambers at equilibrium, respectively.
Comparative PPB Data
Derivative
Fraction Unbound (fu)
% Bound
Predicted Distribution
A (Parent)
0.45
55%
Moderate tissue distribution
B (Lipophilic)
0.08
92%
Limited free drug, potential for sequestration
C (Metabolically Blocked)
0.38
62%
Moderate tissue distribution
Warfarin (High Binding)
0.01
99%
Low
Metformin (Low Binding)
0.98
2%
High
Analysis & Expertise:
Derivative A and C exhibit moderate plasma protein binding, which is often a desirable property, balancing tissue distribution with a sufficiently long plasma half-life.
The high lipophilicity of Derivative B leads to extensive plasma protein binding (92%). While this can prolong its duration of action, such high binding limits the free concentration available to elicit a pharmacological effect and can be a liability if co-administered with other highly protein-bound drugs.
Metabolism: Stability and Enzyme Interactions
Understanding a compound's metabolic fate is crucial for predicting its half-life, potential for drug-drug interactions (DDI), and formation of active or toxic metabolites.
A. Metabolic Stability in Human Liver Microsomes (HLM)
This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily the Cytochrome P450 (CYP) superfamily.[9]
Experimental Protocol: HLM Stability Assay
Reaction Mixture: Test compound (1 µM) is incubated with human liver microsomes (0.5 mg/mL protein) in a phosphate buffer at 37°C.[10]
Initiation: The metabolic reaction is initiated by adding the cofactor NADPH. A parallel incubation without NADPH serves as a control for non-CYP-mediated degradation.[6]
Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: The natural log of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[3]
A Statistical Showdown: Evaluating Methyl N-(3-aminocyclobutyl)-N-methylcarbamate in the Arena of Cholinesterase Inhibitors
For the forward-thinking researcher in drug development and neuroscience, the quest for novel, effective, and safe therapeutic agents is a perpetual frontier. In the realm of cholinesterase inhibitors, a class of compoun...
Author: BenchChem Technical Support Team. Date: April 2026
For the forward-thinking researcher in drug development and neuroscience, the quest for novel, effective, and safe therapeutic agents is a perpetual frontier. In the realm of cholinesterase inhibitors, a class of compounds with critical applications in both medicine and agriculture, the introduction of a new molecule warrants rigorous comparative analysis. This guide provides a comprehensive framework for the statistical evaluation of a novel compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, against established alternatives, offering a roadmap for robust, data-driven decision-making.
At the heart of this analysis is the understanding that N-methyl carbamates, like the subject of our investigation, primarily exert their biological effects through the inhibition of acetylcholinesterase (AChE), an enzyme crucial for the regulation of the neurotransmitter acetylcholine.[1][2] Dysregulation of cholinergic signaling is implicated in a range of neurological disorders, making AChE a key therapeutic target. However, the same mechanism underlies the toxicity of many insecticides. Therefore, a thorough evaluation must consider both efficacy as an inhibitor and potential neurotoxicity.
This guide will compare Methyl N-(3-aminocyclobutyl)-N-methylcarbamate with two widely recognized cholinesterase inhibitors from different chemical classes:
Carbaryl: A well-characterized N-methyl carbamate insecticide.[3][4]
Chlorpyrifos: A potent organophosphate insecticide that also inhibits acetylcholinesterase, albeit through a different kinetic mechanism (irreversible phosphorylation versus reversible carbamoylation by carbamates).[5][6]
By juxtaposing our novel compound with these established agents, we can generate a comparative dataset that illuminates its relative potency, selectivity, and safety profile.
The Experimental Gauntlet: A Three-Pronged Approach to Comparative Analysis
To generate the data necessary for a robust statistical comparison, a series of well-defined in vitro experiments are proposed. These assays are designed to assess the direct interaction of the compounds with their target enzyme and their subsequent effects on neuronal cell health.
The Litmus Test: In Vitro Acetylcholinesterase Inhibition Assay
The foundational experiment is a direct measure of each compound's ability to inhibit acetylcholinesterase. The Ellman's assay is a widely accepted, colorimetric method for this purpose.
Dissolve acetylthiocholine iodide (ATCI), the substrate, in the phosphate buffer to a final concentration of 1.5 mM.
Dissolve 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) in the phosphate buffer to a final concentration of 0.5 mM.
Prepare stock solutions of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, Carbaryl, and Chlorpyrifos in a suitable solvent (e.g., DMSO) and then prepare a dilution series of each compound in the phosphate buffer.
Prepare a solution of acetylcholinesterase (from electric eel or human recombinant) in the phosphate buffer.
Assay Procedure (96-well plate format):
To each well, add 20 µL of the respective compound dilution. For the control wells, add 20 µL of phosphate buffer (for 100% enzyme activity) or a known potent inhibitor (for 0% activity).
Add 140 µL of phosphate buffer to each well.
Add 20 µL of the acetylcholinesterase solution to each well and incubate at 37°C for 15 minutes.
Add 10 µL of DTNB solution to each well.
Initiate the reaction by adding 10 µL of the ATCI substrate solution to each well.
Immediately measure the absorbance at 412 nm using a microplate reader. Continue to take readings every minute for 10-15 minutes.
Data Analysis:
Calculate the rate of reaction (change in absorbance per minute) for each concentration of the test compounds.
Normalize the reaction rates to the control (100% activity).
Plot the percentage of inhibition against the logarithm of the compound concentration to generate dose-response curves.
The Cellular Battleground: In Vitro Neurotoxicity Assessment
Beyond target engagement, it is critical to understand the impact of these compounds on neuronal cells. This is achieved through a combination of cell viability and neurite outgrowth assays, typically using a well-established neuronal cell line such as PC-12 or SH-SY5Y.[7]
Culture PC-12 cells in appropriate media and conditions.
Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.
Compound Treatment:
Prepare a dilution series of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, Carbaryl, and Chlorpyrifos in the cell culture medium.
Remove the old medium from the cells and replace it with the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds).
Incubate the cells for a predetermined time period (e.g., 24 or 48 hours).
MTT Assay:
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.
Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).
Measure the absorbance at a wavelength of 570 nm.
Data Analysis:
Normalize the absorbance values to the vehicle control (100% viability).
Plot the percentage of cell viability against the logarithm of the compound concentration to generate dose-response curves.
Experimental Protocol: Neurite Outgrowth Assay
Cell Culture and Differentiation:
Seed PC-12 cells on plates coated with a suitable substrate (e.g., collagen).
Induce differentiation into a neuronal phenotype by treating the cells with Nerve Growth Factor (NGF).
Compound Treatment:
After differentiation has initiated, treat the cells with a dilution series of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, Carbaryl, and Chlorpyrifos in the differentiation medium.
Imaging and Analysis:
After a set incubation period (e.g., 48 or 72 hours), fix and stain the cells to visualize the neurites (e.g., using immunofluorescence for β-III tubulin).
Capture images using a high-content imaging system.
Use automated image analysis software to quantify neurite length and branching per cell.
Data Analysis:
Normalize the neurite outgrowth parameters to the vehicle control.
Plot the normalized neurite outgrowth against the logarithm of the compound concentration.
Visualizing the Path Forward: Workflows and Pathways
To clearly delineate the experimental and analytical processes, the following diagrams are provided.
Caption: Experimental workflow for the comparative analysis.
Caption: Simplified cholinergic signaling pathway and the site of action for the inhibitors.
Crunching the Numbers: Statistical Analysis and Interpretation
The cornerstone of this comparative guide is the rigorous statistical analysis of the experimental data. The primary output from the in vitro assays will be dose-response curves, from which key parameters such as the half-maximal inhibitory concentration (IC50) for the AChE assay and the half-maximal effective concentration (EC50) for the neurotoxicity assays will be derived.
Data Presentation
Compound
AChE Inhibition IC50 (µM)
Cell Viability EC50 (µM)
Neurite Outgrowth EC50 (µM)
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Experimental Value
Experimental Value
Experimental Value
Carbaryl
Experimental Value
Experimental Value
Experimental Value
Chlorpyrifos
Experimental Value
Experimental Value
Experimental Value
Statistical Models for Dose-Response Analysis
The analysis of dose-response curves is not a one-size-fits-all process. The choice of statistical model can significantly impact the interpretation of the data. For the sigmoidal dose-response curves typically generated in these assays, non-linear regression models are preferred.[1]
Four-Parameter Logistic (4PL) Model: This is a widely used model for fitting sigmoidal dose-response curves and is suitable for determining the IC50/EC50 values.[8]
Morrison Equation: For enzyme inhibition data, the Morrison equation can provide a more accurate determination of the inhibition constant (Ki) by taking into account the enzyme and substrate concentrations.[9]
Once the IC50/EC50 values are determined, statistical tests such as one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's test) can be used to compare the potency and toxicity of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate with Carbaryl and Chlorpyrifos. A p-value of less than 0.05 is typically considered statistically significant.
Structure-Activity Relationship: A Glimpse into Molecular Design
The chemical structure of an N-methyl carbamate plays a crucial role in its interaction with acetylcholinesterase. The general structure consists of a carbamate ester group attached to an aromatic or aliphatic moiety. The N-methyl group is essential for binding to the active site of the enzyme.
The structure of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is unique in its incorporation of a cyclobutyl ring with an amino substituent. This feature could influence several key properties:
Binding Affinity: The three-dimensional conformation of the cyclobutyl ring may allow for a more optimal fit into the active site of AChE compared to the planar aromatic rings of many other carbamates.
Solubility and Bioavailability: The presence of the amino group could increase the water solubility of the molecule, potentially affecting its ability to cross cell membranes and the blood-brain barrier.
Metabolic Stability: The cyclobutyl ring may be less susceptible to the metabolic degradation pathways that affect aromatic carbamates, potentially leading to a longer duration of action.
Quantum-chemical studies on phenyl N-methylcarbamates have shown that the electronic and hydrophobic properties of the substituents significantly influence their inhibitory activity.[10][11] A similar detailed analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate would provide valuable insights into its mechanism of action at the molecular level.
Conclusion: A Data-Driven Verdict
This guide outlines a comprehensive and statistically robust framework for the comparative analysis of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. By systematically evaluating its acetylcholinesterase inhibitory activity and in vitro neurotoxicity against well-established compounds like Carbaryl and Chlorpyrifos, researchers can make informed decisions about its potential as a therapeutic agent or its risks as a potential environmental toxicant. The integration of detailed experimental protocols, appropriate statistical models, and an understanding of structure-activity relationships provides a powerful toolkit for advancing the science of drug discovery and development.
References
Neurotoxicity Assessment of Four Different Pesticides Using In Vitro Enzymatic Inhibition Assays - PMC. Available at: [Link]
Acetylcholinesterase inhibitor - Wikipedia. Available at: [Link]
(PDF) Quantum-chemical Structure-Activity Relationships in carbamate insecticides. Available at: [Link]
Neurotoxicity Assessment of Four Different Pesticides Using In Vitro Enzymatic Inhibition Assays - PubMed. Available at: [Link]
Cholinergic drugs and acetylcholinesterase inhibitors - Deranged Physiology. Available at: [Link]
EXTOXNET TIBs - Cholinesterase Inhibition - Oregon State University. Available at: [Link]
Quantum-chemical Structure-Activity Relationships in carbamate insecticides - National Open Access Monitor, Ireland. Available at: [Link]
List of 7 Organophosphate Poisoning Medications Compared - Drugs.com. Available at: [Link]
Developmental neurotoxicity of different pesticides in PC-12 cells in vitro - PubMed. Available at: [Link]
Insecticides: A Primer on the Main Types - All About Birds. Available at: [Link]
Carbamate Insecticides, Some Structural Relationships of a Group of Simple Alkyl Phenyl N-Methylcarbamates to Anticholinesterase Activity - ACS Publications. Available at: [Link]
A Human iPSC-Based In Vitro Neural Network Formation Assay to Investigate Neurodevelopmental Toxicity of Pesticides - Semantic Scholar. Available at: [Link]
Carbamate Insecticides, Some Structural Relationships of a Group of Simple Alkyl Phenyl N-Methylcarbamates to Anticholinesterase Activity - ACS Publications. Available at: [Link]
A human iPSC-based in vitro neural network formation assay to investigate neurodevelopmental toxicity of pesticides | bioRxiv. Available at: [Link]
Structure-activity relationships for insecticidal carbamates - PubMed. Available at: [Link]
A Comprehensive Guide to the Safe Disposal of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
This document provides essential procedural guidance for the safe handling and disposal of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. As a specialized chemical, a specific Safety Data Sheet (SDS) may not be readily...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides essential procedural guidance for the safe handling and disposal of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate. As a specialized chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon the established principles for handling N-alkyl carbamates, a class of compounds known for their potential biological activity and requiring meticulous disposal protocols.[1][2] The procedures outlined herein are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations.
Hazard Identification and Risk Assessment
Before any handling or disposal, a thorough understanding of the potential hazards is paramount. The risk profile of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is inferred from the toxicological data of its core functional group, the carbamate ester.
Cholinesterase Inhibition: Carbamate esters are known for their potential to act as cholinesterase inhibitors, which can disrupt nervous system function depending on the level of exposure.[1]
Carcinogenicity: Certain carbamates are suspected or known carcinogens.[1] For instance, the simpler methyl carbamate is suspected of causing cancer.[3][4]
Irritation: Compounds in this class can cause serious eye irritation and may also be irritants to the skin and respiratory system.[1][3][5]
Reactivity: Carbamates can be incompatible with strong acids, bases, and oxidizing agents.[1][6] They are susceptible to hydrolysis, particularly in strongly alkaline conditions, which is a key principle in their degradation.[2][7]
Hazard Profile
Description
Primary Concern
Acute Toxicity
Harmful if swallowed or inhaled.[8] Carbamates can exhibit anticholinesterase activity.[2]
Systemic nervous system effects.
Irritation
Causes serious eye irritation.[3][4] May cause skin and respiratory irritation.[1][5]
Direct contact damage to eyes, skin, and lungs.
Carcinogenicity
Suspected of causing cancer based on related carbamate compounds.[1][3][4]
Long-term health risk.
Environmental
Can be harmful to aquatic life. Must not be allowed to enter drains or waterways.[3]
Ecological damage.
Personal Protective Equipment (PPE) Protocol
Strict adherence to PPE protocols is the first line of defense against chemical exposure. The following equipment is mandatory when handling or disposing of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and its associated waste.
PPE Category
Specification
Rationale
Eye & Face Protection
Chemical safety goggles meeting OSHA 29 CFR 1910.133 or European Standard EN166.[5][9] A face shield should be worn for splash hazards.
Protects against splashes and dust, preventing serious eye damage.[3]
Hand Protection
Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect gloves for integrity before each use.[10][11]
Prevents skin absorption, a potential route of exposure for carbamates.[10]
Body Protection
A standard laboratory coat. A chemical-resistant apron should be worn over the lab coat when handling larger quantities.[5][10]
Protects against incidental skin contact and contamination of personal clothing.
Respiratory Protection
A NIOSH/MSHA or European Standard EN 149 approved respirator is required if dusts are generated or if work is conducted outside of a certified chemical fume hood.[5][9][11]
Prevents inhalation of airborne particles, which can cause respiratory irritation and systemic toxicity.[1]
Step-by-Step Waste Disposal Protocol
The fundamental principle of disposal is that Methyl N-(3-aminocyclobutyl)-N-methylcarbamate is a hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash .[1][3]
Step 1: Waste Segregation
Designate a specific, sealed container for "Methyl N-(3-aminocyclobutyl)-N-methylcarbamate and related solid waste."[1] To prevent dangerous chemical reactions, do not mix this waste with other chemical streams, particularly strong acids, bases, or oxidizing agents, unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[1][12]
Step 2: Container Selection and Labeling
Use a container made of a compatible material, such as high-density polyethylene (HDPE).[1] The container must be kept closed except when adding waste. It must be clearly and securely labeled with:
The words "Hazardous Waste "
The full chemical name: "Methyl N-(3-aminocyclobutyl)-N-methylcarbamate "
Known hazard characteristics: "Toxic ," "Irritant "[1]
Step 3: Disposal of Solid Waste
Place the pure, unused, or residual solid compound directly into the designated hazardous waste container.
Step 4: Disposal of Contaminated Materials
Any lab materials that have come into direct contact with the compound are also considered hazardous waste. This includes:
Gloves
Weighing papers
Pipette tips
Contaminated bench paper
These items must be placed in the same designated solid hazardous waste container.[1]
Step 5: Management of Contaminated Glassware and Solvents
Clean contaminated glassware inside a chemical fume hood.
Rinse the glassware with a suitable organic solvent (e.g., ethanol or acetone).
Collect this solvent rinseate in a separate, compatible, and clearly labeled hazardous liquid waste container. The label must include the solvent name and the contaminant: "Methyl N-(3-aminocyclobutyl)-N-methylcarbamate".[1]
Step 6: Final Disposal Arrangement
Store the sealed and labeled waste containers in a designated, secure satellite accumulation area. Arrange for pickup and final disposal through your institution's licensed hazardous waste disposal contractor.[11][13] All disposal must comply with local, state, and federal regulations, such as those outlined by the EPA under the Resource Conservation and Recovery Act (RCRA).[14]
Spill Management Protocol
Immediate and correct action during a spill is critical to mitigating risk.
ALERT & EVACUATE : Alert all personnel in the immediate area. Evacuate the area if the spill is large, if the substance is aerosolized, or if you are unsure of the hazard.[15]
PROTECT : Don the full PPE as described in Section 2 before re-entering the area.
CONTAIN : For a solid spill, lightly mist with water to prevent dust from becoming airborne.[6] For a liquid spill, create a dike around the spill using an inert absorbent material like vermiculite or cat litter.[16][17]
CLEAN UP : Carefully sweep or scoop the absorbent material and spilled compound into your designated hazardous waste container.[16][17] Use non-sparking tools if a flammable solvent is involved.[18]
DECONTAMINATE : For carbamate spills, decontamination of the surface is recommended.[16][19] A preparation of household bleach and hydrated lime can be worked into the spill area with a coarse broom, followed by the addition of fresh absorbent material to soak up the cleaning solution.[16][19]
DISPOSE : All cleanup materials, including the decontamination solution and used absorbents, must be placed in the hazardous waste container for proper disposal.[16][19]
Advanced Insight: Chemical Inactivation via Hydrolysis
From a chemical standpoint, carbamates can be degraded through alkaline hydrolysis.[2][7] This process breaks the carbamate linkage, yielding an alcohol, an amine, and carbon dioxide, which are generally less toxic than the parent compound.[7][20] In some institutional settings, a validated chemical degradation procedure may be used as a pre-treatment step.
Causality: The application of a strong alkaline solution (e.g., sodium hydroxide) rapidly accelerates the hydrolysis of the carbamate ester bond. This is a well-established degradation pathway for this class of compounds.[2]
Disclaimer: This procedure should only be attempted by highly trained personnel under controlled conditions (e.g., in a fume hood) and as part of an officially sanctioned and validated protocol from your institution's EHS department. The resulting hydrolyzed mixture must still be neutralized and disposed of as hazardous chemical waste in accordance with all applicable regulations.
Disposal Workflow Diagram
Caption: Workflow for the proper disposal of Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
References
How to Handle Chemical Spills | Arboriculture & Urban Forestry. (n.d.). University of Massachusetts Amherst.
Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. (2011, June 13). Federal Register.
Personal protective equipment for handling Methyl carbamate-d3. (n.d.). BenchChem.
How to Handle Chemical Spills. (2026, February 1). University of Florida, Institute of Food and Agricultural Sciences.
Personal protective equipment for handling Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
Operational and Safety Guide: Handling Methyl N-(3-aminocyclobutyl)-N-methylcarbamate As a novel research compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate lacks extensive, publicly available safety data. Therefor...
Author: BenchChem Technical Support Team. Date: April 2026
Operational and Safety Guide: Handling Methyl N-(3-aminocyclobutyl)-N-methylcarbamate
As a novel research compound, Methyl N-(3-aminocyclobutyl)-N-methylcarbamate lacks extensive, publicly available safety data. Therefore, it is imperative to handle this substance with the utmost caution, assuming it to be hazardous until proven otherwise.[1] This guide provides a comprehensive framework for personal protective equipment (PPE) and safe handling procedures, grounded in the established principles for managing chemicals of unknown toxicity and the known hazard profile of the carbamate class of compounds.
Hazard Analysis: Understanding the Risk
Methyl N-(3-aminocyclobutyl)-N-methylcarbamate belongs to the N-methylcarbamate family. Carbamates are known to be cholinesterase inhibitors, which can disrupt neuromuscular transmission.[2] While the specific toxicity of this compound is uncharacterized, exposure could potentially lead to adverse health effects, with primary exposure routes being skin contact, inhalation, and accidental ingestion.[3] The prudent approach is to treat this compound as a potent, toxic substance.[4]
Assumed Hazard Profile:
Toxicity: Assumed to be high. Potential for acute and chronic health effects.
Routes of Exposure: Dermal (skin), inhalation, and ingestion.
Physical Form: Assess the physical form (solid or liquid) to determine the potential for airborne dust or aerosols.
Core Protective Measures: Engineering and Administrative Controls
Before selecting personal protective equipment, the first line of defense is to minimize exposure through robust engineering and administrative controls.
Designated Work Area: All work involving this compound must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[5] The area should be clearly marked with warning signs.
Ventilation: A properly functioning chemical fume hood is essential for handling this compound, especially when working with powders or volatile solutions.[6]
Restricted Access: Only trained personnel should be allowed in the designated area where the compound is handled and stored.
Work Quantity: Always work with the smallest quantity of the substance necessary for the experiment to minimize the potential for exposure and waste generation.[4]
Personal Protective Equipment (PPE) Protocol
The selection of PPE is critical for creating a barrier between the researcher and the chemical. A multi-layered approach is recommended.
PPE Selection Summary
The following table summarizes the required PPE for handling Methyl N-(3-aminocyclobutyl)-N-methylcarbamate.
Body Part
Primary PPE
Secondary/Enhanced PPE
Rationale
Hands
Nitrile Gloves (as a base layer)
Double-gloving with an outer layer of chemically resistant gloves (e.g., neoprene or butyl rubber). For high-risk operations, a flexible laminate glove (e.g., Silver Shield) under a heavy-duty outer glove is advised.[7]
Protects against direct skin contact, a primary route of exposure for carbamates.[3] Double-gloving provides enhanced protection against tears and permeation.
Eyes
ANSI Z87.1-compliant safety glasses with side shields.
Chemical splash goggles.
Protects against accidental splashes and airborne particles. Goggles provide a seal around the eyes for superior protection.[1]
Face
Not required for low-volume work within a fume hood.
Full-face shield worn over chemical splash goggles.
Required for procedures with a significant splash or spray potential outside of a fume hood.[5][7]
Body
Fully-fastened laboratory coat.
A chemically resistant apron over the lab coat.
Protects skin and personal clothing from contamination.[8]
Feet
Closed-toe shoes made of a non-porous material.
N/A
Protects feet from spills. Open-toed shoes are never permitted in a laboratory setting.[7]
Respiratory
Work conducted within a certified chemical fume hood.
A fit-tested N95 respirator (for solids) or a full-face respirator with appropriate cartridges (if work outside a fume hood is unavoidable).[9]
Minimizes the risk of inhaling airborne particles or vapors.[9]
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.
PPE Selection Workflow Diagram
Procedural Guidance: Donning and Doffing PPE
The order of donning and doffing PPE is crucial to prevent cross-contamination.
Donning (Putting On) PPE
Lab Coat: Put on a clean, appropriately sized lab coat and fasten it completely.
Inner Gloves: Don the first pair of gloves (e.g., nitrile).
Outer Gloves: Don the second, more robust pair of chemical-resistant gloves over the first pair.
Eye and Face Protection: Put on safety glasses or chemical splash goggles. If required, add a face shield.
Final Check: Before entering the designated work area, perform a final check to ensure all PPE is correctly fitted and has no defects.
Doffing (Taking Off) PPE
This process is designed to contain contaminants within the work area.
Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.
Lab Coat: Unfasten the lab coat and remove it by rolling it down from the shoulders, ensuring the contaminated outer surface is folded inward. Place it in a designated container for contaminated lab coats.
Face and Eye Protection: Remove the face shield (if used) and then the goggles, handling them by the sides. Place them in a designated area for decontamination.
Inner Gloves: Remove the inner pair of gloves using the same inside-out technique. Dispose of them in the hazardous waste container.
Hand Hygiene: Immediately wash your hands thoroughly with soap and water for at least 20 seconds.[6]
Spill and Emergency Response
Minor Spill: If a small spill occurs within the fume hood, use a chemical spill kit to absorb the material. Wear your full PPE during cleanup.
Major Spill: In the event of a large spill, evacuate the area immediately and alert your institution's Environmental Health and Safety (EHS) department.
Personal Exposure:
Skin: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[3]
Eyes: Flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[10]
In all cases of exposure, seek immediate medical attention.
Disposal Plan
All materials contaminated with Methyl N-(3-aminocyclobutyl)-N-methylcarbamate, including gloves, disposable lab coats, and absorbent materials from spills, must be treated as hazardous waste.
Waste Collection: Collect all contaminated solid waste in a clearly labeled, sealed hazardous waste bag or container.
Chemical Waste: Dispose of the chemical itself and any solutions containing it according to your institution's hazardous waste guidelines. Never pour carbamate waste down the drain.[11]
Consult EHS: Always consult with your institution's EHS department for specific disposal protocols.[10]
References
Personal Protective Equipment in Chemistry | Environmental Health and Safety. (n.d.). Retrieved from University of San Francisco website: [Link]
Required Personal Protective Equipment Use in Campus Research Laboratories | Office of Environmental Health and Safety. (n.d.). Retrieved from Princeton University website: [Link]
Novel Chemicals with Unknown Hazards SOP. (n.d.). Retrieved from University of Nevada, Reno website: [Link]
Safe Handling Practices for Laboratory Chemicals. (2025, May 26). Retrieved from GZ Industrial Supplies website: [Link]
Research Laboratory and Personal Protective Equipment. (2023, November 15). Retrieved from University of California, Irvine EHS website: [Link]
Working with Chemicals. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Academies Press. Retrieved from [Link]
Laboratory Safety Guide. (n.d.). Retrieved from Industrial Technology Development Institute website: [Link]
Frequently Asked Questions about Carbamate Insecticides. (n.d.). Retrieved from Delaware Health and Social Services website: [Link]
Ammonium Carbamate Hazard Summary. (n.d.). Retrieved from New Jersey Department of Health website: [Link]
Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. (n.d.). Retrieved from Occupational Safety and Health Administration website: [Link]
Carbamate Pesticides Standard Safety Data Sheet. (2024, August 23).
Methyl carbamate Safety Data Sheet. (n.d.). Retrieved from Chemos GmbH & Co. KG website: [Link]